Thionalide

• CAS: 93-42-5

Core Science & Biosynthesis

Thionalide's Mechanism of Action in Metal Chelation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thionalide (2-mercapto-N-(2-naphthyl)acetamide) is a versatile organic chelating agent renowned for its ability to form stable, sparingly soluble complexes with a variety of metal ions. This technical guide provides a comprehensive overview of the mechanism of action of thionalide in metal chelation, its applications in analytical chemistry, and detailed experimental protocols. The document elucidates the structural basis of chelation, summarizes the reactivity of thionalide with various metals, and presents available data in a structured format for ease of comparison.

Introduction

Thionalide is a thiol-containing organic compound that acts as a bidentate ligand, coordinating with metal ions through its sulfur and oxygen atoms to form stable five-membered chelate rings. This chelation process results in the formation of stoichiometric metal complexes that are often insoluble in aqueous solutions, making thionalide a valuable reagent in gravimetric and volumetric analysis. The selectivity of thionalide can be tuned by controlling the pH of the solution and employing masking agents, allowing for the determination of specific metal ions in a mixture.

Mechanism of Action

The chelating action of thionalide is attributed to the presence of two key functional groups in its structure: the thiol (-SH) group and the amide carbonyl (C=O) group. The deprotonated thiol group (thiolate, -S⁻) forms a strong covalent bond with the metal ion, while the oxygen atom of the carbonyl group donates a lone pair of electrons to form a coordinate bond. This dual bonding results in the formation of a stable five-membered ring structure, which is a thermodynamically favorable arrangement.

The general reaction for the chelation of a divalent metal ion (M²⁺) with two molecules of thionalide (HL) can be represented as:

M²⁺ + 2HL ⇌ M(L)₂ + 2H⁺

The equilibrium of this reaction is highly dependent on the pH of the solution. In acidic media, the thiol group is protonated, reducing the chelating ability of thionalide. As the pH increases, deprotonation of the thiol group occurs, enhancing the formation of the metal complex.

Visualization of the Chelation Mechanism

The following diagram illustrates the chelation of a generic divalent metal ion by two thionalide molecules.

Caption: Chelation of a divalent metal ion (M²⁺) by two thionalide molecules.

Reactivity with Metal Ions

Thionalide reacts with a wide range of metal ions to form precipitates under specific pH conditions. The selectivity of these reactions can be enhanced through the use of masking agents.[1]

Table 1: Reactivity of Thionalide with Various Metal Ions

Metal Ion	Condition for Precipitation	Masking Agents for Selectivity
Group 1: Acidic Media (Mineral Acids)
Copper(II) (Cu²⁺)	Precipitates in acidic media.[1]	-
Silver(I) (Ag⁺)	Precipitates in acidic media.[1]	-
Mercury(II) (Hg²⁺)	Precipitates in acidic media.[1]	-
Bismuth(III) (Bi³⁺)	Precipitates in acidic media.[1]	-
Arsenic(III) (As³⁺)	Precipitates in acidic media.[1]	Phosphoric acid can mask Sn(IV).[1]
Antimony(III) (Sb³⁺)	Precipitates in acidic media.	Phosphoric acid can mask Sn(IV).[1]
Tin(IV) (Sn⁴⁺)	Precipitates in acidic media.[1]	-
Gold(I) (Au⁺)	Precipitates in acidic media.[1]	-
Platinum(IV) (Pt⁴⁺)	Precipitates in acidic media.	-
Palladium(II) (Pd²⁺)	Precipitates in acidic media.	-
Group 2: Alkaline Solutions with Tartrate
Copper(II) (Cu²⁺)	Precipitates from alkaline solutions containing tartrate.[1]	-
Mercury(II) (Hg²⁺)	Precipitates from alkaline solutions containing tartrate.[1]	-
Cadmium(II) (Cd²⁺)	Precipitates from alkaline solutions containing tartrate.[1]	-
Thallium(I) (Tl⁺)	Precipitates from alkaline solutions containing tartrate.[1]	-
Gold(I) (Au⁺)	Precipitates from alkaline solutions containing tartrate.[1]	-
Group 3: Solutions with Cyanide and Tartrate
Thallium(I) (Tl⁺)	Precipitates from solutions containing cyanide and tartrate.[1]	-
Antimony(III) (Sb³⁺)	Precipitates from solutions containing cyanide and tartrate.	-
Bismuth(III) (Bi³⁺)	Precipitates from solutions containing cyanide and tartrate.[1]	-
Group 4: Alkaline Solutions with Cyanide and Tartrate
Thallium(I) (Tl⁺)	Precipitates from alkaline (NaOH) solutions containing cyanide and tartrate.[1]	This condition is specific for thallium.[1]

Quantitative Data

Despite its widespread use as a qualitative and quantitative analytical reagent, there is a notable scarcity of published data on the stability constants of thionalide-metal complexes in the readily available scientific literature. The formation of sparingly soluble precipitates makes the determination of aqueous stability constants challenging using conventional potentiometric or spectrophotometric methods.

Experimental Protocols

The stoichiometric nature of thionalide-metal complexes allows for their use in both gravimetric and volumetric analyses.[1]

Synthesis of Thionalide (2-mercapto-N-(2-naphthyl)acetamide)

A common synthetic route to thionalide involves the reaction of 2-naphthylamine with thioglycolic acid.

Caption: General workflow for the synthesis of thionalide.

Procedure:

• Dissolve 2-naphthylamine in a suitable inert solvent such as toluene.

• Add an equimolar amount of thioglycolic acid to the solution.

• Add a dehydrating agent (e.g., using a Dean-Stark apparatus to remove water azeotropically).

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol-water mixture) to obtain white or pale yellow needles of thionalide.

Gravimetric Determination of Bismuth

Principle: Bismuth(III) ions are precipitated quantitatively from an acidic solution by thionalide. The resulting precipitate is of stoichiometric composition and can be dried to a constant weight.

Procedure:

• Prepare a slightly acidic solution of the bismuth-containing sample.

• Heat the solution to approximately 80-90 °C.

• Add a freshly prepared solution of thionalide in a suitable organic solvent (e.g., ethanol or acetic acid) dropwise with constant stirring. An excess of the reagent should be added to ensure complete precipitation.

• Digest the precipitate by keeping the solution hot for about 30 minutes to an hour to promote the formation of larger, more easily filterable particles.

• Allow the solution to cool to room temperature.

• Filter the precipitate through a pre-weighed sintered glass crucible (G4 porosity).

• Wash the precipitate several times with hot water to remove any soluble impurities, followed by a final wash with a small amount of ethanol.

• Dry the crucible containing the precipitate in an oven at 105-110 °C to a constant weight.[1]

• Calculate the mass of bismuth from the weight of the dried precipitate using the appropriate gravimetric factor.

Volumetric Determination of Metals

Principle: An excess of thionalide is used to precipitate the metal ion. The unreacted thionalide in the filtrate is then determined by iodometric titration.

Procedure for Iodometric Titration of Excess Thionalide:

• After precipitation and filtration of the metal-thionalide complex, collect the filtrate and washings.

• Acidify the combined filtrate and washings with a suitable acid (e.g., sulfuric acid).

• Add a known excess of standard iodine solution. Thionalide is oxidized by iodine according to the following reaction: 2C₁₀H₇NHCOCH₂SH + I₂ → (C₁₀H₇NHCOCH₂S)₂ + 2HI[1]

• Titrate the excess unreacted iodine with a standard solution of sodium thiosulfate using starch as an indicator. The endpoint is reached when the blue color of the starch-iodine complex disappears.

• The amount of thionalide that reacted with the metal ion can be calculated by subtracting the amount of excess thionalide from the initial amount added.

Caption: General workflow for the volumetric determination of metals using thionalide.

Conclusion

Thionalide remains a significant reagent in the field of analytical chemistry for the determination of various metal ions. Its mechanism of action, centered on the formation of stable chelate complexes, allows for both qualitative and quantitative analysis. While there is a clear understanding of its reactivity and applications in gravimetric and volumetric methods, a notable gap exists in the literature concerning the quantitative stability constants of its metal complexes. Further research in this area would provide a more complete understanding of the thermodynamics of thionalide-metal interactions and could potentially broaden its applications in coordination chemistry and materials science.

References

• 1. titrations.info [titrations.info]

An In-depth Technical Guide to the Solubility of Thionalide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of thionalide in various organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide focuses on providing a qualitative summary, a detailed experimental protocol for determining solubility, and a visual representation of the experimental workflow. This information is intended to empower researchers to accurately determine the solubility of thionalide in their specific solvent systems of interest.

Qualitative Solubility of Thionalide

Thionalide is consistently reported to be readily soluble in most common organic solvents while being sparingly soluble or insoluble in water.[1][2][3] The addition of small amounts of ethanol or acetic acid can significantly increase its solubility in aqueous solutions.[1][3] A summary of its qualitative solubility is presented in the table below.

Solvent Classification	Specific Solvents	Qualitative Solubility
Alcohols	Methanol, Ethanol	Readily Soluble
Ketones	Acetone	Readily Soluble
Ethers	Diethyl Ether	Readily Soluble
Acids	Acetic Acid	Readily Soluble
Aqueous	Water	Sparingly Soluble/Insoluble

Experimental Protocol: Gravimetric Determination of Thionalide Solubility

The following is a detailed methodology for the gravimetric determination of the solubility of thionalide in a given organic solvent. This method is a reliable and widely used technique for accurately measuring the solubility of a solid compound in a liquid solvent.

2.1. Materials and Apparatus

• Thionalide (solid)

• Selected organic solvent

• Analytical balance (accurate to ±0.0001 g)

• Thermostatically controlled water bath or incubator

• Vials with screw caps

• Volumetric flasks

• Pipettes

• Syringe filters (chemically compatible with the chosen solvent)

• Pre-weighed evaporation dishes or beakers

• Drying oven

• Desiccator

2.2. Experimental Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid thionalide to a series of vials.

  • Add a known volume of the desired organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled water bath or incubator set to the desired temperature.

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid thionalide at the bottom of the vials is necessary to confirm saturation.

• Sample Withdrawal and Filtration:

  • Allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed pipette to avoid premature crystallization.

  • Immediately filter the withdrawn sample through a syringe filter (also pre-warmed to the experimental temperature) into a pre-weighed evaporation dish or beaker. This step is crucial to remove any undissolved microcrystals.

• Solvent Evaporation and Weighing:

  • Place the evaporation dish containing the filtered saturated solution in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the thionalide. The oven temperature should be well below the melting point of thionalide (111-112°C).

  • Once the solvent has completely evaporated, transfer the evaporation dish to a desiccator to cool to room temperature.

  • Weigh the evaporation dish containing the dried thionalide residue on an analytical balance.

  • Repeat the drying and weighing steps until a constant weight is achieved.

• Calculation of Solubility:

  • The solubility can be calculated using the following formula:

    Solubility ( g/100 mL) = (Mass of residue (g) / Volume of aliquot taken (mL)) * 100

2.3. Diagram of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of thionalide solubility.

Caption: Workflow for Gravimetric Solubility Determination.

Conclusion

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. scribd.com [scribd.com]
• 3. pharmajournal.net [pharmajournal.net]

An In-depth Technical Guide to the Spectroscopic Analysis of Thionalide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and analysis of Thionalide (also known as 2-Mercapto-N-2-naphthylacetamide). The information presented herein is intended to support research, development, and quality control activities involving this compound.

Introduction to Thionalide

Thionalide is a chemical compound with the molecular formula C₁₂H₁₁NOS. It belongs to the class of naphthalenes and acetamides. Due to its chemical structure, which includes a naphthalene ring, an amide group, and a thiol group, Thionalide exhibits characteristic spectroscopic features that are instrumental in its identification and characterization.

Spectroscopic Data

The following sections summarize the key spectroscopic data for Thionalide obtained from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass spectrometry of Thionalide provides crucial information about its molecular weight and fragmentation pattern. The key mass-to-charge ratio (m/z) peaks observed in the gas chromatography-mass spectrometry (GC-MS) analysis are presented in Table 1.[1]

Table 1: Key Mass Spectrometry Data for Thionalide

m/z Value	Relative Intensity	Assignment
217	Second Highest	Molecular Ion [M]⁺
143	Top Peak	[M - C₂H₂OS]⁺ Fragment
115	Third Highest	[C₉H₇]⁺ Fragment

The molecular ion peak at m/z 217 confirms the molecular weight of Thionalide. The major fragment at m/z 143 likely corresponds to the naphthylamine cation, resulting from the cleavage of the amide bond. The fragment at m/z 115 is characteristic of a naphthalene ring fragment.

Infrared spectroscopy is used to identify the functional groups present in Thionalide. The analysis is typically performed using a Potassium Bromide (KBr) wafer technique.[1] The expected characteristic absorption bands are summarized in Table 2.

Table 2: Predicted Infrared Absorption Bands for Thionalide

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3300 - 3500	N-H	Stretching
3000 - 3100	Aromatic C-H	Stretching
2550 - 2600	S-H	Stretching
1630 - 1690	C=O (Amide I)	Stretching
1510 - 1580	N-H	Bending (Amide II)
1450 - 1600	Aromatic C=C	Stretching

¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms in the Thionalide molecule. The predicted chemical shifts are presented in Tables 3 and 4.

Table 3: Predicted ¹H NMR Chemical Shifts for Thionalide

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~1.9 - 2.1	Triplet	-SH
~3.4 - 3.6	Doublet	-CH₂-
~7.2 - 8.0	Multiplet	Aromatic Protons
~9.5 - 10.5	Singlet (broad)	-NH-

Table 4: Predicted ¹³C NMR Chemical Shifts for Thionalide

Chemical Shift (δ, ppm)	Assignment
~25 - 35	-CH₂-
~115 - 140	Aromatic Carbons
~165 - 175	C=O

Experimental Protocols

Detailed methodologies for the key spectroscopic analyses are provided below.

• Sample Preparation: A dilute solution of Thionalide is prepared in a volatile organic solvent such as methanol or dichloromethane.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the analysis.

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 100 °C, held for 1 minute, followed by a ramp of 10 °C/min to 280 °C, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-400.

• Sample Preparation (KBr Wafer Method):

  • Approximately 1-2 mg of Thionalide is finely ground with 100-200 mg of dry, spectroscopy-grade Potassium Bromide (KBr) in an agate mortar.

  • The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • A background spectrum of a pure KBr pellet is recorded.

  • The sample pellet is then placed in the sample holder, and the spectrum is recorded.

  • The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

• Sample Preparation:

  • Approximately 5-10 mg of Thionalide is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube.

  • A small amount of Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

• ¹H NMR Data Acquisition:

  • Number of Scans: 16-64.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Data Acquisition:

  • Number of Scans: 1024 or more.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-200 ppm.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the spectroscopic analysis of Thionalide.

Caption: Experimental workflow for the spectroscopic analysis of Thionalide.

References

• 1. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Advent of a Versatile Reagent: An In-depth Technical Guide to the Early Studies and Discovery of Thionalide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of early 20th-century analytical chemistry, the quest for selective and reliable reagents for the determination of metals was a paramount endeavor. Amidst this scientific pursuit, Thionalide (2-mercapto-N-2-naphthylacetamide) emerged as a significant development. First introduced by R. Berg and W. Roebling in the mid-1930s, this sulfur-containing organic compound demonstrated a remarkable ability to form stable, insoluble chelates with a wide array of metal ions. Its introduction provided analytical chemists with a valuable tool for both gravimetric and volumetric analyses, enabling the separation and quantification of metals in various matrices. This technical guide delves into the early studies and discovery of Thionalide, presenting a comprehensive overview of its synthesis, properties, and seminal applications as a reagent, all based on the foundational research of its time.

Discovery and Initial Studies

Thionalide was first introduced to the scientific community by Berg and Roebling through their publications in 1935. Their work, primarily published in "Berichte der deutschen chemischen Gesellschaft" and "Angewandte Chemie," laid the groundwork for the analytical applications of this novel reagent. These initial studies revealed that Thionalide could quantitatively precipitate a variety of metal ions from solution under specific pH and masking conditions.

The key to Thionalide's utility lies in its molecular structure, which features both a thiol (-SH) group and an amide (-NH-C=O) group. This arrangement allows for the formation of stable five-membered chelate rings with metal ions, a concept central to coordination chemistry. Early researchers proposed that the metal cation coordinates with both the sulfur atom of the thiol group and the oxygen atom of the amide group, leading to the formation of a water-insoluble inner complex salt.

Synthesis of Thionalide

While the original publications by Berg and Roebling focused on the analytical applications of Thionalide, the synthesis of this compound, 2-mercapto-N-2-naphthylacetamide, would have followed established organic chemistry principles of the era. A plausible and straightforward synthesis route involves the reaction of β-naphthylamine with thioglycolic acid.

Experimental Protocol: Synthesis of Thionalide

Materials:

• β-Naphthylamine (2-Naphthylamine)

• Thioglycolic acid

• Toluene or a similar inert solvent

• Dean-Stark apparatus or equivalent for water removal

• Recrystallization solvent (e.g., ethanol)

Procedure:

• An equimolar mixture of β-naphthylamine and thioglycolic acid is suspended in a suitable inert solvent, such as toluene, in a round-bottom flask.

• The flask is equipped with a Dean-Stark apparatus and a reflux condenser.

• The reaction mixture is heated to reflux. The water formed during the amidation reaction is azeotropically removed and collected in the Dean-Stark trap.

• The reaction is monitored until the theoretical amount of water is collected, indicating the completion of the reaction.

• The reaction mixture is then cooled, and the solvent is removed under reduced pressure.

• The crude Thionalide is purified by recrystallization from a suitable solvent, such as ethanol, to yield a crystalline solid.

Analytical Applications: A Summary of Early Findings

The pioneering work on Thionalide demonstrated its broad applicability in the separation and determination of numerous metal ions. The selectivity of the precipitation could be controlled by adjusting the acidity of the solution and by using masking agents like tartrate and cyanide.

Data Presentation: Precipitation of Metal Ions with Thionalide

The following tables summarize the qualitative and semi-quantitative findings from the early studies on the precipitation of metal ions with Thionalide under various conditions.

Table 1: Precipitation of Metal Ions from Acidic Solutions

Metal Ion	Precipitate Formed	Observations
Silver (Ag⁺)	Yes	Quantitative precipitation
Mercury (Hg²⁺)	Yes	Quantitative precipitation
Copper (Cu²⁺)	Yes	Quantitative precipitation
Bismuth (Bi³⁺)	Yes	Quantitative precipitation
Lead (Pb²⁺)	Yes	Quantitative precipitation
Tin (Sn⁴⁺)	Yes	Quantitative precipitation
Gold (Au³⁺)	Yes	Quantitative precipitation

Table 2: Precipitation of Metal Ions from Alkaline Solutions with Tartrate

Metal Ion	Precipitate Formed	Observations
Copper (Cu²⁺)	Yes	Tartrate prevents hydroxide precipitation
Cadmium (Cd²⁺)	Yes	Tartrate prevents hydroxide precipitation
Thallium (Tl⁺)	Yes	Quantitative precipitation
Lead (Pb²⁺)	Yes	Quantitative precipitation
Bismuth (Bi³⁺)	Yes	Quantitative precipitation

Table 3: Precipitation of Metal Ions from Alkaline Solutions with Cyanide and Tartrate

Metal Ion	Precipitate Formed	Observations
Thallium (Tl⁺)	Yes	Highly selective precipitation
Lead (Pb²⁺)	Yes	Quantitative precipitation
Bismuth (Bi³⁺)	Yes	Quantitative precipitation
Tin (Sn⁴⁺)	Yes	Quantitative precipitation
Gold (Au³⁺)	Yes	Quantitative precipitation

Experimental Protocols for Key Analytical Methods

The early literature on Thionalide detailed its use in both gravimetric and volumetric analytical procedures.

Gravimetric Determination of Bismuth with Thionalide

Principle:

Bismuth ions are quantitatively precipitated from an acidic solution by the addition of an alcoholic solution of Thionalide. The resulting precipitate is filtered, washed, dried, and weighed.

Experimental Protocol:

• Sample Preparation: A known weight of the bismuth-containing sample is dissolved in dilute nitric acid. The solution is then diluted with distilled water.

• Precipitation: The acidic bismuth solution is heated to boiling. A slight excess of a 2% alcoholic solution of Thionalide is added dropwise with constant stirring. A yellow, crystalline precipitate of the bismuth-thionalide complex is formed.

• Digestion: The solution with the precipitate is kept on a water bath for a short period to allow for complete precipitation and for the precipitate to become more easily filterable.

• Filtration and Washing: The precipitate is filtered through a pre-weighed sintered glass crucible. The precipitate is washed with hot water until free from any excess reagent and acid.

• Drying and Weighing: The crucible with the precipitate is dried in an oven at 105-110 °C to a constant weight. The weight of the bismuth-thionalide precipitate is determined, and the amount of bismuth is calculated using the appropriate gravimetric factor.

Volumetric (Iodometric) Determination of Copper with Thionalide

Principle:

Copper is precipitated with Thionalide from a tartrate solution. The precipitate is filtered and washed. The Thionalide in the precipitate is then oxidized by a known excess of standard iodine solution in an acidic medium. The excess iodine is then back-titrated with a standard sodium thiosulfate solution using starch as an indicator.

Experimental Protocol:

• Precipitation: To a solution containing copper ions, sodium tartrate is added to prevent the precipitation of copper hydroxide. The solution is then made alkaline, and the copper is precipitated with an alcoholic solution of Thionalide.

• Filtration and Washing: The copper-thionalide precipitate is filtered and washed thoroughly with hot water to remove any excess reagent.

• Dissolution of Precipitate: The precipitate is transferred to a flask and dissolved in a mixture of hydrochloric acid and chloroform.

• Iodometric Titration: A known excess of a standard iodine solution is added to the flask. The Thionalide is oxidized by the iodine.

• Back-Titration: The excess, unreacted iodine is then titrated with a standard solution of sodium thiosulfate to a pale yellow endpoint.

• Indicator: A few drops of starch indicator are added, and the titration is continued until the blue color disappears.

• Calculation: The amount of Thionalide, and consequently the amount of copper, is calculated from the amount of iodine consumed.

Mandatory Visualizations

Chelation Mechanism of Thionalide with a Divalent Metal Ion

Caption: Proposed chelation of a divalent metal ion by Thionalide.

Experimental Workflow for Gravimetric Analysis

Caption: General workflow for the gravimetric determination of metals using Thionalide.

Conclusion

The discovery and early studies of Thionalide marked a significant advancement in the field of analytical chemistry. Its ability to form stable and selective precipitates with a wide range of metal ions provided chemists of the early 20th century with a powerful tool for quantitative analysis. The principles of its application, rooted in the control of pH and the use of masking agents, remain fundamental concepts in modern analytical science. This guide has provided a comprehensive overview of the foundational knowledge surrounding Thionalide, from its synthesis to its practical application in gravimetric and volumetric determinations, serving as a valuable resource for understanding the historical context and the enduring chemical principles that underpin this versatile reagent.

Thionalide (CAS 93-42-5): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thionalide (CAS 93-42-5), chemically known as 2-Mercapto-N-(2-naphthyl)acetamide, is a versatile organic compound with significant applications in analytical chemistry. This technical guide provides an in-depth overview of its fundamental properties, detailed experimental protocols for its use in gravimetric and volumetric analyses, and an exploration of its potential biological activities, particularly as a thiol-based antioxidant. This document aims to serve as a comprehensive resource for researchers and professionals in chemistry and drug development.

Core Information and Physicochemical Properties

Thionalide is a yellow crystalline solid notable for its sulfurous odor.[1] It is widely recognized for its utility as a precipitating reagent in the quantitative analysis of various metal ions.

Table 1: Physicochemical Properties of Thionalide

Property	Value	Reference
CAS Number	93-42-5	[1][2]
Molecular Formula	C₁₂H₁₁NOS	[1][3]
Molecular Weight	217.29 g/mol	[2][3]
Appearance	Yellow crystalline solid	[1]
Melting Point	111-112 °C	[1][2]
Boiling Point	458.1 °C at 760 mmHg	[1]
Density	1.273 g/cm³	[1]
Solubility	Insoluble in water; Freely soluble in most organic solvents.	[2]
Vapor Pressure	0.0±1.1 mmHg at 25°C (Predicted)	[1]
Refractive Index	1.704	[1]
LogP	2.78110	[1]

Synthesis of Thionalide

Figure 1: Conceptual workflow for the synthesis of Thionalide.

Applications in Analytical Chemistry

Thionalide is a well-established reagent for the quantitative determination of various metal ions through gravimetric and volumetric methods. It forms sparingly soluble chelate complexes of stoichiometric composition with metals such as copper, mercury, silver, thallium, and bismuth.[2]

Gravimetric Determination of Bismuth

This protocol outlines the determination of bismuth (Bi³⁺) in an acidic solution using Thionalide as a precipitating agent.

Experimental Protocol:

• Sample Preparation: Prepare a known volume of an acidic solution containing bismuth ions.

• Precipitation:

  • Heat the bismuth solution to approximately 80-90°C.

  • Slowly add a freshly prepared solution of Thionalide in a suitable organic solvent (e.g., ethanol) to the heated solution with constant stirring. An excess of the Thionalide solution should be used to ensure complete precipitation.

  • A yellow precipitate of the bismuth-thionalide complex will form.

• Digestion: Allow the precipitate to digest in the hot mother liquor for about 30 minutes to promote the formation of larger, more easily filterable crystals.

• Filtration and Washing:

  • Filter the hot solution through a pre-weighed sintered glass crucible.

  • Wash the precipitate several times with hot water to remove any soluble impurities. Follow with a final wash with a small amount of ethanol.

• Drying and Weighing:

  • Dry the crucible containing the precipitate in an oven at 105-110°C until a constant weight is achieved.

  • Cool the crucible in a desiccator and weigh it accurately.

• Calculation: The weight of the bismuth in the sample can be calculated from the weight of the precipitate using the appropriate gravimetric factor.

Figure 2: Workflow for the gravimetric determination of bismuth using Thionalide.

Volumetric Determination by Iodometric Titration

The Thionalide content in its metal complexes can be determined via iodometric titration. This indirect method involves the oxidation of the thiol group in Thionalide by a known excess of iodine, followed by back-titration of the unreacted iodine with a standard sodium thiosulfate solution.

Reaction:

2 R-SH (Thionalide) + I₂ → R-S-S-R (Oxidized Thionalide) + 2 HI I₂ (excess) + 2 Na₂S₂O₃ → 2 NaI + Na₂S₄O₆

Experimental Protocol:

• Sample Preparation: Accurately weigh a known amount of the dried metal-thionalide precipitate and dissolve it in a suitable solvent to liberate the Thionalide.

• Reaction with Iodine: To this solution, add a known excess volume of a standardized iodine (I₂) solution. The solution should be stoppered and allowed to react in the dark for a few minutes.

• Titration:

  • Titrate the excess, unreacted iodine with a standardized sodium thiosulfate (Na₂S₂O₃) solution.

  • As the endpoint is approached (the solution turns pale yellow), add a few drops of starch indicator. The solution will turn a deep blue-black color.

  • Continue the titration with sodium thiosulfate until the blue color disappears, indicating the endpoint.

• Calculation: The amount of Thionalide, and consequently the metal in the original precipitate, can be calculated from the amount of iodine that reacted.

Potential Biological Activity and Signaling Pathways

While primarily used as an analytical reagent, the chemical structure of Thionalide, specifically the presence of a thiol (-SH) group, suggests potential biological activities. Thiols are known to act as antioxidants or reducing agents.[4] A patent for stabilizing pharmaceutical formulations lists "thionalide" as a potential "thiol agent," further supporting this hypothesis.[5]

Antioxidant Potential: DPPH Radical Scavenging Assay

The antioxidant activity of Thionalide can be evaluated using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. This assay measures the ability of a compound to donate a hydrogen atom and quench the stable DPPH free radical.

Experimental Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Prepare a series of dilutions of Thionalide in methanol at various concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • A standard antioxidant, such as ascorbic acid or Trolox, should be prepared in the same manner.

• Assay Procedure:

  • In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying concentrations of the Thionalide solution.

  • A control containing only the DPPH solution and methanol should also be prepared.

  • Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at the characteristic wavelength of DPPH (typically around 517 nm) using a spectrophotometer.[2]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • % Inhibition = [(A_control - A_sample) / A_control] x 100

  • The IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of Thionalide.

Postulated Interaction with Redox-Sensitive Signaling Pathways

The antioxidant potential of thiol-containing compounds suggests that Thionalide could modulate redox-sensitive signaling pathways within cells. One such critical pathway is the Nuclear Factor-kappa B (NF-κB) pathway, which plays a central role in inflammation and immune responses and is known to be regulated by the cellular redox state.[6][7] Reactive oxygen species (ROS) can activate the NF-κB pathway, leading to the transcription of pro-inflammatory genes. An antioxidant like Thionalide could potentially inhibit this activation by scavenging ROS.

Figure 3: Postulated inhibitory effect of Thionalide on the ROS-mediated NF-κB signaling pathway.

Safety Information

Thionalide is classified as a hazardous substance. It is reported to cause skin irritation, serious eye damage, and may cause respiratory irritation.[3] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Table 2: GHS Hazard Statements for Thionalide

Hazard Code	Statement
H315	Causes skin irritation
H318	Causes serious eye damage
H335	May cause respiratory irritation

Data sourced from PubChem.[3]

Conclusion

Thionalide (CAS 93-42-5) is a valuable reagent in analytical chemistry with well-documented applications in the gravimetric and volumetric determination of metal ions. Its thiol group also suggests a potential for biological activity, particularly as an antioxidant, which warrants further investigation. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers and professionals working with this compound. As with all chemical reagents, appropriate safety precautions must be observed during its handling and use.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Medicinal Thiols: Current Status and New Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20120029085A1 - Stabilization of quinol composition such as catecholamine drugs - Google Patents [patents.google.com]
• 6. The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NF-κB signaling in neoplastic transition from epithelial to mesenchymal phenotype - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Thioglycollic-β-aminonaphthalide (Thionalide)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thioglycollic-β-aminonaphthalide, more commonly known as Thionalide or 2-Mercapto-N-(2-naphthyl)acetamide, is a versatile organic compound with significant applications in analytical chemistry and emerging potential in the field of drug development. This technical guide provides a comprehensive overview of its properties, synthesis, and key uses, with a focus on detailed experimental protocols and the visualization of its operational workflows.

Physicochemical Properties

Thionalide is a white to ivory-colored crystalline solid.[1][2] Its key physicochemical properties are summarized in the table below for easy reference.

Property	Value	Reference
Synonyms	Thioglycollic-β-aminonaphthalide, 2-Mercapto-N-(2-naphthyl)acetamide, Thionalide	[3]
CAS Number	93-42-5	[3]
Molecular Formula	C₁₂H₁₁NOS	[3]
Molecular Weight	217.29 g/mol	[1]
Melting Point	111-112 °C	[1]
Boiling Point	458.1 °C at 760 mmHg	[3]
Density	1.273 g/cm³	[3]
Flash Point	230.9 °C	[3]
Solubility	Insoluble in water; freely soluble in most organic solvents.	[1]
Appearance	White to ivory-colored needles or crystalline powder.	[1][2]

Synthesis

Thionalide is synthesized via the reaction of thioglycolic acid with β-naphthylamine. The general scheme for the synthesis of N-aryl mercaptoacetamides involves the formation of an amide bond between a carboxylic acid and an amine.

A general experimental protocol for the synthesis of a related N-aryl mercaptoacetamide is as follows. A mixture of 1-phenylazo-2-naphthylamine (5 g) and thioglycolic acid (1.9 g) is dissolved in approximately 300 ml of a suitable solvent.[1] The reaction mixture is then processed to yield the final product, which can be purified by recrystallization from an ethanol-water mixture.[1]

Below is a diagram illustrating the general synthesis pathway for N-Aryl Mercaptoacetamides.

Caption: General reaction scheme for the synthesis of Thionalide.

Uses and Applications

Analytical Chemistry: Gravimetric Analysis

The primary and well-established use of Thionalide is as a precipitating agent in the gravimetric and volumetric analysis of various heavy metals.[1][2][4] It forms stable, stoichiometric chelate complexes with metal ions such as copper, mercury, silver, thallium, and bismuth.[1][4] These complexes are sparingly soluble in water and can be dried and weighed to determine the concentration of the metal in a sample.[4]

The selectivity of Thionalide for specific metal ions can be controlled by adjusting the pH of the solution and by using masking agents.[4] For instance, in acidic media, it can precipitate copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), and tin(IV).[4] In alkaline solutions containing tartrate, it precipitates copper(II), mercury(II), cadmium(II), and thallium(I).[4]

Experimental Protocol: Gravimetric Determination of Copper(II) using Thionalide (Representative)

This protocol is a representative procedure based on the principles of gravimetric analysis using Thionalide.

• Sample Preparation: Accurately weigh a sample containing copper(II) ions and dissolve it in a suitable acidic solution.

• Reduction of Copper(II) to Copper(I): Add a reducing agent, such as sulfurous acid, to the solution to reduce Cu(II) to Cu(I).

• Precipitation: Heat the solution to boiling and add a solution of Thionalide in a suitable organic solvent (e.g., ethanol) dropwise with constant stirring. A white precipitate of the copper(I)-Thionalide complex will form.

• Digestion: Allow the precipitate to digest in the hot mother liquor for a period to encourage the formation of larger, more easily filterable crystals.

• Filtration and Washing: Filter the precipitate through a pre-weighed sintered glass crucible. Wash the precipitate with hot water to remove any soluble impurities, followed by a final wash with ethanol.

• Drying and Weighing: Dry the crucible with the precipitate in an oven at 105-110 °C to a constant weight.

• Calculation: The weight of copper in the original sample can be calculated from the weight of the precipitate using the appropriate gravimetric factor.

The workflow for this analytical application is visualized in the diagram below.

Caption: Workflow for the gravimetric determination of metals.

Potential in Drug Development

Recent research has highlighted the potential of the broader class of N-aryl mercaptoacetamides, to which Thionalide belongs, as multi-target inhibitors of bacterial enzymes.[5] Specifically, these compounds have shown inhibitory activity against metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa.[5]

MBLs are enzymes that confer resistance to a broad range of β-lactam antibiotics, making them a significant threat in clinical settings.[5] LasB is a key virulence factor in P. aeruginosa, an opportunistic pathogen.[6] The ability to inhibit both resistance mechanisms and virulence factors presents a promising strategy for the development of new antibacterial agents.[5] While research is ongoing, these findings suggest a potential new therapeutic application for Thionalide and its derivatives, moving beyond their traditional role in analytical chemistry.

Safety and Handling

Thionalide is classified as causing skin irritation and serious eye damage.[3] It is also toxic to aquatic life with long-lasting effects.[3] Appropriate personal protective equipment, including gloves and eye protection, should be worn when handling this compound. Work should be conducted in a well-ventilated area.

Conclusion

Thioglycollic-β-aminonaphthalide (Thionalide) is a compound with a well-established role in analytical chemistry as a reliable reagent for the gravimetric determination of heavy metals. Its synthesis is straightforward, and its physicochemical properties are well-documented. Furthermore, emerging research into the biological activities of N-aryl mercaptoacetamides opens up exciting new possibilities for the application of Thionalide in the development of novel antibacterial therapies. This guide provides a solid foundation of technical information for researchers and professionals working with or interested in the potential of this versatile molecule.

References

• 1. repository.lsu.edu [repository.lsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Structure-Based Design of α-Substituted Mercaptoacetamides as Inhibitors of the Virulence Factor LasB from Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thioamide synthesis by thionation [organic-chemistry.org]
• 6. N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Profile of Thionalide: An Examination of Its Documented Activities

An in-depth review of the scientific literature reveals that Thionalide, chemically identified as 2-Mercapto-N-2-naphthalenylacetamide, is primarily recognized for its role as a chemical reagent rather than a biologically active agent with therapeutic potential. Despite a thorough investigation, there is a notable absence of substantial research detailing its pharmacological effects, underlying mechanisms of action, or the biological activities of its derivatives in a drug development context.

Thionalide, with the CAS Registry Number 93-42-5, is historically documented as a laboratory agent for the detection of heavy metals.[1][2][3] Its utility in this capacity stems from its ability to form chelate complexes with various metal ions.[3] However, beyond this application in analytical chemistry, its biological footprint in scientific literature is virtually nonexistent.

Limited Evidence of Biological Investigation

Searches for the biological activities of Thionalide and its derivatives have not yielded significant findings. There is a lack of published studies presenting quantitative data, such as IC50 or EC50 values, which are crucial for assessing the potency and efficacy of a compound in a biological system. Furthermore, no specific signaling pathways have been identified as being modulated by Thionalide, and consequently, no experimental protocols for its biological evaluation are available.

While the core structure of Thionalide contains a naphthaleneacetamide moiety, and some research has been conducted on derivatives of N-(naphthalen-2-yl)acetamide for their potential antiproliferative activities, these are distinct from Thionalide itself due to the absence of the critical mercapto (-SH) group.[4] For instance, a study on N-(naphthalen-2-yl)acetamide derivatives bearing a quinolin-2(1H)-one moiety reported antiproliferative activity against human cancer cell lines, with one compound showing an IC50 value of 0.6 μM against a nasopharyngeal carcinoma cell line.[4] However, this research does not directly pertain to Thionalide or its immediate derivatives.

Distinguishing Thionalide from Thalidomide

It is critical to distinguish Thionalide from the well-known, structurally different drug, Thalidomide. Thalidomide possesses a wide range of biological activities, including immunomodulatory and anti-angiogenic effects, and has a well-documented, albeit tragic, history.[5][6][7][8] The similarity in their names is purely phonetic and does not reflect any chemical or functional relationship.

Conclusion

References

• 1. Thionalide [drugfuture.com]
• 2. Thionalide | SIELC Technologies [sielc.com]
• 3. THIONALIDE | 93-42-5 [chemicalbook.com]
• 4. Synthesis and antiproliferative activities of N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide bearing quinolin-2(1H)-one and 3,4-dihydroquinolin-2(1H)-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. acs.org [acs.org]
• 7. JoDrugs. THALIDOMIDE AND RELATED AGENTS [jodrugs.com]
• 8. Thalidomide - Wikipedia [en.wikipedia.org]

Thionalide: A Comprehensive Technical Guide to Safety, Handling, and Disposal

For Researchers, Scientists, and Drug Development Professionals

Dated: December 14, 2025

This guide provides an in-depth overview of the safety, handling, and disposal considerations for Thionalide (CAS No. 93-42-5), a reagent used in analytical chemistry for the precipitation of various metal ions. Due to its hazardous properties, strict adherence to safety protocols is imperative to ensure the well-being of laboratory personnel and to mitigate environmental impact.

Chemical and Physical Properties

Thionalide, also known as 2-Mercapto-N-2-naphthalenylacetamide, is a white to ivory-colored crystalline solid.[1][2] It is characterized by its insolubility in water and solubility in most organic solvents.[2][3][4]

Property	Value	Source
CAS Number	93-42-5	[2][3]
Molecular Formula	C₁₂H₁₁NOS	[2][3]
Molecular Weight	217.29 g/mol	[2][3]
Appearance	White to ivory-colored needles/crystalline powder	[1][2]
Melting Point	111-112 °C	[2][3]
Solubility	Insoluble in water; freely soluble in most organic solvents	[2][3][4]
IUPAC Name	N-naphthalen-2-yl-2-sulfanylacetamide	[5]

Safety and Hazards

Thionalide is classified as a hazardous substance with the potential to cause significant health effects upon exposure. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard classifications for Thionalide.[5]

GHS Hazard Identification and Precautionary Statements

Hazard Class	Hazard Statement	GHS Code	Source
Skin Corrosion/Irritation	Causes skin irritation	H315	[5]
Serious Eye Damage/Eye Irritation	Causes serious eye damage	H318	[5]
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	May cause respiratory irritation	H335	[5]
Hazardous to the aquatic environment — Long-term (chronic) hazard	Toxic to aquatic life with long lasting effects	H411	[5]

Signal Word: Danger[5]

A comprehensive list of precautionary statements (P-statements) is provided in the Safety Data Sheet (SDS) for Thionalide and should be consulted before handling. Key precautionary measures include avoiding contact with skin and eyes, preventing inhalation of dust, and ensuring adequate ventilation.

Toxicological Data

Despite a thorough review of available literature and safety data, specific quantitative toxicity data for Thionalide, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values, have not been identified. However, qualitative assessments from safety data sheets indicate that it is harmful if ingested, inhaled, or absorbed through the skin.[1]

Occupational Exposure Limits

No established Occupational Exposure Limits (OELs), such as Permissible Exposure Limits (PELs) from the Occupational Safety and Health Administration (OSHA), Recommended Exposure Limits (RELs) from the National Institute for Occupational Safety and Health (NIOSH), or Threshold Limit Values (TLVs) from the American Conference of Governmental Industrial Hygienists (ACGHI), have been found for Thionalide. In the absence of established OELs, it is crucial to handle Thionalide with a high degree of caution and to minimize exposure through engineering controls, administrative controls, and personal protective equipment.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are critical to minimize the risks associated with Thionalide.

Engineering Controls

• Ventilation: All work with Thionalide should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or vapors.

• Eye Wash Stations and Safety Showers: Easily accessible and fully functional eye wash stations and safety showers are mandatory in any area where Thionalide is handled.

Personal Protective Equipment (PPE)

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are required. A face shield should also be worn to protect against splashes.

• Skin Protection:

  • Gloves: Chemically resistant gloves (e.g., nitrile rubber) should be worn at all times. Gloves should be inspected before use and changed immediately if contaminated.

  • Lab Coat: A flame-retardant lab coat should be worn to protect from skin contact.

• Respiratory Protection: If the potential for inhalation of dust exists and engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate particulate filter should be used.

Experimental Protocols for Hazard Assessment

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method

This protocol is a guideline for assessing the skin irritation potential of a chemical like Thionalide, in line with OECD Test Guideline 439.

• Preparation of the Test Substance: Prepare a solution or suspension of Thionalide in a suitable solvent.

• Tissue Culture: Utilize commercially available Reconstructed Human Epidermis (RhE) tissues, which consist of normal, human-derived epidermal keratinocytes.

• Application of the Test Substance: Apply a specified amount of the prepared Thionalide sample directly to the surface of the RhE tissue.

• Incubation: Incubate the treated tissues for a defined period (e.g., 60 minutes) at 37°C.

• Rinsing and Post-Incubation: Thoroughly rinse the test substance from the tissue surface and continue to incubate for a post-exposure period (e.g., 42 hours).

• Cell Viability Assessment: Determine cell viability using a quantitative method, such as the MTT assay, which measures the reduction of a yellow tetrazolium salt to a purple formazan product by metabolically active cells.

• Data Analysis: Compare the viability of the Thionalide-treated tissues to that of negative controls. A reduction in tissue viability below a certain threshold (e.g., 50%) indicates that the substance is an irritant.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Spill Response

The following workflow outlines the general procedure for responding to a Thionalide spill.

Caption: Workflow for responding to a Thionalide spill.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash affected skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

• Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Disposal Guidelines

Proper disposal of Thionalide and its contaminated waste is crucial to prevent environmental contamination and ensure compliance with regulations.

Chemical Incompatibility

Thionalide is known to react with a variety of metal ions to form sparingly soluble chelate complexes.[3] It precipitates with copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II) in acidic media.[3] Therefore, Thionalide waste should not be mixed with solutions containing these metal ions.

Waste Treatment and Disposal

As a mercaptan-containing compound, Thionalide waste should be handled with care. For disposal, it is recommended to follow the guidelines for mercaptan and naphthalene-containing compounds.[6][7][8][9]

The following decision tree provides a logical workflow for the disposal of Thionalide waste.

Caption: Decision tree for the proper disposal of Thionalide waste.

General Disposal Principles:

• Segregation: Thionalide waste must be segregated from other chemical waste streams, particularly those containing incompatible metals.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Thionalide" and include the primary hazards (Irritant, Eye Damage, Aquatic Toxicity).

• Containerization: Use robust, leak-proof containers for waste collection.

• Professional Disposal: All Thionalide waste must be disposed of through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations. Do not dispose of Thionalide down the drain or in regular trash.

Conclusion

Thionalide is a valuable analytical reagent that requires careful management due to its inherent hazards. By understanding its properties, adhering to strict safety and handling protocols, and following proper disposal procedures, researchers and scientists can work with this chemical in a safe and environmentally responsible manner. Continuous review of the latest safety data and institutional protocols is recommended to ensure the highest standards of laboratory safety.

References

• 1. Thionalide - Hazardous Agents | Haz-Map [haz-map.com]
• 2. Thionalide [drugfuture.com]
• 3. THIONALIDE | 93-42-5 [chemicalbook.com]
• 4. THIONALIDE CAS#: 93-42-5 [m.chemicalbook.com]
• 5. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nj.gov [nj.gov]
• 7. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Methyl Mercaptan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. static.igem.org [static.igem.org]
• 9. Recycling and disposal of ethyl mercaptan, odorant - UtilVtorProm [xn--80ancaco1ch7azg.xn--j1amh]

Protocols & Analytical Methods

Application Notes and Protocols for Copper Detection using Thionalide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of thionalide as a reagent for the quantitative determination of copper. Thionalide (also known as thioglycolic-β-aminonaphthalide) is a versatile organic reagent that forms stable, insoluble metal complexes, making it particularly suitable for the gravimetric analysis of various metal ions, including copper.

Principle of Detection

Thionalide selectively precipitates copper(II) ions from acidic solutions. The reaction involves the formation of a stable, stoichiometric copper-thionalide complex which can be isolated, dried, and weighed. The mass of the precipitate is directly proportional to the amount of copper present in the original sample. This gravimetric method offers high accuracy and precision, making it a reliable technique for quantitative copper analysis.

The reaction is believed to proceed through the formation of an inner-complex salt where the copper ion coordinates with the sulfur and oxygen atoms of the thionalide molecule. The acidic conditions are crucial for minimizing the interference from other metal ions that might precipitate at higher pH values.

Quantitative Data

While specific quantitative data for every possible application is extensive, the following table summarizes key performance parameters for the gravimetric determination of copper using thionalide based on available literature.

Parameter	Value/Information	Source
Limit of Detection (LOD)	4 µg kg⁻¹ (in a specific flow analysis application with preconcentration)	[1]
Precipitating Agent	Thionalide (Thioglycollic-β-aminonaphthalide)	[2]
Precipitation Conditions	Acidic medium (e.g., sulfuric acid)	[2]
Form of Precipitate	Copper-thionalide complex
Gravimetric Factor	Dependent on the exact stoichiometry of the precipitate (to be determined experimentally)
Potential Interferences	Gold, Platinum. Can be minimized by using masking agents like EDTA for certain ions.	[3]

Experimental Protocols

Reagent Preparation: 2% (w/v) Thionalide Solution

A 2% (w/v) solution of thionalide is a commonly used reagent concentration for the precipitation of copper and other metal ions.[2]

Materials:

• Thionalide (Thioglycollic-β-aminonaphthalide)

• Acetone

• Volumetric flask (100 mL)

• Analytical balance

Protocol:

• Weigh out 2.0 g of thionalide using an analytical balance.

• Transfer the weighed thionalide into a 100 mL volumetric flask.

• Add a small amount of acetone to the flask and swirl to dissolve the thionalide.

• Once dissolved, dilute the solution to the 100 mL mark with acetone.

• Stopper the flask and invert it several times to ensure a homogeneous solution.

• Note: This solution should be freshly prepared as required for optimal performance.[2]

Gravimetric Determination of Copper(II)

This protocol outlines the steps for the quantitative determination of copper in an aqueous sample.

Materials:

• Sample solution containing an unknown amount of copper(II)

• 2% (w/v) Thionalide solution in acetone

• Dilute Sulfuric Acid (e.g., 1 M)

• Distilled or deionized water

• Beakers

• Hot plate

• Sintered glass crucible (porosity 4 or equivalent), previously dried and weighed

• Drying oven

• Desiccator

• Analytical balance

Protocol:

• Sample Preparation: Accurately pipette a known volume of the sample solution into a beaker. The volume should be chosen such that it contains a sufficient amount of copper to yield a weighable precipitate.

• Acidification: Acidify the sample solution by adding dilute sulfuric acid until the desired pH is reached. An acidic medium is crucial for the selective precipitation of copper.

• Precipitation: Heat the acidified solution gently to near boiling on a hot plate. Slowly add a slight excess of the freshly prepared 2% thionalide solution dropwise while stirring continuously. The formation of a precipitate indicates the presence of copper. The excess reagent ensures the complete precipitation of copper ions.

• Digestion: Keep the solution hot (without boiling) for a period to allow the precipitate to digest. This process encourages the formation of larger, more easily filterable particles and reduces co-precipitation of impurities.

• Cooling: Allow the beaker to cool to room temperature.

• Filtration: Filter the precipitate through a pre-weighed sintered glass crucible. Use a rubber policeman to ensure all the precipitate is transferred from the beaker to the crucible.

• Washing: Wash the precipitate in the crucible several times with small portions of a suitable washing solution (e.g., dilute acidic solution followed by distilled water) to remove any soluble impurities.

• Drying: Place the crucible containing the precipitate in a drying oven at an appropriate temperature (e.g., 105-110 °C) until a constant weight is achieved.

• Cooling and Weighing: After drying, transfer the crucible to a desiccator to cool to room temperature. Once cooled, weigh the crucible accurately on an analytical balance. Repeat the drying, cooling, and weighing steps until a constant mass is obtained.

• Calculation: Calculate the mass of the precipitate by subtracting the initial mass of the empty crucible. The percentage of copper in the original sample can then be calculated using the following formula:

  % Copper = (Mass of Precipitate × Gravimetric Factor × 100) / Mass of Sample

  The Gravimetric Factor is the ratio of the molar mass of copper to the molar mass of the copper-thionalide precipitate. The exact stoichiometry of the precipitate needs to be known for an accurate calculation.

Visualizations

Experimental Workflow for Gravimetric Analysis

References

• 1. Deep eutectic solvent as stationary phase for flow analysis: Automated trace metal determination in food products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]

Application Notes and Protocols for Mercury Quantification with Thionalide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the quantification of mercury using the chelating agent Thionalide (2-Mercapto-N-2-naphthylacetamide). Thionalide forms a stable, sparingly soluble complex with mercury(II) ions, enabling their separation and quantification. While traditionally used for gravimetric and titrimetric analysis, this application note also proposes a spectrophotometric method for the determination of mercury. The protocol includes procedures for sample preparation, reagent preparation, and analytical measurement. Additionally, quantitative performance data from a related pre-concentration method is presented to indicate the potential sensitivity.

Introduction

Mercury and its compounds are highly toxic environmental pollutants that pose significant risks to human health. Accurate and sensitive quantification of mercury in various matrices, including environmental samples and pharmaceutical products, is crucial for safety and regulatory compliance. Thionalide is a thiol-containing organic reagent that selectively forms strong complexes with heavy metal ions, including mercury.[1] The reaction between Thionalide and mercury(II) ions results in the formation of a stable precipitate, which can be quantified.[1][2] This document outlines a protocol for mercury quantification using Thionalide, adaptable for both classical and instrumental analysis.

Chemical Reaction

Thionalide reacts with mercury(II) ions in a solution to form a mercury-Thionalide chelate complex. The sulfur atom of the thiol group and the nitrogen atom of the amide group in Thionalide likely coordinate with the mercury ion. The reaction can be influenced by pH and the presence of masking agents, which can be used to improve the selectivity of the reaction in the presence of other metal ions.[1]

Data Presentation

Parameter	Value	Sample Matrix	Reference
Limit of Determination	0.02 µg/L	Synthetic Water	[3]
Recovery (Inorganic Hg)	100% (for 0.050 µg/L)	Synthetic Water	[3]
Recovery (Methylmercury)	98% (for 0.049 µg/L)	Synthetic Water	[3]
Relative Standard Deviation	7.1% (Inorganic Hg)	Synthetic Water	[3]
Relative Standard Deviation	6.1% (Methylmercury)	Synthetic Water	[3]

Experimental Protocols

Reagent Preparation

• Thionalide Solution (0.1% w/v): Dissolve 0.1 g of Thionalide (2-Mercapto-N-2-naphthylacetamide) in 100 mL of ethanol or glacial acetic acid. The solution should be prepared fresh daily.

• Mercury Standard Stock Solution (1000 mg/L): Dissolve 0.1354 g of mercury(II) chloride (HgCl₂) in 100 mL of 0.1 M nitric acid.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with 0.1 M nitric acid to desired concentrations (e.g., 1, 2, 5, 10, 15, 20 mg/L).

• Buffer Solutions: Prepare appropriate buffer solutions to control the pH of the reaction mixture. For acidic conditions, a pH of 2 can be achieved using a hydrochloric acid solution.[3]

Sample Preparation

• Water Samples: Acidify the water sample to a pH of 2 with hydrochloric acid.[3] If the sample contains particulate matter, filter it through a 0.45 µm membrane filter.

• Solid Samples (e.g., soil, sediment): An acid digestion procedure is required to bring the mercury into a soluble form. A common method involves digestion with a mixture of nitric acid and sulfuric acid.

• Biological Samples: Digestion with a mixture of nitric and sulfuric acids is typically used to break down the organic matrix and release the mercury.

Proposed Spectrophotometric Quantification Protocol

Disclaimer: The following is a proposed protocol based on the known reactivity of Thionalide and general principles of spectrophotometric analysis, as a validated, published spectrophotometric method using Thionalide for direct mercury quantification could not be identified.

• Calibration Curve:

  • Pipette 1.0 mL of each mercury working standard solution into a series of 10 mL volumetric flasks.

  • Add 2.0 mL of the 0.1% Thionalide solution to each flask.

  • Adjust the pH to the optimal range (preliminary experiments are recommended to determine the optimal pH for color development).

  • Dilute to the mark with deionized water and mix well.

  • Allow the reaction to proceed for a set amount of time for color development (e.g., 15 minutes).

  • Measure the absorbance of each solution at the wavelength of maximum absorption (λmax) against a reagent blank. The λmax should be determined by scanning the spectrum of the mercury-Thionalide complex.

  • Plot a calibration curve of absorbance versus mercury concentration.

• Sample Analysis:

  • Take a known volume of the prepared sample solution and place it in a 10 mL volumetric flask.

  • Follow the same procedure as for the calibration curve (steps 2-5).

  • Determine the concentration of mercury in the sample from the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for mercury quantification using Thionalide.

Caption: Reaction of Mercury(II) with Thionalide to form a chelate complex.

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]
• 2. repository.lsu.edu [repository.lsu.edu]
• 3. inis.iaea.org [inis.iaea.org]

Application Notes and Protocols for the Gravimetric Analysis of Bismuth Using Thionalide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionalide (also known as thioglycolic acid β-aminonaphthalide) is a versatile organic reagent employed in the quantitative analysis of various metal ions, including bismuth. In gravimetric analysis, thionalide selectively precipitates bismuth from a solution, allowing for its accurate determination by mass. This method is valued for its precision and reliability, making it a suitable technique in research and quality control settings within the pharmaceutical and chemical industries.

Thionalide's utility stems from its ability to form stable, insoluble complexes with specific metal ions under controlled conditions. For bismuth, the precipitation is typically carried out in a solution containing tartrate and cyanide to mask interfering ions, enhancing the selectivity of the analysis.

Principle of the Method

The gravimetric determination of bismuth using thionalide involves the precipitation of bismuth ions (Bi³⁺) from a solution with an alcoholic solution of thionalide. The reaction is generally carried out in a solution containing potassium cyanide and tartrate. The tartrate complexes with bismuth, preventing its hydrolysis, while cyanide complexes with potentially interfering metals such as copper and silver. The addition of thionalide then selectively precipitates bismuth as a stable, stoichiometric complex.

The chemical reaction for the precipitation of bismuth with thionalide can be represented as:

Bi³⁺ + 3 C₁₂H₁₁NOS → Bi(C₁₂H₁₀NOS)₃ + 3 H⁺

The resulting bismuth-thionalide precipitate is then filtered, washed, dried, and weighed. The mass of bismuth in the original sample is calculated based on the weight of the precipitate and the corresponding gravimetric factor.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula of Thionalide	C₁₂H₁₁NOS	[1]
Molecular Weight of Thionalide	217.29 g/mol	[1]
Formula of Bismuth-Thionalide Precipitate	Bi(C₁₂H₁₀NOS)₃
Molecular Weight of Bismuth-Thionalide Precipitate	859.85 g/mol
Gravimetric Factor (Bi / Bi(C₁₂H₁₀NOS)₃)	0.2430
Precipitation Conditions	Potassium cyanide-tartrate solution

Experimental Protocol

This protocol outlines the detailed methodology for the gravimetric determination of bismuth using thionalide.

1. Reagents and Solutions

• Bismuth Standard Solution: Accurately weigh approximately 1 g of pure bismuth metal, dissolve it in a minimal amount of dilute nitric acid, and dilute to a known volume (e.g., 1 L) with distilled water.

• Thionalide Solution (2% w/v): Dissolve 2 g of thionalide in 100 mL of glacial acetic acid or ethanol. This solution should be freshly prepared.

• Tartrate Solution (15% w/v): Dissolve 15 g of potassium sodium tartrate (Rochelle salt) in 100 mL of distilled water.

• Potassium Cyanide Solution (10% w/v): Dissolve 10 g of potassium cyanide (KCN) in 100 mL of distilled water. Caution: Potassium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood.

• Wash Solution: A dilute solution of acetic acid or a saturated aqueous solution of the bismuth-thionalide precipitate.

• Dilute Nitric Acid

• Ammonium Hydroxide

2. Procedure

• Sample Preparation: Accurately weigh a sample containing 20-100 mg of bismuth and dissolve it in a suitable volume of dilute nitric acid in a 400 mL beaker.

• Addition of Masking Agents: To the bismuth solution, add 20 mL of the 15% tartrate solution. Make the solution alkaline with ammonium hydroxide, and then add 20 mL of the 10% potassium cyanide solution.

• Precipitation: Heat the solution to 80-90 °C. While stirring, slowly add a slight excess of the 2% thionalide solution. The formation of a yellow, crystalline precipitate indicates the precipitation of the bismuth-thionalide complex.

• Digestion: Keep the beaker on a water bath for about 30 minutes to allow the precipitate to digest. This process promotes the formation of larger, more easily filterable crystals.

• Filtration: Allow the solution to cool to room temperature. Filter the precipitate through a pre-weighed sintered glass or porcelain filtering crucible (porosity G4).

• Washing: Wash the precipitate several times with small portions of the wash solution to remove any adsorbed impurities. Finally, wash with a small amount of cold distilled water.

• Drying: Dry the crucible containing the precipitate in an oven at 105-110 °C to a constant weight.

• Weighing: Cool the crucible in a desiccator and weigh it accurately.

• Calculation: Calculate the percentage of bismuth in the sample using the following formula:

  % Bi = (Weight of precipitate × Gravimetric factor × 100) / Weight of sample

  Where the gravimetric factor is 0.2430.

3. Interferences

Several metal ions can interfere with the gravimetric determination of bismuth using thionalide by forming precipitates under similar conditions. These include:

• Copper (Cu²⁺)

• Silver (Ag⁺)

• Mercury (Hg²⁺)

• Gold (Au³⁺)

• Thallium (Tl⁺)

• Tin (Sn²⁺/Sn⁴⁺)

• Lead (Pb²⁺)

• Antimony (Sb³⁺/Sb⁵⁺)

• Cadmium (Cd²⁺)

The use of a potassium cyanide-tartrate medium effectively masks many of these interfering ions. In the presence of mercury, it is recommended to use a larger excess of potassium cyanide.

Visualizations

Caption: Experimental workflow for the gravimetric analysis of bismuth using thionalide.

Caption: Logical relationship of reagents in the selective precipitation of bismuth.

References

• 1. Full text of "Organic Analytical Reagents Vol - I (1947)" [archive.org]

Application Notes and Protocols for the Gravimetric Determination of Silver using Thionalide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionalide is an organic reagent that forms stable, insoluble chelate complexes with various metal ions.[1] Its application in analytical chemistry is based on the formation of precipitates of stoichiometric composition that can be dried to a constant weight.[1] For silver(I) ions, Thionalide is a selective precipitating agent in acidic solutions, allowing for its separation and quantification.[1] The resulting silver-Thionalide complex is suitable for gravimetric analysis, a highly accurate and precise analytical technique.

Chemical and Physical Properties

A summary of the relevant properties of Thionalide and its interaction with silver is provided in the table below.

Property	Description
Thionalide
Chemical Name	2-Mercapto-N-2-naphthalenylacetamide
Synonyms	Thioglycolic-β-aminonaphthalide
Molecular Formula	C₁₂H₁₁NOS
Molecular Weight	217.29 g/mol
Appearance	White or pale yellow needles
Solubility	Sparingly soluble in water; readily soluble in organic solvents like ethanol and acetic acid.[1]
Silver-Thionalide Complex
Formation	Precipitates from acidic solutions containing Ag(I) ions upon addition of Thionalide.[1]
Nature of Complex	A sparingly soluble chelate complex of stoichiometric composition.[1]
Drying Temperature	The precipitate can be dried at 105-110°C to a constant weight for gravimetric analysis.[1]
Stoichiometry (Assumed)	1:1 (Ag⁺ : Thionalide). This is a common stoichiometry for such complexes and is assumed for the purpose of this protocol. The exact stoichiometry should be confirmed experimentally.

Principle of the Method

The gravimetric determination of silver using Thionalide is based on the precipitation of silver ions from an acidic solution by the addition of a solution of Thionalide. The resulting precipitate is a stable, sparingly soluble silver-Thionalide complex. The precipitate is then filtered, washed to remove any co-precipitated impurities, dried to a constant weight, and weighed. The mass of the silver in the original sample is then calculated based on the weight of the precipitate and the stoichiometry of the complex.

Experimental Protocols

The following is a general, proposed protocol for the gravimetric determination of silver using Thionalide. Note: This protocol is based on general principles and the limited available data. Optimization of parameters such as pH, reagent concentrations, and digestion time is recommended for achieving the best results.

4.1. Reagents and Solutions

• Thionalide Solution (Precipitating Agent): Prepare a 1% (w/v) solution of Thionalide in glacial acetic acid or ethanol. The solubility of Thionalide in water is low but increases in the presence of acetic acid or ethanol.[1]

• Nitric Acid (HNO₃): Dilute (1:1) and concentrated.

• Wash Solution: Dilute nitric acid (e.g., 0.1 M) to wash the precipitate.

• Silver Sample Solution: A known weight of the sample containing silver should be dissolved in a suitable solvent, typically dilute nitric acid, to obtain a clear solution.

4.2. General Procedure for Silver Precipitation

• Sample Preparation: Accurately weigh a sample containing a known amount of silver and dissolve it in a minimal amount of dilute nitric acid in a beaker. Gently heat the solution to aid dissolution and to expel any nitrogen oxides.

• Dilution and Acidification: After cooling, dilute the sample solution with deionized water and acidify with a few drops of dilute nitric acid to ensure an acidic medium. The optimal pH for precipitation should be determined experimentally but is expected to be in the acidic range.

• Precipitation: Heat the solution to approximately 60-70°C. Slowly add the Thionalide solution dropwise with constant stirring. A precipitate of the silver-Thionalide complex will form. Add a slight excess of the precipitating agent to ensure complete precipitation of the silver ions.

• Digestion: Keep the beaker with the precipitate and the supernatant liquid on a hot plate at a temperature just below boiling for a period of time (e.g., 1-2 hours) to allow for digestion of the precipitate. This process encourages the formation of larger, more easily filterable particles and reduces co-precipitation of impurities.

• Filtration: Allow the solution to cool to room temperature. Filter the precipitate through a pre-weighed sintered glass crucible (porosity G3 or G4) under gentle suction. Ensure all the precipitate is transferred from the beaker to the crucible, using the wash solution to rinse the beaker.

• Washing: Wash the precipitate in the crucible several times with small portions of the dilute nitric acid wash solution to remove any soluble impurities. Finally, wash with a small amount of deionized water to remove the nitric acid.

• Drying: Place the crucible containing the precipitate in an oven at 105-110°C and dry to a constant weight.[1] This typically requires several hours. Cool the crucible in a desiccator before each weighing.

• Weighing and Calculation: Weigh the crucible with the dried precipitate accurately. The difference between this weight and the initial weight of the empty crucible gives the mass of the silver-Thionalide precipitate.

4.3. Calculation of Silver Content

The percentage of silver in the original sample can be calculated using the following formula:

% Ag = [(Mass of Precipitate (g) × Gravimetric Factor) / Mass of Sample (g)] × 100

The Gravimetric Factor (GF) is calculated as:

GF = (Atomic Mass of Ag) / (Molar Mass of Ag-Thionalide Complex)

Assuming a 1:1 stoichiometry, the molar mass of the Ag-Thionalide complex (AgC₁₂H₁₀NOS) would be the sum of the atomic mass of silver (107.87 g/mol ) and the molar mass of the deprotonated Thionalide ligand (C₁₂H₁₀NOS, 216.28 g/mol ), which is 324.15 g/mol .

Therefore, the assumed Gravimetric Factor would be:

GF = 107.87 / 324.15 = 0.3328

Data Presentation

The following table summarizes the proposed experimental conditions for the gravimetric determination of silver with Thionalide.

Parameter	Recommended Condition	Notes
Sample Preparation	Dissolution in dilute HNO₃	Ensures silver is in the Ag(I) ionic form.
Precipitation pH	Acidic	Thionalide precipitates silver in mineral acid media.[1] The optimal pH should be determined.
Precipitating Agent	1% Thionalide in acetic acid or ethanol	A slight excess should be used to ensure complete precipitation.
Precipitation Temperature	60-70°C	Promotes the formation of a crystalline precipitate.
Digestion Time	1-2 hours	Allows for particle growth and reduces impurities.
Washing Solution	Dilute HNO₃ followed by deionized water	Removes soluble impurities and excess precipitating agent.
Drying Temperature	105-110°C	Dries the precipitate to a constant weight for accurate measurement.[1]

Visualizations

Logical Relationship in Silver Precipitation

Caption: Reaction scheme for the precipitation of silver ions with Thionalide.

Experimental Workflow for Gravimetric Analysis of Silver

Caption: Step-by-step workflow for the gravimetric determination of silver using Thionalide.

Potential Interferences

Thionalide is not a specific reagent for silver and can precipitate other metal ions, particularly in acidic solutions. These include copper(II), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II).[1] Therefore, the presence of these ions can lead to positive errors in the determination of silver. To enhance selectivity, masking agents can be employed to prevent the precipitation of interfering ions. For instance, phosphoric acid can be used to mask tin(IV).[1] The specific choice of masking agent will depend on the composition of the sample matrix. It is crucial to perform a qualitative analysis of the sample to identify potential interfering ions before proceeding with the gravimetric determination.

Conclusion

The use of Thionalide for the gravimetric determination of silver presents a viable analytical method due to the formation of a stoichiometric and sparingly soluble precipitate. The general protocol outlined in these notes provides a solid foundation for researchers to develop a more refined and validated procedure tailored to their specific analytical needs. Key to the successful application of this method is the careful control of experimental conditions, particularly pH, and the effective use of masking agents to mitigate interferences from other metal ions. Further research is warranted to establish the precise stoichiometry of the silver-Thionalide complex and to generate comprehensive data on the method's accuracy, precision, and limits of detection.

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]

Application Note and Protocol: Determination of Thallium in Water Samples using Thionalide

Introduction

Thallium and its compounds are highly toxic and pose a significant risk to environmental and human health. The determination of thallium in water samples is crucial for monitoring and controlling its presence in the environment. While modern instrumental techniques such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption Spectroscopy (AAS) are now common for trace metal analysis, classical gravimetric methods can still provide accurate and reliable results, particularly when sophisticated instrumentation is unavailable. Thionalide (α-mercapto-N-2-naphthylacetamide) is a precipitating agent that has been historically used for the selective determination of thallium(I). This application note provides a detailed protocol for the gravimetric determination of thallium in water samples using thionalide, based on established chemical principles.

Principle of the Method

Thallium(I) ions react with thionalide in an alkaline solution containing cyanide and tartrate to form a stable and sparingly soluble precipitate of thallium(I)-thionalide. The presence of cyanide and tartrate acts as masking agents, preventing the interference of other metal ions that might also form precipitates with thionalide under alkaline conditions. The precipitate is of stoichiometric composition, allowing for the gravimetric determination of thallium after filtration, washing, and drying.

The reaction is as follows:

Tl⁺ + C₁₂H₁₀NOS⁻ → Tl(C₁₂H₁₀NOS) (s)

The precipitate can be dried to a constant weight, and the amount of thallium in the original sample can be calculated using the appropriate gravimetric factor.

Reagents and Materials

• Thallium(I) Standard Solution (1000 mg/L): Dissolve 1.303 g of thallium(I) nitrate (TlNO₃) in deionized water and dilute to 1 L.

• Thionalide Reagent (1% w/v): Dissolve 1 g of thionalide in 100 mL of glacial acetic acid.

• Sodium Hydroxide (NaOH) Solution (2 M): Dissolve 80 g of NaOH in deionized water and dilute to 1 L.

• Potassium Cyanide (KCN) Solution (10% w/v): Dissolve 10 g of KCN in 100 mL of deionized water. Caution: KCN is highly toxic. Handle with extreme care in a well-ventilated fume hood.

• Potassium Sodium Tartrate (Rochelle Salt) Solution (20% w/v): Dissolve 20 g of KNaC₄H₄O₆·4H₂O in 100 mL of deionized water.

• Wash Solution: Dilute 10 mL of the thionalide reagent to 1 L with deionized water and add a few drops of the 2 M NaOH solution until it is slightly alkaline.

• Nitric Acid (HNO₃), concentrated.

• Glacial Acetic Acid (CH₃COOH).

• Filter paper (e.g., Whatman No. 42 or equivalent).

• Gooch crucible or similar filtering apparatus.

• Drying oven.

• Desiccator.

• Analytical balance.

Experimental Protocol

1. Sample Preparation

• For clear water samples, acidification to pH < 2 with nitric acid is recommended for preservation.

• For turbid water samples, digest a suitable volume (e.g., 100-500 mL) with concentrated nitric acid to dissolve particulate matter and oxidize organic compounds. After digestion, evaporate the sample to a smaller volume and dilute with deionized water.

2. Precipitation of Thallium(I)-Thionalide

• Take a known volume of the water sample (or the prepared digestate) containing an estimated 10-100 mg of thallium in a beaker.

• Add 10 mL of the 20% potassium sodium tartrate solution.

• Add 10 mL of the 10% potassium cyanide solution. (Handle with extreme caution in a fume hood).

• Make the solution alkaline by adding 2 M sodium hydroxide solution until the pH is approximately 12.

• Heat the solution to 60-70 °C.

• Slowly add a slight excess of the 1% thionalide reagent dropwise with constant stirring. The formation of a yellow, flocculent precipitate indicates the presence of thallium.

• Continue heating and stirring for a few minutes to encourage complete precipitation.

• Allow the beaker to stand in a warm place for at least 4 hours, or preferably overnight, to allow the precipitate to digest and settle completely.

3. Filtration and Washing

• Filter the precipitate through a pre-weighed Gooch crucible or a suitable filter paper (e.g., Whatman No. 42).

• Wash the precipitate several times with small portions of the warm wash solution to remove any impurities.

• Finally, wash the precipitate with a small amount of hot deionized water.

4. Drying and Weighing

• Dry the crucible and precipitate in an oven at 105-110 °C to a constant weight.

• Cool the crucible in a desiccator before each weighing.

• Repeat the drying and cooling cycle until a constant weight is achieved.

Calculations

The weight of thallium in the sample is calculated using the following formula:

Weight of Thallium (g) = Weight of Precipitate (g) × Gravimetric Factor

The gravimetric factor is the ratio of the atomic weight of thallium to the molecular weight of the thallium-thionalide complex (Tl(C₁₂H₁₀NOS)).

• Atomic weight of Thallium (Tl) = 204.383 g/mol

• Molecular weight of Thionalide (C₁₂H₁₁NOS) = 217.29 g/mol

• Molecular weight of Thallium-thionalide (Tl(C₁₂H₁₀NOS)) = 204.383 + 216.28 = 420.663 g/mol

Gravimetric Factor = 204.383 / 420.663 = 0.4858

The concentration of thallium in the original water sample is then calculated:

Concentration of Thallium (mg/L) = (Weight of Thallium (g) × 1000) / Volume of Sample (L)

Quantitative Data

The following table summarizes the key quantitative parameters for this gravimetric method.

Parameter	Value	Reference
Analyte	Thallium(I)
Precipitating Agent	Thionalide
Gravimetric Factor	0.4858	Calculated
Drying Temperature	105-110 °C	[1]
Molar Mass of Precipitate	420.663 g/mol	Calculated

Interferences

The use of a strongly alkaline solution containing cyanide and tartrate provides high selectivity for thallium(I).[1]

• Metals precipitating in acidic media: Copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II) are masked by the alkaline cyanide and tartrate medium.[1]

• Metals precipitating in alkaline tartrate solution: Copper(II), mercury(II), cadmium(II), and gold(I) are complexed by cyanide and do not interfere.[1]

• Metals precipitating from cyanide and tartrate solutions: Antimony(III) and bismuth(III) do not precipitate from the strongly alkaline sodium hydroxide solution used for thallium(I).[1]

This makes the method highly specific for thallium under the prescribed conditions.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the gravimetric determination of thallium.

Logical Relationship of Reagents for Selectivity

Caption: Role of reagents in achieving selective thallium precipitation.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Thallium - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Thionalide

Introduction

Thionalide (2-Mercapto-N-2-naphthalenylacetamide) is a chemical reagent utilized in the analysis of various metals.[1] Ensuring the purity and quantifying the concentration of Thionalide in solutions is crucial for its effective application. This document details a proposed High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of Thionalide. The described method is intended as a robust starting point for researchers, scientists, and professionals in drug development and chemical analysis, and should be fully validated for its intended use.

Principle

This method employs reverse-phase HPLC (RP-HPLC) with UV detection. In RP-HPLC, the stationary phase is nonpolar (C18), and the mobile phase is polar (a mixture of water and an organic solvent). Thionalide, being a relatively nonpolar molecule, will be retained on the stationary phase and will elute as the concentration of the organic solvent in the mobile phase increases. Detection is achieved by monitoring the UV absorbance of the analyte as it elutes from the column.

Experimental Protocols

1. Materials and Reagents

• Thionalide reference standard (purity ≥98%)

• HPLC grade acetonitrile

• HPLC grade water

• Phosphoric acid (85%)

• Methanol (HPLC grade)

2. Instrumentation

A standard HPLC system equipped with the following components is suitable:

• Binary or Quaternary pump

• Autosampler

• Column oven

• UV-Vis or Diode Array Detector (DAD)

3. Chromatographic Conditions

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Water with 0.1% Phosphoric Acid

• Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid

• Gradient Elution:

  • 0-2 min: 50% B

  • 2-10 min: 50% to 90% B

  • 10-12 min: 90% B

  • 12.1-15 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 285 nm

4. Preparation of Solutions

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1 mL of 85% phosphoric acid to 1 L of HPLC grade water and mix thoroughly.

  • Mobile Phase B: Add 1 mL of 85% phosphoric acid to 1 L of HPLC grade acetonitrile and mix thoroughly.

  • Degas both mobile phases prior to use.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 10 mg of Thionalide reference standard and transfer to a 10 mL volumetric flask.

  • Dissolve and dilute to volume with methanol. This is the stock solution.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition (50:50 Mobile Phase A:Mobile Phase B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

• Sample Preparation:

  • For bulk material, accurately weigh an appropriate amount of the sample, dissolve it in methanol, and dilute with the initial mobile phase to bring the concentration within the calibration range.

  • For samples in a matrix, an appropriate extraction method (e.g., liquid-liquid extraction or solid-phase extraction) may be necessary. The final extract should be dissolved in the initial mobile phase.

  • Filter all samples and standards through a 0.45 µm syringe filter prior to injection.

Data Presentation

The following table summarizes the expected quantitative data for the proposed HPLC method for Thionalide analysis. This data is illustrative and should be confirmed during method validation.

Parameter	Expected Value
Retention Time (t R)	Approximately 8.5 min
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Limit of Detection (LOD)	~0.3 µg/mL
Limit of Quantification (LOQ)	~1.0 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Method Validation (General Procedure)

For use in a regulated environment, the analytical method should be validated according to ICH guidelines. The validation should include the following parameters:

• Specificity: Demonstrate that the peak for Thionalide is free from interference from excipients, impurities, or degradation products.

• Linearity: Analyze a minimum of five concentrations across the proposed range and evaluate the linearity of the detector response versus concentration using linear regression.

• Range: Confirm that the method is linear, accurate, and precise within the specified concentration range.

• Accuracy: Perform recovery studies by spiking a known amount of Thionalide into a placebo matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate injections of the same standard solution on the same day.

  • Intermediate Precision (Inter-day precision): Analyze the same sample on different days, with different analysts, and on different instruments.

• Limit of Detection (LOD): Determine the lowest concentration of analyte that can be reliably detected. This can be estimated based on the signal-to-noise ratio (typically 3:1).

• Limit of Quantification (LOQ): Determine the lowest concentration of analyte that can be quantified with acceptable precision and accuracy. This is often estimated based on a signal-to-noise ratio of 10:1.

• Robustness: Intentionally vary chromatographic parameters (e.g., flow rate, column temperature, mobile phase composition) to assess the method's reliability.

Visualization

The following diagrams illustrate the experimental workflow for the HPLC analysis of Thionalide.

Caption: Experimental workflow for Thionalide analysis by HPLC.

Caption: Logical relationship of inputs and outputs in HPLC analysis.

References

• 1. altabrisagroup.com [altabrisagroup.com]

Application Notes and Protocols for Volumetric Titration Methods Using Thionalide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionalide (2-mercapto-N-2-naphthylacetamide) is a versatile organic reagent used in analytical chemistry for the quantitative determination of various metal ions. It forms stable, sparingly soluble chelate complexes of stoichiometric composition with a range of metals.[1] This property allows for its use in both gravimetric and volumetric analytical procedures.[1]

Volumetric methods involving thionalide offer a classic and cost-effective alternative to instrumental analysis for the determination of metal ion concentrations. The primary volumetric approach involves the precipitation of the metal-thionalide complex, followed by an iodometric titration of the thionalide content in the dissolved precipitate. This indirect method allows for the accurate determination of the metal ion concentration.

The selectivity of thionalide for different metal ions can be controlled by adjusting the pH of the solution and using masking agents.[1] This allows for the determination of specific metals in a mixture.

Principle of the Iodometric Titration:

The volumetric determination of metals using thionalide is typically an indirect titration method. The metal ion is first precipitated quantitatively with an excess of thionalide solution. The precipitate is then filtered, washed, and dissolved in a suitable solvent. The amount of thionalide in the dissolved precipitate, which is stoichiometrically related to the amount of the metal ion, is then determined by titration with a standard solution of iodine (I₂).

The titration reaction is based on the oxidation of the thiol group (-SH) in thionalide by iodine:

2C₁₀H₇-NH-CO-CH₂-SH + I₂ → C₁₀H₇-NH-CO-CH₂-S-S-CH₂-CO-NH-C₁₀H₇ + 2HI[1]

The endpoint of the titration is typically detected using a starch indicator, which forms a deep blue complex with excess iodine.

Selectivity of Thionalide Precipitation

The precipitation of metal-thionalide complexes is highly dependent on the pH of the solution. This allows for a degree of selectivity in the determination of different metal ions.

Precipitation Conditions	Metals Precipitated
Acidic Media (Mineral Acids)	Copper(II), Silver(I), Mercury(II), Bismuth(III), Arsenic(III), Tin(IV), Gold(I), Platinum(IV), Palladium(II)[1]
Alkaline Solutions with Tartrate	Copper(II), Mercury(II), Cadmium(II), Thallium(I), Gold(I)[1]
Cyanide-Tartrate Solution	Thallium(I), Antimony(III), Bismuth(III)[1]

By carefully controlling the pH and employing masking agents, the reaction can be made specific for a particular metal ion. For example, tin(IV) can be masked with phosphoric acid to allow for the selective precipitation of arsenic(III) and antimony(III).[1]

Experimental Protocols

Protocol 1: Volumetric Determination of Bismuth (Bi³⁺)

This protocol outlines the determination of bismuth by precipitation with thionalide followed by iodometric titration.

1. Reagents and Solutions:

• Thionalide Solution (0.1 M): Dissolve 2.17 g of thionalide in 100 mL of glacial acetic acid.

• Standard Iodine Solution (0.05 M): Prepare and standardize according to established procedures.

• Starch Indicator Solution (1% w/v): Prepare a fresh solution by making a paste of 1 g of soluble starch with a small amount of cold water and then adding it to 100 mL of boiling water with stirring.

• Nitric Acid (2 M): For sample dissolution.

• Tartaric Acid Solution (10% w/v):

• Ammonia Solution (1:1 v/v):

• Sodium Bicarbonate (solid):

2. Procedure:

• Sample Preparation: Accurately weigh a sample containing 20-100 mg of bismuth and dissolve it in 2 M nitric acid.

• Precipitation:

  • To the sample solution, add 20 mL of 10% tartaric acid solution.

  • Neutralize the solution with ammonia solution until a faint turbidity appears, then add a slight excess.

  • Heat the solution to boiling and add a slight excess of the 0.1 M thionalide solution with constant stirring.

  • Digest the precipitate on a water bath for 15-20 minutes to ensure complete precipitation.

• Filtration and Washing:

  • Filter the hot solution through a suitable filter paper (e.g., Whatman No. 42).

  • Wash the precipitate thoroughly with hot water containing a small amount of tartaric acid and a few drops of the thionalide solution to prevent peptization.

  • Finally, wash the precipitate with hot water until the washings are free from excess thionalide (test with a dilute iodine solution).

• Dissolution of Precipitate:

  • Transfer the filter paper with the precipitate to a glass-stoppered flask.

  • Add 50 mL of glacial acetic acid to dissolve the precipitate.

• Titration:

  • Add an excess of the standard 0.05 M iodine solution to the flask.

  • Stopper the flask and allow it to stand for 5-10 minutes in the dark.

  • Add about 100 mL of water and titrate the excess iodine with a standard 0.025 M sodium thiosulfate solution.

  • When the solution becomes pale yellow, add 2-3 mL of starch indicator solution and continue the titration until the blue color disappears.

  • A blank titration should be performed under the same conditions without the bismuth-thionalide precipitate.

3. Calculation:

The amount of bismuth in the sample can be calculated based on the stoichiometry of the reactions.

Protocol 2: Volumetric Determination of Copper (Cu²⁺)

This protocol describes the determination of copper by precipitation with thionalide in an acidic medium, followed by iodometric titration.

1. Reagents and Solutions:

• Thionalide Solution (0.1 M): As prepared in Protocol 1.

• Standard Iodine Solution (0.05 M): As prepared and standardized.

• Starch Indicator Solution (1% w/v): As prepared in Protocol 1.

• Sulfuric Acid (1 M):

• Ethanol (95% v/v):

2. Procedure:

• Sample Preparation: Accurately weigh a sample containing 15-75 mg of copper and dissolve it in a suitable acid (e.g., nitric acid). Evaporate to near dryness and then add 50 mL of 1 M sulfuric acid.

• Precipitation:

  • Heat the acidic sample solution to boiling.

  • Add a slight excess of the 0.1 M thionalide solution (dissolved in ethanol for better solubility in aqueous acidic solutions) with constant stirring.

  • Digest the precipitate on a water bath for 15-20 minutes.

• Filtration and Washing:

  • Filter the hot solution through a suitable filter paper.

  • Wash the precipitate with hot water containing a small amount of sulfuric acid and a few drops of the thionalide solution.

  • Finally, wash with hot water until the washings are free from excess thionalide.

• Dissolution of Precipitate:

  • Transfer the filter paper and precipitate to a glass-stoppered flask.

  • Add 50 mL of a mixture of equal volumes of ethanol and glacial acetic acid to dissolve the precipitate.

• Titration:

  • Proceed with the iodometric titration as described in steps 5.1 to 5.4 of Protocol 1.

3. Calculation:

The amount of copper is calculated based on the titration results and the stoichiometry of the copper-thionalide complex.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the determination of bismuth and copper in certified reference materials (CRMs) to illustrate the expected performance of the method.

Analyte	Sample Matrix	Certified Value (mg)	Measured Value (mg, n=5)	Recovery (%)	Relative Standard Deviation (%)
Bismuth	Low-alloy steel	50.0	49.8 ± 0.4	99.6	0.8
Copper	Bronze alloy	65.0	64.5 ± 0.6	99.2	0.9

Visualizations

Caption: Experimental workflow for volumetric titration using thionalide.

Caption: Logical relationships in the thionalide volumetric method.

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]

Application Notes and Protocols for the Analysis of Industrial Effluents Using Thionalide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the determination of heavy metals in industrial effluents using thionalide (thioglycolic acid β-aminonaphthalide) as a precipitating and complexing agent. While thionalide has traditionally been used for gravimetric and titrimetric analyses, this document outlines a spectrophotometric approach suitable for modern analytical laboratories.

Introduction

Thionalide is a versatile organic reagent that forms stable, sparingly soluble chelate complexes with a wide range of heavy metal ions. The selectivity of these reactions can be finely tuned by controlling the pH of the solution and employing masking agents, allowing for the determination of specific metals in complex matrices such as industrial wastewater. The formation of these colored complexes can be adapted for spectrophotometric analysis, offering a cost-effective and accessible alternative to atomic absorption spectroscopy (AAS) or inductively coupled plasma (ICP) techniques for certain applications.

Thionalide reacts with various metal ions under different conditions:

• Acidic Media (Mineral Acids): Precipitates Copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II).[1][2]

• Alkaline Solutions with Tartrate: Precipitates copper(II), mercury(II), cadmium(II), thallium(I), and gold(I) complexes.[1][2]

• Solutions with Cyanide and Tartrate: Precipitates thallium(I), antimony(III), and bismuth(III) complexes.[1][2]

This selectivity allows for the targeted analysis of specific heavy metal pollutants in industrial discharges.

Quantitative Data Summary

The following tables summarize the typical performance characteristics of a spectrophotometric method for heavy metal analysis in aqueous samples. While specific data for a thionalide-based spectrophotometric method for industrial effluents is not extensively published, these values represent expected benchmarks for a validated method.

Table 1: Method Performance Characteristics for Heavy Metal Determination

Parameter	Expected Value	Description
Linearity (R²)	> 0.995	The correlation coefficient for the calibration curve, indicating the linearity of the response to concentration.
Limit of Detection (LOD)	0.01 - 0.1 mg/L	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.03 - 0.3 mg/L	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.
Precision (RSD%)	< 10%	The relative standard deviation, indicating the repeatability of the measurements.
Accuracy (Recovery %)	90 - 110%	The percentage of a known amount of analyte recovered from a spiked sample, indicating the trueness of the method.

Table 2: Wavelength of Maximum Absorbance (λmax) for Selected Metal-Thiolate Complexes

Metal Ion	Complex Color	Typical λmax Range (nm)
Bismuth (Bi³⁺)	Yellow	400 - 450
Cadmium (Cd²⁺)	Yellow	410 - 460
Lead (Pb²⁺)	Yellow-Brown	420 - 480
Copper (Cu²⁺)	Yellow-Green	430 - 470

Experimental Protocols

Protocol 1: General Spectrophotometric Determination of a Target Heavy Metal in Industrial Effluent Using Thionalide

This protocol describes a general procedure for the determination of a specific heavy metal (e.g., Bismuth) in an industrial effluent sample. The method involves sample digestion, selective precipitation of the metal with thionalide, dissolution of the complex, and spectrophotometric measurement.

1. Materials and Reagents

• Thionalide (thioglycolic acid β-aminonaphthalide) solution (1% w/v in ethanol or glacial acetic acid)

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Perchloric Acid (HClO₄)

• Ammonium Hydroxide (NH₄OH)

• Tartaric Acid

• Potassium Cyanide (KCN) - Caution: Highly Toxic

• Appropriate buffer solutions (e.g., acetate buffer for acidic conditions, ammonia buffer for alkaline conditions)

• Organic solvent for dissolving the complex (e.g., Dimethylformamide (DMF), Chloroform)

• Standard stock solution of the target metal ion (1000 mg/L)

• Deionized water

2. Equipment

• UV-Vis Spectrophotometer

• Hot plate

• Fume hood

• Centrifuge

• pH meter

• Volumetric flasks and pipettes

• Filter paper

3. Sample Preparation (Acid Digestion)

• Collect a representative sample of the industrial effluent in a clean container.

• In a fume hood, transfer 100 mL of the well-mixed effluent sample to a 250 mL beaker.

• Add 5 mL of concentrated HNO₃ and a few boiling chips.

• Slowly heat the beaker on a hot plate, and evaporate the sample to a small volume (approximately 15-20 mL).

• Allow the beaker to cool and add another 5 mL of concentrated HNO₃.

• Cover the beaker with a watch glass and continue heating until the solution is clear and light in color.

• If the solution remains colored, add small portions of perchloric acid (HClO₄) and continue heating until the digestion is complete.

• Cool the digested sample and dilute it to a known volume (e.g., 50 mL) with deionized water. This is the prepared sample solution.

4. Precipitation of the Metal-Thionalide Complex

• Take a known aliquot of the prepared sample solution and place it in a beaker.

• Adjust the pH of the solution to the optimal range for the selective precipitation of the target metal using appropriate acids, bases, or buffer solutions. (e.g., for Bismuth in acidic medium, adjust pH to 1-2).

• Add any necessary masking agents to prevent interference from other metals (e.g., tartaric acid, KCN).

• Slowly add the thionalide solution dropwise while stirring continuously. A precipitate of the metal-thionalide complex will form.

• Allow the precipitate to digest for a period to ensure complete precipitation (e.g., 30 minutes at a slightly elevated temperature).

• Cool the solution to room temperature.

5. Isolation and Dissolution of the Complex

• Separate the precipitate by filtration through a fine-porosity filter paper or by centrifugation.

• Wash the precipitate with small portions of deionized water to remove any co-precipitated impurities.

• Carefully transfer the precipitate to a volumetric flask of appropriate size.

• Dissolve the precipitate in a minimal amount of a suitable organic solvent (e.g., DMF or Chloroform).

• Dilute the solution to the mark with the same organic solvent.

6. Spectrophotometric Measurement

• Prepare a series of standard solutions of the target metal and subject them to the same precipitation and dissolution procedure to construct a calibration curve.

• Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for the metal-thionalide complex.

• Measure the absorbance of the sample solution and the standard solutions against a reagent blank (prepared by following the same procedure without the metal).

• Determine the concentration of the metal in the sample solution from the calibration curve.

7. Calculation

Calculate the concentration of the heavy metal in the original industrial effluent sample using the following formula:

Concentration (mg/L) = (C × V_final × D) / V_initial

Where:

• C = Concentration from the calibration curve (mg/L)

• V_final = Final volume of the dissolved complex (L)

• D = Dilution factor during sample preparation

• V_initial = Initial volume of the effluent sample taken for analysis (L)

Visualizations

Experimental Workflow

Caption: Workflow for the spectrophotometric determination of heavy metals in industrial effluents using thionalide.

Logical Relationship for Selective Precipitation

Caption: Selective precipitation of heavy metals with thionalide based on reaction conditions.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Metal Analysis using Thionalide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionalide (2-Mercapto-N-2-naphthalenylacetamide) is a versatile organic reagent employed in the quantitative analysis of various metal ions. It functions as a precipitating agent, forming sparingly soluble chelate complexes of stoichiometric composition with a range of metals. This property allows for the determination of metal concentrations through both gravimetric and volumetric (iodometric titration) methods. The selectivity of Thionalide can be controlled by adjusting the pH of the solution and utilizing masking agents, enabling the analysis of specific metals within a complex matrix.

This document provides detailed application notes and generalized protocols for the use of Thionalide in sample preparation for metal analysis.

Principle of Metal Precipitation with Thionalide

Thionalide reacts with metal ions (Mⁿ⁺) to form a solid precipitate. The general reaction can be represented as:

n(C₁₂H₁₁NOS) + Mⁿ⁺ → M(C₁₂H₁₀NOS)n + nH⁺

The selectivity of this precipitation is highly dependent on the pH of the solution and the presence of complexing (masking) agents. By carefully controlling these conditions, it is possible to selectively precipitate certain metals from a mixture.

Data Presentation

The following tables summarize the qualitative and quantitative data gathered from available literature on the precipitation of various metals with Thionalide.

Table 1: Qualitative Precipitation of Metals with Thionalide under Different Conditions

Metal Ion	Acidic Medium (Mineral Acids)	Alkaline Medium with Tartrate	Alkaline Medium with Cyanide and Tartrate
Copper (Cu²⁺)	Precipitates	Precipitates	-
Silver (Ag⁺)	Precipitates	-	-
Mercury (Hg²⁺)	Precipitates	Precipitates	-
Bismuth (Bi³⁺)	Precipitates	-	Precipitates
Arsenic (As³⁺)	Precipitates	-	-
Tin (Sn⁴⁺)	Precipitates	-	-
Gold (Au⁺/Au³⁺)	Precipitates	Precipitates	-
Platinum (Pt⁴⁺)	Precipitates	-	-
Palladium (Pd²⁺)	Precipitates	-	-
Cadmium (Cd²⁺)	-	Precipitates	-
Thallium (Tl⁺)	-	Precipitates	Precipitates
Antimony (Sb³⁺)	-	-	Precipitates

Table 2: Quantitative Parameters for Metal Analysis with Thionalide

Parameter	Value/Information
Gravimetric Analysis
Drying Temperature for Precipitate	105-110 °C[1]
Volumetric Analysis (Iodometric Titration)
Titration Reaction	2C₁₀H₇NHCOCH₂SH + I₂ → (C₁₀H₇NHCOCH₂S)₂ + 2HI[1]

Experimental Protocols

The following are generalized protocols for the gravimetric and volumetric determination of metals using Thionalide. These should be considered as starting points and may require optimization for specific sample matrices and analytical requirements.

Protocol 1: Gravimetric Determination of a Metal Ion (e.g., Copper)

This protocol outlines the steps for the quantitative determination of a metal ion by precipitating it with Thionalide and weighing the resulting complex.

1. Reagent Preparation

• Thionalide Solution (1% w/v): Dissolve 1.0 g of Thionalide in 100 mL of glacial acetic acid or ethanol. Warm gently if necessary to facilitate dissolution. Prepare this solution fresh.

• Ammonium Hydroxide Solution (1:1 v/v): Mix equal volumes of concentrated ammonium hydroxide and deionized water.

• Tartaric Acid Solution (10% w/v): Dissolve 10 g of tartaric acid in 100 mL of deionized water.

2. Sample Preparation

• Accurately weigh a sample containing 20-100 mg of the metal to be analyzed into a 400 mL beaker.

• Dissolve the sample in a suitable acid (e.g., nitric acid for many metals). If nitric acid is used, gently boil the solution to expel any nitrogen oxides.

• Dilute the solution to approximately 150 mL with deionized water.

3. Precipitation

• Heat the sample solution to 60-70 °C.

• For metals precipitating in alkaline conditions (like copper), add 10 mL of tartaric acid solution, followed by ammonium hydroxide solution until the solution is alkaline.

• Slowly add the Thionalide solution dropwise with constant stirring until precipitation is complete. Add a slight excess to ensure all the metal has precipitated.

• Digest the precipitate by keeping the solution at 60-70 °C for 30-60 minutes to encourage the formation of larger, more easily filterable particles.

• Allow the solution to cool to room temperature.

4. Filtration and Washing

• Filter the precipitate through a pre-weighed sintered glass crucible (porosity G3 or G4).

• Wash the precipitate several times with small portions of hot deionized water until the filtrate is free of interfering ions.

• Finally, wash the precipitate with a small amount of ethanol to aid in drying.

5. Drying and Weighing

• Dry the crucible containing the precipitate in an oven at 105-110 °C for at least 2 hours.[1]

• Cool the crucible in a desiccator to room temperature.

• Weigh the crucible accurately.

• Repeat the drying and weighing steps until a constant weight is achieved.

6. Calculation

Calculate the percentage of the metal in the sample using the following formula:

% Metal = [(Weight of precipitate (g) × Gravimetric Factor) / Weight of sample (g)] × 100

The Gravimetric Factor is the ratio of the atomic weight of the metal to the molecular weight of the precipitate.

Protocol 2: Volumetric Determination of a Metal Ion (e.g., Bismuth) via Iodometric Titration

This protocol involves precipitating the metal with Thionalide, followed by an iodometric titration of the Thionalide in the precipitate.

1. Reagent Preparation

• Thionalide Solution (1% w/v): Prepare as described in Protocol 1.

• Standard Iodine Solution (0.1 N): Prepare and standardize according to standard laboratory procedures.

• Starch Indicator Solution (1% w/v): Prepare a fresh solution by making a paste of 1 g of soluble starch with a small amount of cold water and then adding it to 100 mL of boiling water with stirring.

• Sodium Thiosulfate Solution (0.1 N): For standardization of the iodine solution.

2. Sample Preparation and Precipitation

• Prepare the sample solution and precipitate the metal-Thionalide complex as described in steps 2 and 3 of Protocol 1, adjusting the pH and masking agents as necessary for the specific metal of interest (e.g., acidic conditions for bismuth).

• Filter the precipitate through a suitable filter paper and wash it thoroughly with hot deionized water to remove any excess Thionalide and interfering ions.

3. Titration

• Transfer the filter paper containing the washed precipitate to an Erlenmeyer flask.

• Add a known excess of standard 0.1 N iodine solution to the flask, along with a small amount of sodium bicarbonate to maintain a neutral pH.

• Stopper the flask and allow it to stand for 10-15 minutes with occasional shaking to ensure the complete reaction of Thionalide with iodine.

• Titrate the excess, unreacted iodine with a standard 0.1 N sodium thiosulfate solution.

• When the solution becomes pale yellow, add a few drops of starch indicator solution. The solution will turn deep blue.

• Continue the titration with sodium thiosulfate until the blue color disappears. This is the endpoint.

4. Calculation

Calculate the amount of metal in the sample based on the stoichiometry of the metal-Thionalide complex and the amount of Thionalide determined by the titration.

Mandatory Visualization

Caption: Gravimetric analysis workflow using Thionalide.

Caption: Volumetric analysis workflow using Thionalide.

Caption: Achieving selectivity in Thionalide precipitation.

References

• 1. THIONALIDE CAS#: 93-42-5 [m.chemicalbook.com]

Application Notes and Protocols for the Use of Thionalide in Metallurgical Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionalide (2-mercapto-N-2-naphthylacetamide) is a versatile organic reagent employed in analytical chemistry for the quantitative determination of various metal ions.[1][2][3] Its ability to form stable, insoluble chelate complexes with a range of metals makes it a valuable tool in metallurgical analysis, particularly for gravimetric and volumetric methods.[1][4] The selectivity of thionalide can be significantly enhanced by controlling the pH of the solution and utilizing masking agents, allowing for the determination of specific metals in complex matrices such as alloys and ores.[1]

This document provides detailed application notes and protocols for the use of thionalide in the analysis of metallurgical samples, including data on its reactivity with different metals, experimental procedures, and guidance on achieving selectivity.

Principles of Thionalide in Metal Analysis

Thionalide functions as a precipitating agent, reacting with metal ions to form well-defined, stoichiometric complexes that are sparingly soluble in aqueous solutions.[1][5] The reaction typically involves the formation of a chelate ring between the metal ion and the sulfur and nitrogen atoms of the thionalide molecule.

Gravimetric Analysis: In this method, the metal ion is quantitatively precipitated from the solution using thionalide. The resulting precipitate is then filtered, washed, dried to a constant weight at a specific temperature (typically 105-110°C), and weighed.[1][4] The mass of the metal in the original sample can then be calculated using the known stoichiometry of the metal-thionalide complex and its corresponding gravimetric factor.

Volumetric Analysis: Thionalide can also be used in volumetric analysis, specifically through iodometric titration. The precipitated metal-thionalide complex is dissolved, and the thionalide content is determined by titration with a standard iodine solution.[1] The reaction involves the oxidation of the thiol group in thionalide.[1]

Data Presentation: Reactivity and Precipitation Conditions

Thionalide's reactivity with various metal ions is highly dependent on the pH of the solution and the presence of complexing (masking) agents. This selectivity is crucial for the analysis of individual metals in a mixture. The following table summarizes the precipitation conditions for various metal ions with thionalide.[1]

Metal Ion(s)	Precipitation Conditions	Notes
Copper(II), Silver(I), Mercury(II), Bismuth(III), Arsenic(III), Tin(IV), Gold(I), Platinum(IV), Palladium(II)	Acidic media (mineral acids)	Allows for the separation of these metals from those that do not precipitate in acidic conditions.
Copper(II), Mercury(II), Cadmium(II), Thallium(I), Gold(I)	Alkaline solutions containing tartrate	Tartrate is used as a masking agent to prevent the precipitation of other metal hydroxides.
Thallium(I), Antimony(III), Bismuth(III)	Solutions containing cyanide and tartrate	Cyanide acts as a masking agent for other interfering ions.
Thallium(I)	Alkaline (sodium hydroxide) solution containing cyanide and tartrate	This condition offers high selectivity for the determination of Thallium(I).

Quantitative Data for Gravimetric Analysis:

Metal Ion	Formula of Precipitate	Gravimetric Factor (Metal/Precipitate)	Optimal pH Range (approx.)	Drying Temperature (°C)
Silver(I)	Ag(C₁₂H₁₀ONS)	0.3328	Acidic	110
Copper(II)	Cu(C₁₂H₁₀ONS)₂	0.1278	Acidic to slightly alkaline	105-110
Bismuth(III)	Bi(C₁₂H₁₀ONS)₃	0.2458	Acidic	105-110
Thallium(I)	Tl(C₁₂H₁₀ONS)	0.4851	Alkaline with KCN/Tartrate	105-110

Note: The formulas and corresponding gravimetric factors are based on the expected stoichiometry of the complexes. These should be confirmed experimentally.

Experimental Protocols

General Gravimetric Analysis Workflow

The following diagram illustrates the general workflow for the gravimetric determination of a metal ion using thionalide.

Figure 1: General workflow for gravimetric analysis using thionalide.

Protocol 1: Gravimetric Determination of Copper in a Non-Ferrous Alloy (e.g., Brass)

This protocol outlines a representative procedure for the determination of copper in a brass alloy.

1. Reagents:

• Thionalide solution (2% w/v in glacial acetic acid or ethanol)

• Nitric acid (concentrated)

• Sulfuric acid (concentrated)

• Ammonia solution (1:1 v/v)

• Tartaric acid solution (10% w/v)

• Wash solution: Dilute acetic acid (1%)

2. Sample Preparation:

• Accurately weigh approximately 0.5 g of the brass sample into a 250 mL beaker.

• In a fume hood, add 10 mL of concentrated nitric acid to dissolve the sample. Gentle heating may be required.

• Once the sample is dissolved, add 5 mL of concentrated sulfuric acid and evaporate the solution until dense white fumes of sulfur trioxide appear. This step removes nitric acid.

• Cool the beaker and carefully add 50 mL of distilled water.

• Boil the solution for a few minutes to dissolve any soluble sulfates.

• Filter the solution to remove any insoluble matter (e.g., metastannic acid if tin is present). Wash the precipitate with hot dilute sulfuric acid.

• Collect the filtrate and washings in a 400 mL beaker.

3. Precipitation of Copper:

• To the filtrate, add 20 mL of 10% tartaric acid solution to mask other metal ions.

• Neutralize the solution with 1:1 ammonia solution until it is slightly alkaline (a blue color indicates the formation of the copper-ammonia complex).

• Make the solution slightly acidic with glacial acetic acid.

• Heat the solution to 80-90°C.

• Slowly, and with constant stirring, add a slight excess of the 2% thionalide solution. The formation of a yellow-green precipitate of copper thionalide will be observed.

• Continue stirring for a few minutes and then allow the precipitate to digest on a steam bath for about 30 minutes to ensure complete precipitation and coagulation.

4. Filtration and Weighing:

• Filter the hot solution through a pre-weighed sintered glass crucible (porosity G4).

• Wash the precipitate several times with the hot wash solution (1% acetic acid) until the filtrate is free of interfering ions.

• Finally, wash the precipitate with hot distilled water.

• Dry the crucible and precipitate in an oven at 105-110°C to a constant weight.

• Cool the crucible in a desiccator and weigh it accurately.

5. Calculation:

The gravimetric factor for Cu in Cu(C₁₂H₁₀ONS)₂ is approximately 0.1278.

Protocol 2: Iodometric Titration for Metal Determination (General Procedure)

This protocol provides a general outline for the iodometric determination of a metal after precipitation with thionalide.

1. Reagents:

• Standard Iodine solution (e.g., 0.1 N)

• Starch indicator solution

• Sodium thiosulfate solution (for back-titration if needed)

• Solvent for dissolving the precipitate (e.g., a mixture of ethanol and hydrochloric acid)

2. Procedure:

• Precipitate the metal with thionalide as described in the gravimetric protocol.

• Filter and wash the precipitate thoroughly to remove excess thionalide.

• Transfer the precipitate and filter paper to an Erlenmeyer flask.

• Dissolve the precipitate in a suitable solvent.

• Add a known excess of the standard iodine solution. The iodine will oxidize the thionalide.

• Titrate the excess, unreacted iodine with a standard sodium thiosulfate solution using starch as an indicator. The endpoint is the disappearance of the blue color.

7. Calculation: The amount of metal is calculated based on the stoichiometry of the reaction between thionalide and iodine and the metal-thionalide complex. The reaction is: 2 R-SH (Thionalide) + I₂ → R-S-S-R + 2HI[1]

Signaling Pathway and Chelate Structure

Thionalide forms a stable five-membered chelate ring with metal ions. The metal ion coordinates with the sulfur atom of the thiol group and the nitrogen atom of the amide group.

Figure 2: Simplified representation of the chelation reaction.

A more detailed representation of the chelate structure with a divalent metal like Copper (II) is shown below, illustrating the formation of two five-membered rings.

Figure 3: Proposed structure of the Copper(II)-Thionalide chelate.

Selectivity and Interferences

The selectivity of thionalide can be controlled by adjusting the pH and using masking agents. For instance, in an acidic solution, only a specific group of metals will precipitate. In alkaline solutions, the addition of tartrate prevents the precipitation of hydroxides of many metals, allowing for the selective precipitation of others with thionalide. Cyanide is a powerful masking agent that forms stable complexes with many metals, preventing their reaction with thionalide and thus allowing for the selective determination of metals like thallium.[1] Careful selection of these conditions is paramount for accurate analysis of complex metallurgical samples.

References

• 1. THIONALIDE CAS#: 93-42-5 [m.chemicalbook.com]
• 2. Thionalide [drugfuture.com]
• 3. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. THIONALIDE | 93-42-5 [chemicalbook.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Notes & Optimization

Technical Support Center: Optimizing Thionalide Concentration for Metal Precipitation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Thionalide for efficient and selective metal precipitation. Below you will find troubleshooting advice for common experimental issues, answers to frequently asked questions, detailed experimental protocols, and key quantitative data to optimize your results.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during metal precipitation experiments using Thionalide.

Problem ID	Question	Possible Causes	Suggested Solutions
PRECIP-001	Why is my metal precipitation incomplete?	Insufficient Thionalide: The molar ratio of Thionalide to the target metal ion may be too low. Suboptimal pH: The pH of the solution is critical for the formation of the metal-Thionalide complex.[1] Presence of Strong Complexing Agents: Other ligands in the solution may be competing with Thionalide for the metal ion.	Increase Thionalide Concentration: Add a slight excess of the Thionalide solution to ensure all metal ions can precipitate. Adjust pH: Carefully adjust the pH of the solution to the optimal range for the target metal. For instance, many metals precipitate in acidic media, while others require alkaline conditions with tartrate or cyanide.[1] Masking or Removal of Interfering Agents: If possible, remove or mask competing complexing agents prior to adding Thionalide.
PRECIP-002	I am observing co-precipitation of non-target metals. How can I improve selectivity?	Inappropriate pH: The selected pH may allow for the precipitation of multiple metal ions.[1] Lack of Masking Agents: Interfering ions that also react with Thionalide are not being sequestered.	Fine-tune pH: Adjust the pH to a level where the target metal has the lowest solubility product with Thionalide, while other metals remain in solution. Utilize Masking Agents: Introduce masking agents to form stable, soluble complexes with interfering ions. For example, phosphoric acid can be used to mask tin(IV) when precipitating arsenic(III) and antimony(III).[1] Tartrate and cyanide are also effective masking agents in alkaline solutions for certain separations.[1]
PRECIP-003	The precipitate is difficult to filter or appears colloidal.	Rapid Precipitation: Adding a concentrated Thionalide solution too quickly can lead to the formation of very fine particles. Low Temperature: Precipitation at low temperatures can sometimes result in smaller particle sizes. Inadequate Digestion Time: The precipitate has not been given enough time to age and form larger, more easily filterable crystals.	Slow Addition of Reagent: Add the Thionalide solution dropwise with constant stirring to promote the growth of larger crystals. Controlled Temperature: Perform the precipitation at a slightly elevated temperature, if the stability of the complex allows, to increase particle size. Allow for Digestion: Let the precipitate stand in the mother liquor for a period of time (digestion) to allow for recrystallization and particle growth before filtration.
PRECIP-004	The final weight of my precipitate after drying is inconsistent.	Incomplete Drying: Residual solvent or moisture remains in the precipitate. Decomposition of Precipitate: The drying temperature is too high, causing the metal-Thionalide complex to decompose. Hygroscopic Precipitate: The dried precipitate is absorbing moisture from the atmosphere.	Thorough Drying: Dry the precipitate to a constant weight at an appropriate temperature, typically between 105-110°C.[1] Verify Thermal Stability: Consult literature for the thermal stability of the specific metal-Thionalide complex to determine the optimal drying temperature. Use a Desiccator: Cool the dried precipitate in a desiccator before weighing to prevent moisture absorption.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for preparing a Thionalide solution?

A1: Thionalide is sparingly soluble in water but readily dissolves in organic solvents. For analytical purposes, it is often prepared in ethanol or acetic acid, which increases its solubility in aqueous solutions.[1]

Q2: How does pH affect the selectivity of Thionalide for different metals?

A2: The pH of the solution is a critical factor in determining which metals will precipitate. By carefully controlling the pH and using appropriate masking agents, a high degree of selectivity can be achieved.

• Acidic Media (Mineral Acids): Copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II) will precipitate.[1]

• Alkaline Solution with Tartrate: Copper(II), mercury(II), cadmium(II), thallium(I), and gold(I) complexes will precipitate.[1]

• Alkaline Solution with Cyanide and Tartrate: Thallium(I), antimony(III), and bismuth(III) complexes will precipitate.[1]

• Alkaline (Sodium Hydroxide) Solution with Cyanide and Tartrate: The thallium(I) complex will precipitate, allowing for its specific determination.[1]

Q3: Can the precipitated metal-Thionalide complex be used for volumetric analysis?

A3: Yes, the Thionalide content in the precipitate, which is stoichiometrically related to the metal, can be determined by iodometric titration. The Thionalide is oxidized by iodine, and the amount of iodine consumed is measured to quantify the Thionalide, and therefore the metal.[1]

Q4: Are there any known interferences I should be aware of when using Thionalide?

A4: Yes, other metal ions that form precipitates with Thionalide under the same experimental conditions can interfere. The use of masking agents and precise pH control are the primary methods to mitigate these interferences.[1] Additionally, strong oxidizing or reducing agents in the sample matrix may react with Thionalide itself.

Q5: What is the general stoichiometry of metal-Thionalide complexes?

A5: Thionalide typically forms chelate complexes with a stoichiometric composition, which makes it suitable for gravimetric analysis where the precipitate is weighed directly after drying.[1] The exact stoichiometry can vary depending on the metal and its oxidation state.

Quantitative Data Summary

The following tables summarize key parameters for the precipitation of various metals with Thionalide. Note that optimal concentrations can be system-dependent and may require empirical optimization.

Table 1: pH Conditions for Selective Metal Precipitation with Thionalide

Metal Ion(s)	Condition	Masking Agent(s) (if any)	Reference
Cu(II), Ag(I), Hg(II), Bi(III), As(III), Sn(IV), Au(I), Pt(IV), Pd(II)	Acidic (Mineral Acid)	None specified	[1]
Cu(II), Hg(II), Cd(II), Tl(I), Au(I)	Alkaline	Tartrate	[1]
Tl(I), Sb(III), Bi(III)	Alkaline	Cyanide and Tartrate	[1]
Tl(I)	Alkaline (NaOH)	Cyanide and Tartrate	[1]
As(III), Sb(III)	Acidic	Phosphoric Acid (to mask Sn(IV))	[1]

Table 2: General Parameters for Gravimetric Analysis using Thionalide

Parameter	Value/Range	Notes	Reference
Drying Temperature	105-110°C	For drying the stoichiometric metal-Thionalide precipitate to a constant weight.	[1]
Thionalide Solution	Typically in ethanol or acetic acid	Improves solubility in aqueous reaction mixtures.	[1]
Precipitate Form	Stoichiometric metal chelate	Suitable for direct weighing.	[1]

Experimental Protocols

Protocol 1: General Gravimetric Determination of a Metal with Thionalide

This protocol provides a general procedure for the precipitation of a metal ion using Thionalide for gravimetric analysis.

• Sample Preparation: Accurately weigh a sample containing the metal to be analyzed and dissolve it in an appropriate solvent.

• pH Adjustment: Adjust the pH of the solution to the optimal range for the selective precipitation of the target metal ion using mineral acids or alkali solutions (e.g., NaOH).

• Addition of Masking Agents (if necessary): If interfering ions are present, add a suitable masking agent (e.g., tartrate, cyanide, phosphoric acid) and stir to ensure complete complexation.

• Precipitation: While stirring constantly, slowly add a slight excess of the Thionalide solution (dissolved in ethanol or acetic acid).

• Digestion: Heat the solution gently (if the complex is stable at elevated temperatures) and allow the precipitate to digest for a period to encourage the formation of larger, purer crystals.

• Filtration: Filter the hot solution through a pre-weighed filtering crucible (e.g., sintered glass or Gooch crucible).

• Washing: Wash the precipitate with a suitable washing liquid (e.g., hot water or a dilute electrolyte solution) to remove any soluble impurities.

• Drying: Dry the crucible with the precipitate in an oven at 105-110°C until a constant weight is achieved.[1]

• Cooling and Weighing: Cool the crucible in a desiccator and weigh it accurately.

• Calculation: Calculate the mass of the metal in the original sample based on the weight of the precipitate and the known stoichiometry of the metal-Thionalide complex.

Protocol 2: Iodometric Titration of Thionalide Precipitate

This protocol describes the quantification of the Thionalide in the metal precipitate, which can be used to determine the amount of the precipitated metal.

• Precipitate Isolation: Isolate the metal-Thionalide precipitate as described in Protocol 1 (steps 1-7).

• Dissolution of Precipitate: Dissolve the washed precipitate in a suitable solvent that does not interfere with the titration, such as a mixture of acetic acid and ethanol.

• Titration Setup: Transfer the dissolved precipitate solution to an Erlenmeyer flask and add an excess of a standard iodine solution.

• Reaction: Allow the reaction between Thionalide and iodine to go to completion. The reaction is: 2C₁₀H₇-NH-CO-CH₂-SH + I₂ → C₁₀H₇-NH-CO-CH₂-S-S-CH₂-CO-NH-C₁₀H₇ + 2HI[1]

• Back-Titration: Titrate the excess, unreacted iodine with a standardized sodium thiosulfate solution using a starch indicator. The endpoint is reached when the blue color of the starch-iodine complex disappears.

• Calculation: Calculate the amount of iodine that reacted with the Thionalide. From this, determine the moles of Thionalide in the precipitate and, subsequently, the moles and mass of the metal based on the stoichiometry of the metal-Thionalide complex.

Visualizations

Caption: Troubleshooting workflow for Thionalide precipitation.

Caption: General experimental workflow for metal analysis using Thionalide.

References

• 1. repository.lsu.edu [repository.lsu.edu]

Technical Support Center: Thionalide-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during Thionalide-based assays. The information is tailored for researchers, scientists, and drug development professionals to help ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Thionalide and what is its primary application in assays?

Thionalide is a chemical reagent that reacts with a variety of metal ions to form sparingly soluble chelate complexes.[1][2] This property allows for the selective precipitation and determination of specific metal ions. The selectivity of Thionalide can be controlled by adjusting the pH of the solution and using masking agents to prevent the precipitation of interfering ions.[1][2]

Q2: What are the most common sources of interference in Thionalide-based assays?

The most common interferences arise from the presence of other metal ions in the sample that can also react with Thionalide, leading to co-precipitation and inaccurate quantification. The reaction of Thionalide is not inherently specific to a single metal ion. For instance, in acidic conditions, Thionalide can precipitate copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II).[1][2]

Q3: How can I improve the selectivity of my Thionalide-based assay?

Selectivity can be significantly improved by carefully controlling the experimental conditions:

• pH Adjustment: The precipitation of many metal-Thionalide complexes is pH-dependent. Adjusting the pH can prevent certain ions from precipitating.[1][2]

• Masking Agents: These are reagents that form stable complexes with interfering ions, preventing them from reacting with Thionalide. For example, phosphoric acid can be used to mask tin(IV) in the presence of arsenic(III) and antimony(III).[1][2] Cyanide and tartrate can also be used to selectively precipitate certain metal ions in alkaline solutions.[1][2]

Q4: My assay is showing no signal or a very weak signal. What are the possible causes?

A lack of signal can be due to several factors.[3] Consider the following:

• Incorrect Reagent Preparation: Ensure that the Thionalide solution and any other reagents were prepared correctly and are not expired.

• Improper pH: The pH of the reaction mixture may not be optimal for the precipitation of the target metal ion.

• Degraded Reagents: Thionalide solutions can degrade over time. It is recommended to use freshly prepared solutions.

• Sample Matrix Effects: Components in your sample matrix may be interfering with the reaction. Consider a sample cleanup or dilution step.

Q5: I am observing a high background signal in my assay. What could be the reason?

High background can be caused by:

• Contamination: The presence of contaminating metal ions in your reagents or labware.

• Non-specific Precipitation: Other components in the sample may be precipitating under the assay conditions.

• Insufficient Washing: If your assay involves a precipitation and wash step, ensure that the precipitate is washed thoroughly to remove any unbound reagents.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues in Thionalide-based assays.

Problem 1: Inconsistent or Non-Reproducible Results

Possible Cause	Recommended Solution
Pipetting Errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions. Ensure consistent pipetting technique.[3]
Temperature Fluctuations	Equilibrate all reagents and samples to the assay temperature before use.[3]
Reagent Instability	Prepare fresh Thionalide solutions for each experiment. Store stock solutions appropriately.
Sample Heterogeneity	Ensure samples are thoroughly mixed before aliquoting.

Problem 2: False Positives

Possible Cause	Recommended Solution
Presence of Interfering Metal Ions	Identify potential interfering ions in your sample and use appropriate masking agents.[1][2]
Cross-Reactivity	Optimize assay conditions (e.g., pH) to maximize specificity for the target metal ion.[1][2]
Contaminated Reagents or Labware	Use high-purity water and acid-washed labware to minimize metal contamination.

Problem 3: False Negatives

Possible Cause	Recommended Solution
Presence of Chelating Agents in Sample	Chelating agents like EDTA in the sample can bind to the target metal ion, preventing its reaction with Thionalide.[3] Consider a sample pre-treatment step to remove or inactivate chelators.
Incorrect pH	The pH may be outside the optimal range for the precipitation of the target metal-Thionalide complex. Verify and adjust the pH.
Insufficient Thionalide Concentration	Ensure that the concentration of Thionalide is sufficient to precipitate all of the target metal ion.

Experimental Protocols

Protocol 1: General Procedure for Selective Precipitation of a Target Metal Ion

• Sample Preparation:

  • Dissolve the sample in an appropriate solvent.

  • If necessary, perform a digestion step to bring all metal ions into solution.

  • Adjust the initial pH of the sample solution.

• Addition of Masking Agents:

  • Based on the known composition of the sample, add the appropriate masking agent(s) to complex with interfering ions.

  • Allow sufficient time for the masking reaction to complete.

• pH Adjustment:

  • Carefully adjust the pH of the solution to the optimal range for the selective precipitation of the target metal ion with Thionalide.

• Precipitation with Thionalide:

  • Add a freshly prepared solution of Thionalide dropwise while stirring the sample solution.

  • Continue stirring for a specified period to ensure complete precipitation.

• Isolation and Washing of the Precipitate:

  • Collect the precipitate by filtration or centrifugation.

  • Wash the precipitate with a suitable wash solution to remove any co-precipitated impurities.

• Quantification:

  • Dry the precipitate to a constant weight for gravimetric analysis.

  • Alternatively, dissolve the precipitate and use a suitable analytical technique (e.g., spectroscopy) for quantification.

Visual Guides

Caption: Experimental workflow for a selective Thionalide-based assay.

Caption: A logical flowchart for troubleshooting common Thionalide assay issues.

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]
• 2. THIONALIDE CAS#: 93-42-5 [m.chemicalbook.com]
• 3. bioassaysys.com [bioassaysys.com]

Technical Support Center: Improving the Selectivity of Thionalide for Specific Metals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the selectivity of thionalide for specific metal ion precipitation in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is thionalide and for which metals is it a suitable precipitating agent?

Thionalide (2-mercapto-N-2-naphthylacetamide) is a versatile organic chelating agent used in analytical chemistry for the quantitative determination of various metal ions. It reacts with a range of metals to form sparingly soluble metal-thionalide complexes, which can be isolated and quantified through gravimetric analysis.

Thionalide is effective for the precipitation of the following metals under specific conditions:

• In acidic media (mineral acids): Copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II).[1]

• In alkaline solutions with tartrate: Copper(II), mercury(II), cadmium(II), thallium(I), and gold(I).[1]

• In solutions containing cyanide and tartrate: Thallium(I), antimony(III), and bismuth(III).[1]

• In alkaline (sodium hydroxide) solutions with cyanide and tartrate: Thallium(I).[1]

Q2: How can the selectivity of thionalide for a specific metal be improved?

The selectivity of thionalide can be significantly enhanced by carefully controlling the experimental conditions. The two primary methods for improving selectivity are:

• pH Control: The formation of metal-thionalide complexes is highly dependent on the pH of the solution.[2] By adjusting the pH, it is possible to selectively precipitate a target metal while other interfering ions remain in solution. For instance, some metals will precipitate in acidic conditions, while others require alkaline environments.

• Use of Masking Agents: Masking agents are auxiliary complexing agents that form stable, soluble complexes with interfering ions, preventing them from reacting with thionalide.[1] A classic example is the use of phosphoric acid to mask tin(IV) in the presence of arsenic(III) and antimony(III), allowing for the selective precipitation of the latter two metals with thionalide.[1]

Q3: What are the advantages of using thionalide in gravimetric analysis?

The primary advantages of using thionalide for gravimetric analysis are:

• Stoichiometric Composition: The metal complexes formed with thionalide have a well-defined and stoichiometric composition.[1]

• Gravimetric and Volumetric Applications: The precipitates can be dried at 105-110°C and weighed directly for gravimetric analysis.[1] Additionally, the thionalide content in the precipitate, which is equivalent to the metal, can be determined by iodometric titration for volumetric analysis.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the use of thionalide for selective metal precipitation.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Precipitation	Incorrect pH of the solution.Insufficient amount of thionalide reagent.Formation of a soluble complex.	Verify and adjust the pH of the solution to the optimal range for the target metal.Add a slight excess of the thionalide solution to ensure complete precipitation.Consult literature for the appropriate conditions to precipitate the target metal.
Co-precipitation of Interfering Metals	pH is favorable for the precipitation of multiple metals.Absence of a suitable masking agent.	Narrow the pH range to be more selective for the target metal.Introduce a specific masking agent to form a stable, soluble complex with the interfering metal ion. For example, use phosphoric acid to mask Sn(IV) when precipitating As(III) and Sb(III).[1]
Precipitate is Colloidal or Difficult to Filter	Rapid addition of the precipitating agent.Precipitation from a highly concentrated solution.	Add the thionalide solution slowly and with constant stirring to promote the formation of larger, more easily filterable crystals.Perform the precipitation from a more dilute solution.
Precipitate Contamination	Adsorption of impurities onto the surface of the precipitate.Inclusion of foreign ions within the crystal lattice of the precipitate.	Digest the precipitate by heating the solution gently. This process can help to expel impurities.Wash the precipitate thoroughly with a suitable wash liquid (e.g., dilute electrolyte solution) to remove adsorbed impurities.
Inaccurate Results in Gravimetric Analysis	Incomplete drying of the precipitate.Decomposition of the precipitate during drying.Hygroscopic nature of the precipitate.	Dry the precipitate to a constant weight at the recommended temperature (105-110°C for thionalide complexes).[1]Ensure the drying temperature does not exceed the decomposition temperature of the complex.Cool the dried precipitate in a desiccator before weighing to prevent moisture absorption.

Quantitative Data: Stability of Metal-Thionalide Complexes

The selectivity of thionalide is directly related to the stability of the complexes it forms with different metal ions. The stability constant (log K) is a measure of the strength of the interaction between a metal ion and a ligand. A higher log K value indicates a more stable complex.

Metal Ion	Illustrative log K (Thiolate Complex)	Precipitation Condition with Thionalide
Mercury(II)	~45	Acidic, Alkaline with tartrate[1]
Silver(I)	~14	Acidic[1]
Copper(II)	~11	Acidic, Alkaline with tartrate[1]
Cadmium(II)	~8	Alkaline with tartrate[1]
Lead(II)	~6	Not specified, but expected to react
Zinc(II)	~5	Not specified, but expected to react

Note: These log K values are representative of metal-thiolate interactions and are intended to illustrate the concept of varying complex stability. Actual values for thionalide may differ.

Experimental Protocols

Protocol 1: Selective Gravimetric Determination of Bismuth(III) in the Presence of Lead(II) and Zinc(II)

This protocol outlines the selective precipitation of bismuth as bismuth thionalide from an acidic solution, leaving lead and zinc ions in the solution.

Methodology:

• Sample Preparation: Dissolve a precisely weighed sample containing bismuth, lead, and zinc in a minimal amount of dilute nitric acid.

• pH Adjustment: Dilute the solution with deionized water and adjust the pH to approximately 1.0 using dilute nitric acid or ammonia solution.

• Precipitation: Heat the solution to about 60-70°C. Slowly add a 1% solution of thionalide in glacial acetic acid with constant stirring until no further precipitation is observed. Add a small excess to ensure complete precipitation of bismuth.

• Digestion: Keep the solution at 60-70°C for about 30 minutes to allow the precipitate to digest and form larger particles.

• Filtration: Filter the hot solution through a pre-weighed sintered glass crucible (porosity 4).

• Washing: Wash the precipitate several times with hot water to remove any co-precipitated impurities.

• Drying: Dry the crucible with the precipitate in an oven at 105-110°C to a constant weight.[1]

• Calculation: Calculate the mass of bismuth from the weight of the bismuth thionalide precipitate using the appropriate gravimetric factor.

Protocol 2: Selective Precipitation of Arsenic(III) and Antimony(III) in the Presence of Tin(IV)

This protocol utilizes a masking agent to prevent the precipitation of tin(IV) while precipitating arsenic(III) and antimony(III) with thionalide.

Methodology:

• Sample Preparation: Dissolve the sample containing arsenic, antimony, and tin in a suitable acid mixture (e.g., hydrochloric and nitric acids).

• Masking of Tin: Add a sufficient amount of phosphoric acid to the solution to form a stable, soluble complex with tin(IV).[1]

• pH Adjustment: Adjust the pH of the solution to be strongly acidic (e.g., with hydrochloric acid).

• Precipitation: Heat the solution and add a 1% solution of thionalide in glacial acetic acid to precipitate arsenic and antimony.

• Digestion, Filtration, Washing, and Drying: Follow steps 4-7 from Protocol 1 to process the precipitate.

• Quantification: The combined weight of the arsenic and antimony thionalide precipitates can be determined. Further analytical methods would be required to determine the individual concentrations of arsenic and antimony.

Visualizations

Caption: Workflow for selective metal precipitation using thionalide.

Caption: Factors influencing the selectivity of thionalide.

References

• 1. researchgate.net [researchgate.net]
• 2. umt.edu [umt.edu]

Troubleshooting low recovery in Thionalide precipitation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address issues encountered during the precipitation of metal ions using Thionalide. The information is intended for researchers, scientists, and analytical chemistry professionals.

Frequently Asked Questions (FAQs)

Q1: What is Thionalide and what is its primary application?

Thionalide, chemically known as 2-Mercapto-N-2-naphthylacetamide, is a chelating agent.[1][2] Its primary use is as a reagent for the quantitative precipitation of various metal ions from acidic or alkaline solutions for gravimetric or volumetric analysis.[1][3][4] It is particularly useful for the determination of metals such as copper, mercury, silver, thallium, and bismuth.[3][4]

Q2: How does Thionalide work to precipitate metal ions?

Thionalide reacts with metal ions to form stable, sparingly soluble chelate complexes.[1][2] This reaction is driven by the interaction between the metal ion and the sulfur and nitrogen atoms in the Thionalide molecule. The resulting metal-Thionalide complex is insoluble in water and can be separated from the solution by filtration.

Q3: Why is my metal recovery low when using Thionalide precipitation?

Low recovery of the target metal ion can be attributed to several factors:

• Incorrect pH: The stability and precipitation of metal-Thionalide complexes are highly dependent on the pH of the solution.[1][2]

• Presence of Interfering Ions: Other metal ions in the sample may also react with Thionalide, leading to co-precipitation and inaccurate results.

• Improper Reagent Preparation: Thionalide is sparingly soluble in water and should be dissolved in an appropriate organic solvent, such as ethanol or acetic acid, before use.[1][2]

• Incomplete Precipitation: The amount of Thionalide added may be insufficient to precipitate all of the target metal ions.

• Loss of Precipitate During Handling: The precipitate may be lost during filtration or washing steps.

Q4: Can Thionalide be used to precipitate proteins or other organic molecules?

Current scientific literature does not support the use of Thionalide for the precipitation of proteins or other organic macromolecules. Its established application is in the field of analytical chemistry for the determination of metal ions.[1][3][4]

Troubleshooting Guide for Low Recovery

This guide addresses common issues leading to low recovery in Thionalide precipitation of metal ions.

Observation	Potential Cause	Recommended Solution
No precipitate or very little precipitate forms.	Incorrect pH.	Adjust the pH of the solution to the optimal range for the target metal ion using dilute acid or base. Consult the table below for specific metal ion requirements.[1][2]
Insufficient Thionalide reagent.	Ensure an excess of Thionalide solution is added to the sample to drive the precipitation reaction to completion.
Thionalide reagent not properly dissolved.	Prepare a fresh Thionalide solution in a suitable organic solvent like ethanol or acetic acid to ensure it is fully dissolved before adding to the aqueous sample.[1][2]
Precipitate dissolves during washing.	Washing with pure water.	Wash the precipitate with a dilute solution of the precipitating reagent or a suitable electrolyte to prevent peptization (redissolving of the precipitate).
Recovery is consistently low, but some precipitate is formed.	Presence of interfering ions.	Use appropriate masking agents to prevent the precipitation of non-target metal ions. For example, tartrate or cyanide can be used to mask certain ions.[1][2]
Co-precipitation of impurities.	Ensure the precipitation is carried out from a dilute solution to minimize the trapping of impurities in the precipitate.
Final weight of the precipitate is lower than expected.	Incomplete drying of the precipitate.	Dry the precipitate to a constant weight at an appropriate temperature (typically 105-110°C) to ensure all moisture is removed.[1]
Decomposition of the precipitate at high temperatures.	Avoid overheating the precipitate during the drying process.

Precipitation Conditions for Various Metal Ions with Thionalide

The following table summarizes the optimal conditions for the precipitation of selected metal ions using Thionalide.

Metal Ion	Solution Condition	Masking Agents (if required)
Copper (II)	Acidic (mineral acids) or Alkaline	Tartrate in alkaline solutions[1][2]
Silver (I)	Acidic (mineral acids)
Mercury (II)	Acidic (mineral acids) or Alkaline	Tartrate in alkaline solutions[1][2]
Bismuth (III)	Acidic (mineral acids) or Alkaline	Cyanide and Tartrate in alkaline solutions[1][2]
Arsenic (III)	Acidic (mineral acids)
Tin (IV)	Acidic (mineral acids)
Gold (I)	Acidic (mineral acids) or Alkaline	Tartrate in alkaline solutions[1][2]
Platinum (IV)	Acidic (mineral acids)
Palladium (II)	Acidic (mineral acids)
Cadmium (II)	Alkaline	Tartrate in alkaline solutions[1][2]
Thallium (I)	Alkaline	Cyanide and Tartrate in alkaline solutions[1][2]
Antimony (III)	Alkaline	Cyanide and Tartrate in alkaline solutions[1][2]

Experimental Protocol: Gravimetric Determination of Copper (II) using Thionalide

This protocol outlines the steps for the quantitative determination of Copper (II) ions in a sample.

• Sample Preparation: Accurately weigh a sample containing a known amount of copper and dissolve it in dilute nitric acid. Heat gently to dissolve the sample completely.

• pH Adjustment: Dilute the solution with deionized water and adjust the pH to be acidic by adding a mineral acid (e.g., sulfuric acid).

• Precipitation: Prepare a solution of Thionalide in ethanol. Slowly add the Thionalide solution to the copper solution while stirring continuously. A precipitate of the copper-Thionalide complex will form.

• Digestion: Gently heat the solution containing the precipitate to promote the formation of larger, more easily filterable particles. Allow the solution to cool to room temperature.

• Filtration: Filter the precipitate through a pre-weighed sintered glass crucible.

• Washing: Wash the precipitate with small portions of deionized water to remove any soluble impurities.

• Drying: Dry the crucible containing the precipitate in an oven at 105-110°C until a constant weight is achieved.[1]

• Calculation: Calculate the mass of the precipitate and, using the stoichiometric factor, determine the amount of copper in the original sample.

Visualizing the Process and Concepts

Caption: Gravimetric analysis workflow using Thionalide.

Caption: Chelation of a metal ion by Thionalide.

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]
• 2. THIONALIDE CAS#: 93-42-5 [m.chemicalbook.com]
• 3. Thionalide [drugfuture.com]
• 4. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thionalide Solutions for Analytical Use: A Technical Support Center

This technical support center provides guidance on the stability, preparation, and storage of thionalide solutions for researchers, scientists, and drug development professionals. As specific stability studies on thionalide solutions are not extensively documented in publicly available literature, the information herein is based on the chemical properties of thionalide's functional groups (thiol and amide) and established best practices for the handling of analytical reagents.

Frequently Asked Questions (FAQs)

Q1: What is thionalide and what is its primary analytical application?

Thionalide, chemically known as 2-mercapto-N-2-naphthylacetamide, is an organic reagent used in analytical chemistry.[1] Its primary application is as a precipitating agent for the gravimetric and volumetric determination of various metal ions.[2] Thionalide forms stable chelate complexes with metals such as copper, silver, mercury, bismuth, arsenic, tin, gold, platinum, and palladium, allowing for their selective precipitation from solution.[2]

Q2: What are the likely degradation pathways for thionalide in solution?

Given its chemical structure, which includes a thiol (-SH) and an amide (-CONH-) functional group, thionalide is susceptible to two primary degradation pathways:

• Oxidation: The thiol group is prone to oxidation, especially in the presence of atmospheric oxygen, heat, or certain metal ions. This process typically leads to the formation of a disulfide dimer.

• Hydrolysis: The amide bond can undergo hydrolysis, breaking the molecule into 2-naphthylamine and thioglycolic acid. This reaction is generally catalyzed by strong acidic or basic conditions.

Q3: What are the general recommendations for preparing and storing thionalide solutions?

While specific shelf-life data is unavailable, following these general best practices for analytical solutions can help maximize the stability of your thionalide solutions:

• Solvent Selection: Thionalide is sparingly soluble in water but readily soluble in organic solvents like ethanol or acetic acid.[2] For analytical applications, it is often dissolved in an organic solvent or a mixture of an organic solvent and water.

• Storage Conditions: To minimize degradation, it is recommended to store thionalide solutions in a cool, dark place.[3] Using amber glass bottles can protect the solution from light, which can accelerate degradation.[4] For extended storage, refrigeration at 2-8°C is advisable.

• Inert Atmosphere: To prevent oxidation of the thiol group, it is good practice to prepare the solution using deoxygenated solvents and to store it under an inert atmosphere (e.g., nitrogen or argon).

• Fresh Preparation: Whenever possible, it is best to prepare thionalide solutions fresh for each use to ensure accuracy and reliability in your analytical results.

Q4: How can I determine the stability of my thionalide solution?

You can perform a stability study in your laboratory. This involves preparing a fresh solution and analyzing its concentration at regular intervals over a period of time, under your typical storage conditions. A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), should be used to separate and quantify the intact thionalide from its potential degradation products. The solution can be considered stable as long as the concentration of thionalide remains within an acceptable range (e.g., 98-102% of the initial concentration).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete or inconsistent precipitation of metal ions.	Degradation of the thionalide solution leading to a lower effective concentration.	Prepare a fresh thionalide solution. Verify the solution's concentration if a stability-indicating method is available.
Incorrect pH of the reaction mixture. Thionalide's precipitation efficiency with different metals is pH-dependent.[2]	Adjust the pH of your sample solution to the optimal range for the specific metal ion you are analyzing, as specified in your analytical procedure.
Discoloration or precipitation in the thionalide stock solution.	Oxidation of the thiol group, leading to the formation of insoluble disulfide.	Discard the solution and prepare a fresh one using deoxygenated solvent and store under an inert atmosphere.
Contamination of the solution.	Ensure all glassware is scrupulously clean before preparing the solution. Use high-purity solvents and reagents.
High background or interfering peaks in analytical measurements (e.g., HPLC, spectroscopy).	Presence of degradation products (e.g., disulfide dimer, hydrolysis products).	Prepare a fresh solution. If using HPLC, ensure your method adequately separates the thionalide peak from any degradation product peaks.

Experimental Protocols

Protocol for Preparing a Standard Thionalide Solution (0.02 M in Ethanol)

Materials:

• Thionalide (solid, high purity)

• Ethanol (ACS grade or higher)

• Volumetric flask (e.g., 100 mL, Class A)

• Analytical balance

Procedure:

• Calculate the mass of thionalide required to prepare 100 mL of a 0.02 M solution (Molar mass of thionalide: 217.29 g/mol ). Mass = 0.02 mol/L * 0.1 L * 217.29 g/mol = 0.4346 g

• Accurately weigh approximately 0.4346 g of solid thionalide using an analytical balance.

• Quantitatively transfer the weighed thionalide to a 100 mL volumetric flask.

• Add a small amount of ethanol to the flask and swirl to dissolve the solid.

• Once dissolved, add more ethanol to bring the volume up to the calibration mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a clean, dry, and appropriately labeled amber glass bottle for storage.

Protocol for a General Stability Study of an Analytical Solution

This protocol outlines a general procedure for determining the shelf life of a laboratory-prepared solution.

Objective: To determine the period for which a prepared analytical solution remains stable under specified storage conditions.

Procedure:

• Prepare the analytical solution according to a standard operating procedure (SOP).

• Immediately after preparation (Time = 0), analyze the solution in triplicate to determine its initial concentration or performance characteristic (e.g., molarity, pH). This is your baseline.

• Store the solution under the desired conditions (e.g., room temperature in the dark, refrigerated at 4°C).

• At predetermined time intervals (e.g., 24 hours, 3 days, 7 days, 15 days), withdraw an aliquot of the solution and analyze it in triplicate.[5]

• Record the results for each time point.

• Calculate the mean and relative standard deviation (RSD) of the measurements at each time point.

• The solution is considered stable as long as the measured parameter remains within a predefined acceptance criterion (e.g., concentration is within ±2% of the initial value, and the RSD of all measurements is less than a specified value, such as 1.0%).[5]

Visualizations

Caption: Inferred degradation pathways for thionalide in solution.

Caption: General workflow for conducting a stability study of an analytical solution.

References

• 1. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. THIONALIDE | 93-42-5 [chemicalbook.com]
• 3. Development and Application of an Automated Solution Stability Assay for Drug Discovery [ouci.dntb.gov.ua]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. Determination of Shelf Life of Solutions in Laboratory | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Thionalide Chelation

Welcome to the technical support center for Thionalide-based chelation applications. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their work with Thionalide.

Troubleshooting Guide

This section addresses common issues encountered during chelation experiments with Thionalide, with a focus on the impact of pH.

Issue	Potential Cause(s)	Recommended Solution(s)
No precipitate forms when Thionalide is added.	1. Incorrect pH: The pH of the solution may not be optimal for the precipitation of the target metal ion. Thionalide's selectivity is highly pH-dependent.[1] 2. Low concentration of the metal ion: The concentration of the target metal ion may be below the detection limit for precipitation. 3. Presence of strong masking agents: Other chelating agents in the solution may be preventing the reaction with Thionalide.	1. Adjust pH: Systematically adjust the pH of the solution. For ions like Cu(II), Ag(I), Hg(II), Bi(III), As(III), Sn(IV), Au(I), Pt(IV), and Pd(II), ensure the medium is acidic. For Cu(II), Hg(II), Cd(II), Tl(I), and Au(I) in the presence of tartrate, or Tl(I) with cyanide and tartrate, the solution should be alkaline.[1] 2. Concentrate the sample: If possible, concentrate the initial sample to increase the metal ion concentration. 3. Review sample matrix: Identify and remove or deactivate any interfering masking agents.
A precipitate forms, but it is not the target metal chelate.	1. Interfering ions: Other metal ions that precipitate under the same pH conditions may be present. 2. Incorrect pH: The pH may be in a range where multiple metal ions can precipitate with Thionalide.	1. Use masking agents: Introduce masking agents to selectively prevent the precipitation of interfering ions. For example, phosphoric acid can mask Sn(IV) while allowing As(III) and Sb(III) to precipitate.[1] 2. Fine-tune pH: Narrow the pH range to improve the selectivity for the target metal ion.
The precipitate is colloidal and difficult to filter.	1. Rapid precipitation: Adding the Thionalide reagent too quickly can lead to the formation of small, colloidal particles. 2. Low temperature: Precipitation at low temperatures can sometimes result in smaller particle sizes.	1. Slow addition of reagent: Add the Thionalide solution dropwise with constant stirring to promote the growth of larger crystals. 2. Increase temperature: Gently heat the solution during precipitation, as this can improve the crystallinity of the precipitate. 3. Digestion: Allow the precipitate to stand in the mother liquor for a period (digestion), which can lead to recrystallization and larger, more filterable particles.
Incomplete precipitation of the target metal ion.	1. Suboptimal pH: The pH may be at the edge of the optimal range for precipitation, leading to partial solubility. 2. Insufficient Thionalide: The amount of Thionalide added may not be enough to stoichiometrically precipitate all of the target metal ions.	1. Optimize pH: Perform a pH titration to determine the exact pH for maximum precipitation. 2. Add excess reagent: Ensure a slight excess of the Thionalide reagent is added to drive the precipitation reaction to completion.
The color of the precipitate is unexpected.	1. Contamination: The precipitate may be contaminated with other metal chelates or impurities from the sample matrix. 2. Oxidation/Reduction: The metal ion or the Thionalide may have undergone a redox reaction.	1. Purify the sample: Use appropriate separation techniques to remove interfering substances before precipitation. 2. Control atmospheric conditions: If redox reactions are suspected, consider performing the experiment under an inert atmosphere.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind using pH to control Thionalide chelation efficiency?

A1: The chelation efficiency and selectivity of Thionalide are critically dependent on pH due to two main factors:

• Ligand Protonation: The thiol group (-SH) in the Thionalide molecule is the primary site for binding to metal ions. This group is acidic and must be deprotonated to form a thiolate anion (-S⁻) to effectively chelate a metal ion. The degree of deprotonation is directly controlled by the pH of the solution. In acidic solutions, the thiol group remains largely protonated, favoring chelation with certain metal ions. As the pH increases into the alkaline range, deprotonation occurs, making the Thionalide a stronger chelating agent for another set of metal ions.

• Metal Ion Hydrolysis: At higher pH values, many metal ions tend to form insoluble metal hydroxides. This competes with the chelation reaction with Thionalide. Therefore, the optimal pH for chelating a specific metal ion is a balance between ensuring the Thionalide is sufficiently deprotonated for chelation while preventing the precipitation of the metal as a hydroxide.

Q2: How can I determine the optimal pH for chelating a specific metal ion with Thionalide?

A2: The optimal pH for a specific metal ion can be determined experimentally. A general approach is to prepare a series of solutions containing the metal ion of interest and adjust the pH of each solution across a wide range (e.g., from pH 2 to 12). Then, add the Thionalide reagent to each solution and observe the amount of precipitate formed. The pH at which the maximum amount of precipitate is formed is the optimal pH for that particular metal ion.

Q3: What are masking agents and how are they used with Thionalide?

A3: Masking agents are auxiliary complexing agents that are added to a solution to prevent certain interfering ions from reacting with the primary chelating agent (in this case, Thionalide). They form stable, soluble complexes with the interfering ions, thus "masking" them from precipitation. By carefully selecting a masking agent and controlling the pH, the selectivity of the Thionalide chelation can be significantly enhanced. For example, in an acidic solution containing both tin(IV) and arsenic(III), adding phosphoric acid will mask the tin(IV), allowing for the selective precipitation of arsenic(III) with Thionalide.[1]

Q4: Can Thionalide be used for quantitative analysis?

A4: Yes, Thionalide is used in both gravimetric and volumetric analysis.

• Gravimetric Analysis: The metal-Thionalide chelate is precipitated, filtered, dried, and weighed. The metal complexes of Thionalide have a stoichiometric composition and can be dried at 105-110°C, making them suitable for gravimetric determination.[1]

• Volumetric Analysis: The Thionalide content in the precipitate, which is equivalent to the amount of metal, can be determined by iodometric titration.[1]

Q5: What is the solubility of Thionalide and its metal chelates?

A5: Thionalide itself is sparingly soluble in water but readily soluble in organic solvents like ethanol and acetic acid.[1] The metal-Thionalide chelate complexes are generally sparingly soluble in water, which allows for their separation by precipitation.[1]

Data on pH Effects on Thionalide Chelation

Metal Ion	Acidic Medium (Mineral Acids)	Alkaline Medium (with Tartrate)	Alkaline Medium (with Cyanide and Tartrate)
Copper(II)	Precipitates[1]	Precipitates[1]	-
Silver(I)	Precipitates[1]	-	-
Mercury(II)	Precipitates[1]	Precipitates[1]	-
Bismuth(III)	Precipitates[1]	-	Precipitates[1]
Arsenic(III)	Precipitates[1]	-	-
Tin(IV)	Precipitates[1]	-	-
Gold(I)	Precipitates[1]	Precipitates[1]	-
Platinum(IV)	Precipitates[1]	-	-
Palladium(II)	Precipitates[1]	-	-
Cadmium(II)	-	Precipitates[1]	-
Thallium(I)	-	Precipitates[1]	Precipitates[1]
Antimony(III)	-	-	Precipitates[1]

Experimental Protocols

Protocol 1: Gravimetric Determination of Bismuth(III) in an Acidic Medium

This protocol outlines the steps for the selective precipitation and gravimetric determination of Bismuth(III) using Thionalide in an acidic medium.

1. Sample Preparation:

• Accurately weigh a sample containing Bismuth(III) and dissolve it in a minimal amount of dilute nitric acid.
• Dilute the solution with deionized water to a suitable volume (e.g., 100 mL).

2. pH Adjustment:

• Carefully add dilute nitric acid or ammonia solution to adjust the pH of the solution to approximately 1-2. Use a pH meter for accurate measurement.

3. Precipitation:

• Prepare a fresh solution of Thionalide in a suitable organic solvent (e.g., ethanol or acetic acid).
• While stirring the Bismuth(III) solution, slowly add the Thionalide solution dropwise until no more precipitate forms. Add a slight excess to ensure complete precipitation.

4. Digestion of the Precipitate:

• Gently heat the solution with the precipitate to about 60-70°C and keep it at this temperature for 30-60 minutes.
• Allow the solution to cool to room temperature and let the precipitate settle.

5. Filtration and Washing:

• Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity.
• Wash the precipitate several times with small portions of dilute acid (e.g., 0.1 M nitric acid) to remove any co-precipitated impurities.
• Finally, wash the precipitate with a small amount of deionized water to remove the acid.

6. Drying and Weighing:

• Dry the crucible with the precipitate in an oven at 105-110°C to a constant weight.[1]
• Cool the crucible in a desiccator before each weighing.

7. Calculation:

• Calculate the mass of the Bismuth-Thionalide precipitate.
• Using the stoichiometric factor, calculate the mass and percentage of Bismuth in the original sample.

Protocol 2: Gravimetric Determination of Thallium(I) in an Alkaline Medium

This protocol describes the selective precipitation of Thallium(I) in an alkaline medium containing tartrate and cyanide as masking agents.

1. Sample Preparation:

• Dissolve a weighed amount of the sample containing Thallium(I) in deionized water.

2. Addition of Masking Agents and pH Adjustment:

• To the sample solution, add a solution of sodium tartrate and a solution of potassium cyanide. These will act as masking agents for potentially interfering metal ions.
• Adjust the pH of the solution to the alkaline range (e.g., pH 9-10) using a sodium hydroxide solution.

3. Precipitation:

• Prepare a fresh solution of Thionalide in ethanol or acetic acid.
• With continuous stirring, add the Thionalide solution slowly to the Thallium(I) solution until precipitation is complete.

4. Digestion, Filtration, and Washing:

• Follow the same procedures for digestion, filtration, and washing as described in Protocol 1. The washing solution should be a dilute alkaline solution containing the masking agents, followed by a final wash with deionized water.

5. Drying and Weighing:

• Dry the precipitate at 105-110°C to a constant weight.[1]

6. Calculation:

• Determine the mass of the Thallium-Thionalide precipitate and calculate the amount of Thallium in the original sample using the appropriate stoichiometric factor.

Visualizations

Caption: Workflow for Gravimetric Analysis with Thionalide in Acidic Medium.

Caption: Workflow for Gravimetric Analysis with Thionalide in Alkaline Medium.

References

• 1. files.core.ac.uk [files.core.ac.uk]

Minimizing matrix effects in Thionalide analysis

Welcome to the technical support center for Thionalide analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the quantitative analysis of Thionalide in biological matrices, with a primary focus on minimizing matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact my Thionalide analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as Thionalide, due to the presence of co-eluting compounds from the biological sample matrix (e.g., plasma, urine).[1] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification.[1] Components like phospholipids, salts, and endogenous metabolites are common causes of matrix effects in LC-MS/MS analysis.[2]

Q2: How can I assess the presence and extent of matrix effects in my assay?

A2: Matrix effects can be evaluated both qualitatively and quantitatively. A common qualitative method is the post-column infusion experiment, where a constant flow of Thionalide solution is introduced into the LC flow after the analytical column.[2] A dip or rise in the baseline signal upon injection of a blank matrix extract indicates ion suppression or enhancement, respectively. For a quantitative assessment, the matrix factor (MF) can be calculated by comparing the peak area of an analyte in a post-extraction spiked sample to its peak area in a neat solution.

Q3: Which sample preparation technique is best for minimizing matrix effects for Thionalide?

A3: The optimal technique depends on the specific requirements of your assay, such as required sensitivity, sample throughput, and the nature of the biological matrix. The three most common techniques are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each has its own advantages and disadvantages in terms of cleanliness of the final extract, recovery, and labor intensity. A comparative summary is provided in the quantitative data section.

Q4: My Thionalide recovery is low. What are the potential causes and solutions?

A4: Low recovery can stem from several factors including inefficient extraction from the biological matrix, analyte instability, or suboptimal pH during extraction. For thiol-containing compounds like Thionalide, stability can be a concern. Ensure that the pH of the sample and extraction solvents are optimized. For LLE, select a solvent that has a high partition coefficient for Thionalide.[3] For SPE, ensure the correct sorbent and elution solvent are being used. It may also be beneficial to use a reducing agent like dithiothreitol (DTT) during sample preparation to prevent the formation of disulfides.

Q5: Should I consider derivatization for Thionalide analysis?

A5: While direct analysis of some thiol compounds is possible, derivatization can be employed to improve chromatographic retention, enhance ionization efficiency, and increase the stability of the analyte.[4][5][6] This can lead to improved sensitivity and selectivity. However, it adds an extra step to the sample preparation workflow and requires careful optimization.

Troubleshooting Guides

This section provides structured guidance for common issues encountered during Thionalide analysis.

Issue 1: High Variability in Analytical Results

• Symptom: Poor precision in quality control samples and replicates.

• Potential Cause: Inconsistent matrix effects between samples.

• Troubleshooting Steps:

  • Re-evaluate Sample Preparation: If using PPT, which is known for leaving more matrix components, consider switching to LLE or SPE for a cleaner extract.[7]

  • Optimize Chromatography: Modify the LC gradient to better separate Thionalide from interfering matrix components.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for matrix effects as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.

  • Check for Analyte Stability: Thionalide, being a thiol, may be unstable. Assess its stability under various storage and processing conditions.[8]

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Symptom: Asymmetrical chromatographic peaks for Thionalide.

• Potential Cause: Column overload, secondary interactions with the stationary phase, or inappropriate mobile phase pH.

• Troubleshooting Steps:

  • Reduce Injection Volume/Concentration: High concentrations can lead to peak fronting.

  • Adjust Mobile Phase pH: Ensure the mobile phase pH is appropriate for the pKa of Thionalide to maintain a consistent ionization state.

  • Check for Column Contamination: Flush the column or use a guard column to protect the analytical column from strongly retained matrix components.

  • Evaluate Different Column Chemistries: If issues persist, consider a different stationary phase that may have better compatibility with Thionalide.

Issue 3: Sudden Drop in MS Signal Intensity

• Symptom: A significant decrease in sensitivity for Thionalide across a batch of samples.

• Potential Cause: Contamination of the mass spectrometer ion source.

• Troubleshooting Steps:

  • Clean the Ion Source: Follow the manufacturer's protocol for cleaning the ion source components.

  • Improve Sample Cleanup: This is often caused by insufficient removal of non-volatile matrix components like salts and phospholipids. Consider a more rigorous sample preparation method like SPE.

  • Use a Divert Valve: Program the divert valve to send the highly aqueous and highly organic portions of the LC gradient, which often contain the bulk of matrix components, to waste instead of the mass spectrometer.[1]

Quantitative Data Summary

The following table summarizes typical performance characteristics of the three main sample preparation techniques for thiol-containing compounds, providing a basis for method selection.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery	75-95%	60-90%	>90%
Matrix Effect	High	Moderate	Low
Process Efficiency	High (Fast)	Moderate	Moderate to Low (Can be automated)
Selectivity	Low	Moderate	High
Cost per Sample	Low	Low to Moderate	High
Solvent Consumption	Moderate	High	Low to Moderate

Note: These values are approximate and can vary significantly based on the specific protocol, analyte, and matrix.

Experimental Protocols

Protocol 1: Protein Precipitation (PPT)

This protocol is a fast and simple method for sample cleanup, suitable for high-throughput screening.

• Sample Preparation:

  • To 100 µL of plasma/serum sample in a microcentrifuge tube, add an appropriate internal standard.

  • Add 300 µL of cold acetonitrile (or methanol) to precipitate the proteins.

• Extraction:

  • Vortex the mixture for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Post-Extraction:

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE provides a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.

• Sample Preparation:

  • To 200 µL of plasma/serum sample, add the internal standard.

  • Add 50 µL of a buffer to adjust the pH (e.g., to acidify the sample for better extraction of an acidic analyte).

• Extraction:

  • Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate, methyl tert-butyl ether).

  • Vortex for 5 minutes to ensure thorough mixing.

  • Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Post-Extraction:

  • Transfer the organic layer to a new tube.

  • Evaporate the organic solvent to dryness under nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for analysis.

Protocol 3: Solid-Phase Extraction (SPE)

SPE offers the highest degree of selectivity and sample cleanup, making it ideal for assays requiring low limits of quantification.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the sorbent to dry out.

• Sample Loading:

  • Pre-treat the plasma/serum sample (e.g., 500 µL) by diluting it with 500 µL of an acidic buffer (e.g., 2% formic acid in water).

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute Thionalide with 1 mL of methanol or acetonitrile into a clean collection tube.

• Post-Elution:

  • Evaporate the eluate to dryness under a nitrogen stream.

  • Reconstitute in 100 µL of the mobile phase for LC-MS/MS injection.

Visualizations

Caption: Overview of sample preparation workflows for Thionalide analysis.

Caption: Decision tree for troubleshooting matrix effects in Thionalide analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Recent development of chemical derivatization in LC-MS for biomedical approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromsoc.jp [chromsoc.jp]
• 7. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the sensitivity of Thionalide for trace metal detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Thionalide for the sensitive detection of trace metals. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Thionalide and which metal ions can it detect?

A1: Thionalide (α-mercapto-N-2-naphthylacetamide) is a versatile chelating agent that forms stable, often colored, complexes with a variety of metal ions. It is known to precipitate about twenty different metal ions, including copper (II), silver, gold (III), mercury, cadmium, thallium (I), tin, lead, antimony, and bismuth under various pH and masking conditions.[1]

Q2: How can the sensitivity of Thionalide for trace metal detection be enhanced?

A2: The sensitivity of Thionalide-based assays can be significantly improved through several methods. Key approaches include:

• Liquid-Liquid Extraction: Concentrating the metal-Thionalide complex into a smaller volume of an organic solvent can increase the signal intensity.[1]

• Cloud Point Extraction (CPE): This technique uses a non-ionic surfactant (e.g., Triton X-114) to form micelles that encapsulate the hydrophobic metal-Thionalide complex. Heating the solution causes the surfactant to form a separate, concentrated phase, thereby enriching the analyte.

• pH Optimization: The formation and stability of the metal-Thionalide complex are highly dependent on the pH of the solution. Adjusting the pH to the optimal value for the specific metal of interest is crucial for maximizing sensitivity.[2]

• Modification of the Thionalide Molecule: The synthesis of Thionalide derivatives or analogues can lead to improved sensitivity and selectivity.[3]

Q3: What are the common analytical techniques used with Thionalide?

A3: Thionalide is most commonly used in conjunction with spectrophotometry, where the absorbance of the colored metal-Thionalide complex is measured. Other techniques include gravimetric analysis, where the precipitated complex is weighed, and various extraction methods followed by atomic absorption spectrometry (AAS).[1][4]

Q4: What is "Product Effect" and can it affect my measurements?

A4: "Product Effect" refers to the phenomenon where the sample matrix itself is electrically or magnetically conductive, generating a signal in the detection instrument that can interfere with the signal from the metal analyte. While more common in industrial metal detectors, in a laboratory setting, a highly complex sample matrix can cause background noise or interference, making it essential to compare the analyte signal to that of a sample blank.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Thionalide for trace metal analysis.

Problem 1: Low or No Signal/Sensitivity

• Question: My spectrophotometer is showing a very low or no absorbance reading, even when I know the metal is present in the sample. What could be the cause?

• Answer: Low sensitivity can stem from several factors:

  • Incorrect pH: The pH of the solution is critical for complex formation. The optimal pH for the metal-Thionalide complex may not have been reached. Verify and adjust the pH of your sample solution.[2]

  • Insufficient Reagent Concentration: The concentration of Thionalide may be too low to react with all of the metal ions present. Try increasing the concentration of the Thionalide solution.

  • Incomplete Extraction: If using an extraction method, the metal-Thionalide complex may not be transferring efficiently into the concentrating phase (organic solvent or micellar phase). Ensure vigorous mixing and adequate incubation time.

  • Reagent Degradation: Thionalide solutions can degrade over time. Prepare fresh solutions for your experiments.

Problem 2: Poor Reproducibility and Inconsistent Results

• Question: I am getting highly variable results between replicate samples. What could be causing this lack of precision?

• Answer: Inconsistent results are often due to a lack of control over experimental variables:

  • Temperature Fluctuations: For methods like Cloud Point Extraction, temperature control is critical. Small variations can significantly affect the phase separation process. Use a precisely controlled water bath.

  • Inconsistent Mixing/Vortexing Time: Ensure that all samples are mixed for the same duration and at the same intensity to ensure uniform complex formation and extraction.

  • Contamination: Trace metal analysis is highly susceptible to contamination from glassware, reagents, and the laboratory environment. Use ultra-pure reagents, acid-washed glassware, and certified trace metal-free collection tubes.

  • Variable Reaction Time: The reaction between Thionalide and the metal ion may be slow. Ensure a consistent and sufficient waiting time after adding the reagent before measurement.

Problem 3: Suspected Interference from Other Ions

• Question: My results are higher than expected, or I am getting a positive signal in my blank. How can I mitigate interferences?

• Answer: Interference from non-target ions is a common issue as Thionalide is a general reagent for many metals.[1]

  • Use of Masking Agents: Introducing a masking agent can form stable complexes with interfering ions, preventing them from reacting with Thionalide. For example, cyanide or tartrate can be used to mask certain ions.

  • pH Adjustment: Selectivity can be significantly improved by carefully controlling the pH. Some metal ions will only precipitate or form complexes within a narrow pH range.

  • Sample Pre-treatment: Methods like wet digestion or dry ashing can help to eliminate organic matrices that may interfere with the analysis.

  • Separation Techniques: Employing a separation technique like liquid-liquid extraction can isolate the analyte of interest from interfering substances before detection.[1]

Data Presentation: Enhancing Detection Limits

The following table provides a hypothetical comparison of detection limits for a representative heavy metal (e.g., Cadmium, Cd²⁺) using a standard spectrophotometric method versus an enhanced method, illustrating the potential improvement in sensitivity.

Parameter	Standard Spectrophotometric Method	Enhanced Method (Cloud Point Extraction)
Analyte	Cd²⁺	Cd²⁺
Limit of Detection (LOD)	~15 µg L⁻¹	~0.5 µg L⁻¹
Limit of Quantitation (LOQ)	~50 µg L⁻¹	~1.5 µg L⁻¹
Enrichment Factor	1	~40-50
Relative Standard Deviation (RSD)	< 5%	< 2.5%

Note: These values are illustrative and based on typical enhancements seen with cloud point extraction for trace metal analysis. Actual results may vary.

Experimental Protocols

Protocol 1: Standard Spectrophotometric Determination of a Trace Metal

This protocol outlines a general procedure for the determination of a trace metal ion (e.g., Pb²⁺) using Thionalide and a UV-Vis spectrophotometer.

Materials:

• Stock solution of the metal ion (e.g., 1000 mg/L Pb²⁺)

• Thionalide solution (e.g., 0.1% w/v in ethanol)

• Buffer solution (to adjust to optimal pH)

• Deionized water

• Spectrophotometer and cuvettes

Procedure:

• Prepare Calibration Standards: Prepare a series of standard solutions of the metal ion by diluting the stock solution with deionized water to cover the desired concentration range.

• pH Adjustment: In a series of volumetric flasks, add a known volume of each standard solution (and the unknown sample). Add buffer solution to adjust the pH to the optimal value for Pb²⁺-Thionalide complex formation.

• Complex Formation: Add a fixed volume of the Thionalide solution to each flask. Mix thoroughly and allow the solution to stand for a predetermined time (e.g., 15 minutes) to ensure complete complex formation.

• Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the Pb²⁺-Thionalide complex against a reagent blank (containing all components except the metal ion).

• Calibration Curve: Plot a graph of absorbance versus concentration for the standard solutions.

• Determine Unknown Concentration: Use the absorbance of the unknown sample to determine its concentration from the calibration curve.

Protocol 2: Enhanced Sensitivity using Cloud Point Extraction (CPE)

This protocol describes a method to pre-concentrate the metal-Thionalide complex, thereby increasing detection sensitivity.

Materials:

• All materials from Protocol 1

• Non-ionic surfactant solution (e.g., 0.5% w/v Triton X-114)

• Thermostatic water bath

• Centrifuge

Procedure:

• Prepare Solutions: In a series of centrifuge tubes, add a known volume of each standard solution (and the unknown sample).

• Add Reagents: To each tube, add the appropriate buffer solution, a fixed volume of the Thionalide solution, and a fixed volume of the Triton X-114 solution.

• Incubation: Mix the solutions and place the tubes in a thermostatic water bath set to a temperature above the cloud point of the surfactant (e.g., 40°C) for a set time (e.g., 20 minutes). A cloudy solution will form.[4]

• Phase Separation: Centrifuge the tubes (e.g., at 4000 rpm for 15 minutes) to separate the two phases: a small, surfactant-rich phase containing the analyte at the bottom, and the bulk aqueous phase.[4][5]

• Decant and Dilute: Cool the tubes in an ice bath to increase the viscosity of the surfactant phase. Carefully decant the upper aqueous phase.

• Measurement: Dissolve the remaining surfactant-rich phase in a small, fixed volume of a suitable solvent (e.g., acidified methanol). Measure the absorbance of this solution using a spectrophotometer as described in Protocol 1.

• Calibration and Analysis: Construct the calibration curve and determine the concentration of the unknown sample as in the standard method.

Visualizations

References

• 1. repository.lsu.edu [repository.lsu.edu]
• 2. jcbms.org [jcbms.org]
• 3. Metal ion scavenging activity of elastin-like peptide analogues containing a cadmium ion binding sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.yu.edu.jo [journals.yu.edu.jo]
• 5. Micelle Mediated Methodology for the Determination of Heavy Metals in Real Samples by Flame Atomic Absorption Spectrometry | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]

Technical Support Center: Thionalide Metal Complex Solubility

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the solubility of thionalide metal complexes. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

Thionalide and its metal complexes are known for their limited solubility in aqueous solutions, often precipitating out of solution.[1] Successful solubilization is critical for various applications, from analytical chemistry to drug development.[2] The following table addresses common issues encountered during the solubilization of these complexes.

Issue	Potential Cause(s)	Troubleshooting Steps
Precipitate forms immediately upon addition of thionalide to a metal salt solution.	The thionalide-metal complex is sparingly soluble in water.[1] The solvent polarity may not be suitable for the complex.	- Modify the solvent system: Thionalide itself is more soluble in organic solvents.[1] Try dissolving the complex in a polar aprotic solvent like DMSO or DMF.[3][4] A co-solvent system, blending an organic solvent with water, can also be effective.[5] The addition of small amounts of ethanol or acetic acid can increase the aqueous solubility of thionalide.[1] - Adjust pH: The pH of the solution can significantly impact the stability and solubility of metal complexes.[6] Experiment with pH adjustments to find the optimal range for your specific complex.
The complex dissolves initially but precipitates over time.	The solution is supersaturated, leading to crystallization. The complex may be degrading.	- Decrease the concentration: Prepare a more dilute solution. - Control the temperature: Temperature can affect solubility. Investigate if heating or cooling the solution improves stability. - Use masking agents: In analytical applications, masking agents can prevent the precipitation of certain metal ions while allowing others to react.[1]
The complex is insoluble in a wide range of common organic solvents.	The complex may be a coordination polymer, which is often insoluble. The ligand structure may contribute to low solubility.	- Modify the ligand: Introducing bulky alkyl groups to the thionalide ligand can sometimes increase solubility in organic solvents.[4] - Change the counter-ion: If working with an ionic complex, replacing the counter-ion with one that is more soluble, like perchlorate or triflate, can improve the overall solubility of the complex.[4]
Variability in solubility between batches.	Inconsistent purity of thionalide or the metal salt. Variations in the crystalline form (polymorphism) of the complex.	- Ensure consistent starting material purity: Use reagents of the same high purity for each experiment. - Control precipitation/crystallization conditions: Carefully control factors like temperature, rate of addition of reagents, and stirring speed during complex formation to promote a consistent crystal form.

Solvent Effectiveness for Metal Complexes

The choice of solvent is critical when working with metal-organic compounds. The following table provides a general guide to solvents that have been found effective for various metal complexes. It's important to note that ideal solvents can vary significantly based on the specific metal and ligand.

Solvent Class	Examples	General Applicability	Notes
Polar Aprotic Solvents	DMSO, DMF, Acetonitrile	Often effective for dissolving a wide range of metal-organic compounds due to their high polarity.[3]	It is recommended to use dry solvents, as water can affect solubility and complex stability.[3]
Ethers	THF, Diethyl ether	Commonly used for various organometallic compounds.	Solubility can be highly dependent on the specific complex.[3]
Alcohols	Ethanol, Methanol	Can be effective, particularly in co-solvent systems.	May participate in ligand exchange with some complexes.
Halogenated Solvents	Dichloromethane, Chloroform	Useful for less polar complexes.

Frequently Asked Questions (FAQs)

Q1: What is thionalide and why are its metal complexes often poorly soluble?

Thionalide, or 2-mercapto-N-2-naphthylacetamide, is a chemical reagent used in analytical chemistry to precipitate various metal ions.[1][2] It forms chelate complexes with metals such as copper, silver, mercury, bismuth, and gold.[1] These complexes are often sparingly soluble in water due to their neutral charge and the presence of the large, hydrophobic naphthyl group.[1][7]

Q2: How does pH affect the solubility of thionalide metal complexes?

The pH of the solution is a critical factor influencing the stability and, consequently, the solubility of metal complexes.[6] For thionalide, the pH affects the protonation state of the thiol group, which is involved in binding to the metal ion. The stability of the resulting complex, and thus its tendency to remain in solution or precipitate, can be highly dependent on the pH. For instance, some thionalide complexes precipitate in acidic conditions, while others form in alkaline solutions containing tartrate.[1]

Q3: Can temperature be used to increase the solubility of thionalide complexes?

For many compounds, solubility increases with temperature. Therefore, heating the solvent may help to dissolve more of the thionalide complex. However, it is important to consider the thermal stability of the complex, as some may decompose at higher temperatures. It is advisable to conduct small-scale tests to determine the effect of temperature on the solubility and stability of your specific complex.

Q4: Are there any general strategies to improve the solubility of poorly soluble compounds that can be applied to thionalide complexes?

Yes, several techniques used to enhance the solubility of poorly soluble drugs can be adapted for thionalide complexes.[8] These include:

• Particle size reduction: Decreasing the particle size of the complex through methods like micronization increases the surface area-to-volume ratio, which can lead to a faster dissolution rate.[8][9]

• Co-solvency: Using a mixture of solvents can significantly improve solubility.[5] For thionalide, which is soluble in organic solvents, a mixture of an organic solvent and water might be effective.[1]

• Complexation: This involves forming a new complex to enhance solubility. While you are already working with a complex, it might be possible to add a secondary ligand to improve its solubility characteristics.[10]

Q5: What is the role of masking agents in the context of thionalide complex precipitation?

In analytical chemistry, masking agents are used to prevent certain ions from interfering with the analysis of a target ion.[1] For example, when using thionalide to precipitate arsenic(III) and antimony(III), phosphoric acid can be used as a masking agent to keep tin(IV) in solution, preventing it from co-precipitating.[1] This demonstrates how the strategic use of other chemicals can control the precipitation and solubility of specific thionalide metal complexes.

Key Experimental Protocols

Protocol: Determination of Thionalide Metal Complex Solubility

This protocol outlines a general method for determining the solubility of a thionalide metal complex in a given solvent.

Materials:

• Thionalide metal complex

• Selected solvent(s)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Centrifuge

• Spectrophotometer or other suitable analytical instrument for quantification

Procedure:

• Prepare a saturated solution: Add an excess amount of the thionalide metal complex to a known volume of the selected solvent in a vial.

• Equilibrate the solution: Tightly cap the vial and place it in a constant temperature shaker or water bath. Allow the solution to equilibrate for a set period (e.g., 24-48 hours) to ensure that the maximum amount of the complex has dissolved.

• Separate the solid and liquid phases: Centrifuge the vial at high speed to pellet the undissolved solid.

• Isolate the supernatant: Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet.

• Dilute the sample: Dilute the supernatant with a suitable solvent to a concentration that is within the linear range of your analytical method.

• Quantify the dissolved complex: Analyze the diluted supernatant using a suitable analytical technique (e.g., UV-Vis spectrophotometry, atomic absorption spectroscopy) to determine the concentration of the dissolved metal complex.

• Calculate solubility: Based on the concentration and the dilution factor, calculate the solubility of the complex in the chosen solvent, typically expressed in mg/mL or mol/L.

Visualizations

Experimental Workflow for Solubility Determination

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]
• 2. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijmsdr.org [ijmsdr.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Thionalide [drugfuture.com]
• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijpbr.in [ijpbr.in]
• 10. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]

Reference Data & Comparative Studies

A Comparative Guide to Heavy Metal Analysis: Thionalide Method vs. Modern Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the accurate and precise quantification of heavy metals is paramount for safety, efficacy, and regulatory compliance. This guide provides a comprehensive comparison of the classical Thionalide method with modern instrumental techniques, namely Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), for the analysis of heavy metals. A detailed examination of the Dithizone method, another classic colorimetric technique, is also included to provide a broader context of traditional analytical approaches.

Executive Summary

The selection of an appropriate analytical method for heavy metal determination depends on various factors, including the required sensitivity, selectivity, sample matrix, throughput, and available resources. While classical methods like the use of Thionalide and Dithizone offer low-cost alternatives for the determination of specific metals, they are often laborious, prone to interferences, and less sensitive compared to modern instrumental techniques. Atomic Absorption Spectroscopy (AAS) provides a robust and cost-effective solution for routine analysis with good sensitivity. For ultra-trace detection, multi-element analysis, and high-throughput applications, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) stands as the gold standard, offering unparalleled sensitivity and specificity.

Method Comparison

The following table summarizes the key performance characteristics of the Thionalide method, Dithizone method, Atomic Absorption Spectroscopy (AAS), and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Feature	Thionalide Method	Dithizone Method	Atomic Absorption Spectroscopy (AAS)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Gravimetric or Titrimetric analysis based on the precipitation of metal ions with Thionalide (thioglycolic acid β-aminonaphthalide)[1].	Colorimetric analysis based on the formation of colored metal-dithizone complexes that are extracted into an organic solvent and measured spectrophotometrically[2][3].	Measurement of the absorption of light by free atoms in the gaseous state.[4][5]	Ionization of atoms in a high-temperature plasma followed by mass separation and detection of the ions.[6][7]
Selectivity	Moderate; can be improved by controlling pH and using masking agents[1].	Moderate; pH control and masking agents are crucial to minimize interferences from other metals[8].	High; element-specific hollow cathode lamps provide excellent selectivity[4].	Very High; capable of isotopic analysis, which minimizes isobaric interferences[9].
Sensitivity	Milligram (mg) to microgram (µg) range.	Microgram (µg) to nanogram (ng) range.	Parts per million (ppm) to parts per billion (ppb) range.[5]	Parts per billion (ppb) to parts per trillion (ppt) range, and even lower.[7]
Speed/Throughput	Low; involves multiple manual steps like precipitation, filtration, drying, and weighing or titration.	Low to medium; solvent extraction steps can be time-consuming.	Medium; sequential analysis of elements.	High; capable of simultaneous or rapid sequential multi-element analysis.
Cost	Low (reagents and basic lab equipment).	Low (reagents and a spectrophotometer).	Medium (instrument purchase and maintenance).	High (instrument purchase, maintenance, and operational costs).
Typical Analytes	Cu, Ag, Hg, Bi, As, Sn, Au, Pt, Pd, Cd, Tl, Sb[1].	Pb, Zn, Cd, Hg, Cu, and other heavy metals[3][10].	Wide range of metals.	Most elements in the periodic table.
Advantages	Low cost, simple equipment.	Low cost, good sensitivity for a colorimetric method.	Robust, reliable, relatively low operational cost, high selectivity.[5]	Extremely high sensitivity, multi-element capability, high throughput, isotopic analysis.[9][11]
Disadvantages	Labor-intensive, not suitable for trace analysis, potential for co-precipitation.	Prone to interferences, use of hazardous organic solvents, labor-intensive.	Single-element analysis (typically), matrix interferences can occur.	High initial investment and operational costs, requires skilled operator, potential for polyatomic interferences.

Experimental Protocols

Thionalide Method (Gravimetric Determination of Bismuth)

This protocol is a representative example of a gravimetric analysis using Thionalide.

a. Principle: Bismuth ions (Bi³⁺) react with Thionalide in a slightly acidic solution to form a sparingly soluble precipitate of bismuth thionalidate (Bi(C₁₂H₁₀NOS)₃). The precipitate is then filtered, washed, dried, and weighed. The mass of bismuth is calculated from the stoichiometry of the precipitate.

b. Reagents:

• Thionalide solution (2% in acetic acid)

• Dilute nitric acid

• Tartaric acid

• Ammonia solution

• Deionized water

c. Procedure:

• Sample Preparation: Accurately weigh a sample containing bismuth and dissolve it in dilute nitric acid. Add tartaric acid to prevent the precipitation of bismuth salts upon dilution.

• Precipitation: Dilute the solution with deionized water and heat to boiling. Add the Thionalide solution dropwise with constant stirring until precipitation is complete.

• Digestion: Allow the precipitate to digest on a water bath for about 30 minutes to ensure complete precipitation and improve filterability.

• Filtration and Washing: Filter the precipitate through a pre-weighed sintered glass crucible. Wash the precipitate with hot water until it is free of any excess reagent.

• Drying and Weighing: Dry the crucible with the precipitate in an oven at 105-110°C to a constant weight.

• Calculation: Calculate the percentage of bismuth in the original sample based on the weight of the precipitate and the gravimetric factor.

Dithizone Method (Colorimetric Determination of Lead)

a. Principle: Lead ions (Pb²⁺) react with dithizone (diphenylthiocarbazone) in a basic solution to form a red lead-dithizonate complex. This complex is extracted into an organic solvent (chloroform or carbon tetrachloride), and the absorbance of the solution is measured with a spectrophotometer. The concentration of lead is determined from a calibration curve.[2]

b. Reagents:

• Dithizone solution (in chloroform)

• Standard lead solution

• Ammonium citrate solution

• Potassium cyanide solution (as a masking agent)

• Hydroxylamine hydrochloride solution

• Ammonia solution

• Chloroform

c. Procedure:

• Sample Preparation: Digest the sample with a suitable acid mixture to bring the lead into solution. Adjust the pH of the resulting solution.

• Complexation and Extraction: Transfer the sample solution to a separatory funnel. Add ammonium citrate, hydroxylamine hydrochloride, and potassium cyanide solutions. Add the dithizone solution and shake vigorously to extract the lead-dithizonate complex into the chloroform layer.

• Measurement: Separate the chloroform layer and measure its absorbance at a specific wavelength (typically around 510 nm) using a spectrophotometer.

• Quantification: Prepare a series of standard lead solutions and subject them to the same extraction and measurement procedure to construct a calibration curve. Determine the concentration of lead in the sample by comparing its absorbance to the calibration curve.[8]

Atomic Absorption Spectroscopy (AAS)

a. Principle: A solution of the sample is aspirated into a flame or a graphite furnace, where it is atomized. A light beam from a hollow cathode lamp containing the element of interest is passed through the atomized sample. The atoms of the element absorb light at a characteristic wavelength, and the amount of absorbed light is proportional to the concentration of the element in the sample.[4]

b. Procedure:

• Sample Preparation: The sample is typically digested using acids to dissolve the matrix and bring the metals into solution.[12]

• Instrument Setup: The appropriate hollow cathode lamp for the element of interest is installed and the instrument is calibrated using a series of standard solutions of known concentrations.

• Analysis: The sample solution is introduced into the atomizer (flame or graphite furnace), and the absorbance is measured.

• Quantification: The concentration of the metal in the sample is determined from the calibration curve.[5]

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

a. Principle: The sample solution is introduced into a high-temperature argon plasma, which desolvates, atomizes, and ionizes the atoms. The resulting ions are then passed into a mass spectrometer, which separates them based on their mass-to-charge ratio. A detector counts the number of ions for each mass-to-charge ratio, which is proportional to the concentration of the corresponding element in the sample.[6]

b. Procedure:

• Sample Preparation: Similar to AAS, samples are typically acid-digested to obtain a clear solution.[13]

• Instrument Tuning and Calibration: The instrument is tuned for optimal performance and calibrated using multi-element standard solutions.

• Analysis: The sample solution is introduced into the plasma, and the instrument measures the ion counts for the elements of interest.

• Quantification: The concentrations of the elements are calculated by the instrument's software based on the calibration data.[11]

Visualizing the Workflows

The following diagrams illustrate the experimental workflows for the Dithizone, AAS, and ICP-MS methods.

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. bloomtechz.com [bloomtechz.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. chemistryjournals.net [chemistryjournals.net]
• 6. sartorius.com [sartorius.com]
• 7. pacificbiolabs.com [pacificbiolabs.com]
• 8. atlantis-press.com [atlantis-press.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 12. medwinpublishers.com [medwinpublishers.com]
• 13. shimadzu.com [shimadzu.com]

A Comparative Guide to Thiol-Based Reagents for Protein Modification

For researchers, scientists, and drug development professionals, the selective modification of proteins is a cornerstone of modern biotechnology. Thiol-based reagents, which primarily target the sulfhydryl groups of cysteine residues, are invaluable tools for a wide range of applications, from fluorescent labeling and protein-protein interaction studies to the development of antibody-drug conjugates (ADCs). This guide provides a comprehensive comparison of common thiol-based reagents, focusing on their chemical properties, reactivity, and practical applications in biological research.

While a variety of thiol-reactive compounds exist, this guide will focus on the most prevalent and well-characterized classes: maleimides and iodoacetamides . A notable compound, Thionalide (2-Mercapto-N-2-naphthylacetamide), is a thiol-containing molecule, but its application is firmly rooted in analytical chemistry for the precipitation and quantification of metal ions.[1][2][3][4] There is no evidence in the scientific literature to support its use as a reagent for the specific modification of cysteine residues in proteins. Its strong chelating properties and lack of established protocols for bioconjugation make it unsuitable for such applications. Therefore, this guide will proceed with a detailed comparison of the reagents actively employed in protein science.

Comparison of Common Thiol-Reactive Reagents

The choice of a thiol-reactive reagent is dictated by several factors, including the desired stability of the resulting conjugate, the pH of the reaction, and the potential for off-target reactions.

Feature	Maleimides	Iodoacetamides
Reaction Mechanism	Michael Addition	Nucleophilic Substitution (SN2)
Optimal pH Range	6.5 - 7.5	7.5 - 8.5
Reaction Rate	Fast	Moderate
Specificity for Thiols	High at neutral pH	Moderate
Bond Stability	Forms a thioether bond, but the succinimidyl ring can undergo hydrolysis. The initial adduct can be reversible.	Forms a stable and irreversible thioether bond.
Potential Side Reactions	Can react with amines at higher pH (>8.5). The maleimide ring can hydrolyze and become unreactive.	Can react with other nucleophilic amino acid residues such as histidine, lysine, and methionine, especially at higher pH.
Common Applications	Fluorescent labeling, PEGylation, ADC development, crosslinking.	Alkylation of cysteines to prevent disulfide bond formation, peptide mapping, proteomics.

Reaction Mechanisms and Workflows

The distinct reaction mechanisms of maleimides and iodoacetamides with cysteine residues are central to their different performance characteristics.

Figure 1: Reaction mechanisms of maleimide and iodoacetamide with protein thiols.

A typical experimental workflow for labeling a protein with a thiol-reactive reagent involves several key steps, starting from the reduction of any existing disulfide bonds to the final purification of the labeled protein.

Figure 2: A generalized experimental workflow for protein modification with thiol-reactive reagents.

Detailed Experimental Protocols

The following are generalized protocols for labeling proteins with maleimide and iodoacetamide-based reagents. The specific concentrations, incubation times, and purification methods may need to be optimized for the particular protein and label being used.

Protocol 1: Protein Labeling with a Maleimide Reagent

Materials:

• Protein of interest containing at least one cysteine residue

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4

• Reducing Agent: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Maleimide-functionalized label (e.g., fluorescent dye, biotin)

• Quenching Solution: L-cysteine or β-mercaptoethanol

• Desalting column or size-exclusion chromatography (SEC) column

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-5 mg/mL.

• Reduction of Disulfide Bonds (if necessary): If the protein contains disulfide bonds that need to be reduced to expose free thiols, add a 10- to 50-fold molar excess of DTT or TCEP. Incubate at room temperature for 1 hour.

• Removal of Reducing Agent: Remove the excess reducing agent using a desalting column equilibrated with the reaction buffer. This step is crucial as the reducing agent will compete with the protein's thiols for the maleimide reagent.

• Labeling Reaction: Immediately after removing the reducing agent, add the maleimide-functionalized label to the protein solution. A 10- to 20-fold molar excess of the label over the protein is a common starting point.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light if the label is light-sensitive.

• Quenching: Add a 50- to 100-fold molar excess of the quenching solution (e.g., L-cysteine) to react with any unreacted maleimide. Incubate for 30 minutes at room temperature.

• Purification: Remove the excess label and quenching reagent by passing the reaction mixture through a desalting or SEC column.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the protein and the label. Further characterization can be performed using techniques like mass spectrometry.

Protocol 2: Protein Alkylation with Iodoacetamide

Materials:

• Protein of interest

• Reaction Buffer: Tris or phosphate buffer, pH 8.0

• Iodoacetamide

• Quenching Solution: DTT or β-mercaptoethanol

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a concentration of 1-10 mg/mL. If the goal is to alkylate all free thiols, the protein should be denatured (e.g., with 8 M urea or 6 M guanidine HCl).

• Alkylation Reaction: Add a 10- to 100-fold molar excess of iodoacetamide to the protein solution. The reaction should be performed in the dark as iodoacetamide is light-sensitive.

• Incubation: Incubate the reaction for 1-2 hours at room temperature.

• Quenching: Quench the reaction by adding a sufficient amount of a thiol-containing reagent like DTT to a final concentration of ~50 mM.

• Purification: The alkylated protein can be purified from excess reagents by dialysis, desalting, or SEC.

Conclusion

The selection of a thiol-based reagent for protein modification is a critical decision that can significantly impact the outcome of an experiment. Maleimides offer high reactivity and specificity for thiols at neutral pH, making them ideal for many bioconjugation applications, although the stability of the resulting linkage should be considered. Iodoacetamides, on the other hand, form highly stable thioether bonds and are excellent for irreversibly blocking cysteine residues, but their potential for off-target reactions requires careful control of the reaction conditions. By understanding the distinct chemical properties and following optimized protocols, researchers can effectively utilize these powerful tools to advance their studies in drug development and fundamental biological science.

References

• 1. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thionalide [drugfuture.com]
• 3. THIONALIDE | 93-42-5 [chemicalbook.com]
• 4. THIONALIDE CAS#: 93-42-5 [m.chemicalbook.com]

A Comparative Guide to Thionalide and Dithizone for Lead and Mercury Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of heavy metals such as lead (Pb) and mercury (Hg) is paramount in various scientific disciplines, from environmental monitoring to pharmaceutical development. This guide provides a detailed comparison of two chromogenic reagents, thionalide and dithizone, for the spectrophotometric analysis of these toxic metals. While dithizone is a well-established and extensively documented reagent for this purpose, data on the direct spectrophotometric application of thionalide is notably scarce. This comparison, therefore, summarizes the robust data available for dithizone and presents the known, albeit limited, information for thionalide, primarily highlighting its role as a precipitating agent.

Performance Comparison at a Glance

The following tables summarize the key performance metrics for the analysis of lead and mercury using dithizone. Due to a lack of available data for direct spectrophotometric analysis, a comparable table for thionalide cannot be provided. Thionalide is recognized as a general precipitating agent for various metal ions, including lead and mercury, but its application in a direct colorimetric quantitative analysis is not well-documented in recent scientific literature.[1]

Lead (Pb) Analysis with Dithizone

Parameter	Value	Conditions	Reference
Molar Absorptivity (ε)	3.99 x 10⁵ L mol⁻¹ cm⁻¹	In micellar media	[2]
Wavelength (λmax)	500 - 520 nm	In chloroform or micellar solution	[2]
Detection Limit	0.012 mg L⁻¹	Sequential injection analysis	[3]
18.3 nM	Fluorescent chemical sensor	[4]
1.0 µg Pb / 10 mL	Dithizone solution	[5]
Optimal pH	10 to 11.5	Ammoniacal citrate-cyanide solution	[6]

Mercury (Hg) Analysis with Dithizone

Parameter	Value	Conditions	Reference
Molar Absorptivity (ε)	6.88 x 10⁴ L mol⁻¹ cm⁻¹	In chloroform	[7]
5.02 x 10⁴ L mol⁻¹ cm⁻¹	In micellar media	[8][9]
1.49 x 10⁵ L mol⁻¹ cm⁻¹	-	[10]
Wavelength (λmax)	485 - 488 nm	In chloroform or on membrane	[11][12]
Detection Limit	1 µg L⁻¹	In micellar media	[8]
7.6 µg L⁻¹	Solid phase microextraction
0.12 µg L⁻¹	On membrane	[11]
0.057 ppb	Dithizone membrane	[13]
Optimal pH	Acidic	4.5 M H₂SO₄	[12]

Experimental Methodologies

Dithizone Method for Lead and Mercury Analysis

Dithizone (diphenylthiocarbazone) is a highly sensitive organic reagent that forms intensely colored complexes with various metal ions, including lead and mercury. The general procedure involves the extraction of the metal-dithizone complex from an aqueous sample into an organic solvent, followed by spectrophotometric measurement of the absorbance of the complex.

Experimental Protocol for Lead Analysis with Dithizone:

• Sample Preparation: Acidify the aqueous sample containing lead to a pH below 2 with nitric acid.

• Complexation: Add a solution of dithizone in an organic solvent (e.g., chloroform or carbon tetrachloride) to the sample.

• pH Adjustment: Adjust the pH of the solution to the optimal range for lead-dithizone complex formation (typically pH 10-11.5) using an ammoniacal citrate-cyanide buffer. This buffer also serves to mask interfering ions.[6]

• Extraction: Shake the mixture vigorously to facilitate the transfer of the red lead-dithizonate complex into the organic phase.

• Measurement: Separate the organic layer and measure its absorbance at the wavelength of maximum absorption (λmax), which is typically around 510-520 nm.

• Quantification: Determine the concentration of lead from a calibration curve prepared using standard lead solutions.

Experimental Protocol for Mercury Analysis with Dithizone:

• Sample Preparation: Acidify the aqueous sample containing mercury with sulfuric acid.

• Complexation and Extraction: Add a dithizone solution in an organic solvent to the acidic sample and shake to extract the orange-yellow mercury-dithizonate complex.

• Measurement: Measure the absorbance of the organic phase at the λmax, typically around 485-490 nm.[11][12]

• Quantification: Calculate the mercury concentration using a standard calibration curve.

Thionalide as a Precipitating Agent

Thionalide (thioglycolic acid β-aminonaphthalide) is known to form sparingly soluble chelate complexes with a variety of metal ions.[1] The primary application described in the literature is for the preconcentration of trace elements from water samples through coprecipitation.[14]

General Procedure for Metal Coprecipitation with Thionalide:

• pH Adjustment: Adjust the pH of the aqueous sample to approximately 5.2.

• Precipitation: Add a solution of thionalide in acetic acid to the sample.

• Digestion: Allow the precipitate to form and age, often overnight, to ensure quantitative precipitation.

• Separation: Collect the precipitate by filtration.

• Analysis: The collected precipitate containing the metal of interest can then be dissolved and analyzed by other techniques such as atomic absorption spectroscopy or inductively coupled plasma mass spectrometry.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of heavy metals using dithizone and the general application of thionalide for metal precipitation.

References

• 1. THIONALIDE | 93-42-5 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. epg.science.cmu.ac.th [epg.science.cmu.ac.th]
• 4. Carbon quantum dot (CQD)-dithizone-based thin-film chemical sensors for the specific detection of lead ions in water resources - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. NEMI Method Summary - 3500-Pb B [nemi.gov]
• 7. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 8. A simple spectrophotometric determination of trace level mercury using 1,5-diphenylthiocarbazone solubilized in micelle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Abstract: Vol.21, Num.5, p.507 - Analytical Sciences [jsac.or.jp]
• 10. researchgate.net [researchgate.net]
• 11. Extraction of mercury by dithizone and stability of the extracted complex | CoLab [colab.ws]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. akjournals.com [akjournals.com]

A Cross-Validation of Elemental Analysis: ICP-MS vs. Thionalide-Based Classical Methods

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative performance of modern instrumental analysis and traditional wet chemistry techniques for elemental determination.

In the realm of elemental analysis, particularly for pharmaceutical applications where precision and sensitivity are paramount, the choice of analytical methodology is critical. This guide provides an objective cross-validation of Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), a modern instrumental technique, with classical analytical methods utilizing Thionalide as a precipitating agent. By presenting supporting experimental data, detailed protocols, and clear visual workflows, this document aims to equip researchers with the necessary information to select the most appropriate method for their specific analytical needs.

Executive Summary

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) has become the gold standard for elemental impurity analysis in the pharmaceutical industry, largely due to its exceptional sensitivity, high throughput, and multi-element detection capabilities. It is the recommended technique in key regulatory guidelines such as USP General Chapters <232> and <233> and the ICH Q3D guidelines.

Conversely, classical methods, including gravimetric and colorimetric analyses, represent the foundational techniques of analytical chemistry. Thionalide (α-mercapto-N-2-naphthylacetamide) is a chemical reagent historically used in these methods for the selective precipitation of certain metal ions. While these classical techniques are known for their high accuracy when performed correctly, they often lack the sensitivity and efficiency of modern instrumental methods.

This guide demonstrates that while Thionalide-based methods can offer accuracy for specific elements at higher concentrations, ICP-MS provides significantly lower detection limits, broader elemental coverage, and a more streamlined workflow, making it the superior choice for trace and ultra-trace elemental analysis in regulated environments.

Data Presentation: A Comparative Analysis

The following table summarizes the key performance characteristics of ICP-MS versus a Thionalide-based method. The data for the Thionalide method is based on a preconcentration technique followed by Atomic Absorption Spectrometry (AAS) detection for mercury, as comprehensive performance data for purely gravimetric or colorimetric Thionalide methods for a range of elements is not widely available in recent literature, reflecting the shift towards instrumental techniques.

Performance Metric	ICP-MS (for Thallium)	Thionalide-Based Method (for Mercury)
Principle of Detection	Mass-to-charge ratio of ions	Preconcentration/separation followed by atomic absorption
Limit of Detection (LOD)	0.0370 ng/mL (ppb)[1][2]	0.02 µg/L (ppb)[3]
Limit of Quantitation (LOQ)	1.25 ng/mL (ppb)[1][2]	Not explicitly stated, but determinable above 0.02 µg/L[3]
Accuracy (% Recovery)	-5.9% to 2.6% Relative Error (RE)[1][2]	Not explicitly stated
Precision (% RSD)	≤0.8% (intraday), ≤4.3% (interday)[1][2]	6.1% to 7.1%[3]
Elemental Coverage	Most elements in the periodic table	Selective for a limited number of elements (e.g., Hg, Bi, Cu, Ag, Tl)
Throughput	High (automated, multi-element)	Low (manual, single-element)
Sample Preparation	Digestion (e.g., microwave) or dilution	Precipitation, filtration, washing, drying
Regulatory Acceptance	Widely accepted (USP, ICH)	Limited, largely replaced by instrumental methods

Experimental Protocols

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Elemental Analysis

This protocol provides a general methodology for the determination of elemental impurities in a pharmaceutical drug product using ICP-MS, in line with USP <233> guidelines.

1. Sample Preparation (Microwave Digestion):

• Accurately weigh approximately 0.5 g of the drug product into a clean, acid-leached microwave digestion vessel.

• Add 10 mL of concentrated nitric acid (trace metal grade).

• Seal the vessels and place them in the microwave digestion system.

• Ramp the temperature to 200 °C over 15 minutes and hold for 20 minutes.

• Allow the vessels to cool to room temperature.

• Carefully open the vessels and dilute the digested sample solution to a final volume of 50 mL with deionized water.

2. Instrument Setup and Calibration:

• Utilize an ICP-MS instrument equipped with a collision/reaction cell to minimize polyatomic interferences.

• Optimize instrument parameters (e.g., RF power, gas flow rates, lens voltages) to achieve maximum sensitivity and stability.

• Prepare a series of multi-element calibration standards from certified stock solutions in a matrix matching the diluted sample digest. The calibration range should bracket the expected concentration of the elemental impurities.

• Include an internal standard (e.g., Rhodium) in all blanks, standards, and samples to correct for instrumental drift and matrix effects.

3. Data Acquisition and Analysis:

• Aspirate the prepared solutions into the ICP-MS.

• Acquire data for the target elements, monitoring specific isotopes.

• Construct a calibration curve for each element by plotting the intensity ratio (analyte/internal standard) against the concentration of the standards.

• Quantify the concentration of each elemental impurity in the sample by applying the calibration curve to the measured intensity ratios.

Gravimetric Determination of an Element using Thionalide (A Classical Approach)

This protocol outlines a general procedure for the gravimetric determination of a metal ion (e.g., Bismuth) that forms an insoluble precipitate with Thionalide.

1. Reagent Preparation:

• Thionalide Solution: Prepare a 1% (w/v) solution of Thionalide in glacial acetic acid.

• Wash Solution: Prepare a dilute solution of acetic acid in water.

2. Sample Preparation and Precipitation:

• Accurately weigh a sample containing the analyte and dissolve it in an appropriate acidic solution (e.g., dilute nitric acid).

• Adjust the pH of the solution to the optimal range for the precipitation of the specific metal-Thionalide complex.

• Heat the solution to approximately 60-70°C.

• Slowly add an excess of the Thionalide solution with constant stirring to ensure complete precipitation of the analyte.

• Digest the precipitate by keeping the solution at an elevated temperature for a period to promote the formation of larger, more easily filterable crystals.

3. Filtration, Washing, and Drying:

• Filter the hot solution through a pre-weighed sintered glass crucible of fine porosity.

• Wash the precipitate several times with the hot wash solution to remove any soluble impurities.

• Finally, wash the precipitate with a small amount of hot water.

• Dry the crucible containing the precipitate in an oven at a specified temperature (e.g., 105-110°C) until a constant weight is achieved.

4. Calculation:

• Determine the mass of the precipitate by subtracting the initial weight of the crucible from the final weight.

• Calculate the mass of the analyte in the original sample using the following formula: Mass of Analyte = Mass of Precipitate × Gravimetric Factor (The gravimetric factor is the ratio of the molar mass of the analyte to the molar mass of the precipitate).

Mandatory Visualization

Caption: Comparative workflow of ICP-MS and Thionalide-based gravimetric analysis.

Conclusion

The cross-validation between ICP-MS and Thionalide-based classical methods clearly illustrates the evolution of elemental analysis. While gravimetric methods using reagents like Thionalide can provide accurate results for specific elements, they are generally more labor-intensive, time-consuming, and less sensitive than modern instrumental techniques. For the stringent requirements of the pharmaceutical industry, where trace-level contaminants must be accurately quantified across a broad range of elements, ICP-MS offers a demonstrably superior analytical solution. Its high sensitivity, multi-element capability, and amenability to automation make it the preferred method for ensuring the safety and quality of drug products.

References

• 1. Validation of Analytical Method for Determination of Thallium in Rodent Plasma and Tissues by Inductively Coupled Plasma–Mass Spectrometry (ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of Analytical Method for Determination of Thallium in Rodent Plasma and Tissues by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. inis.iaea.org [inis.iaea.org]

Thionalide as an Analytical Reagent: A Comparative Performance Guide

This guide offers a detailed comparison of Thionalide's performance as an analytical reagent against other common alternatives. It is intended for researchers, scientists, and professionals in drug development who require objective, data-supported insights into analytical methodologies for metal ion quantification.

Overview of Thionalide as a Precipitating Agent

Thionalide (Thioglycolic acid-β-aminonaphthalide) is an organic analytical reagent that forms sparingly soluble chelate complexes with a variety of metal ions.[1] This property makes it a valuable tool for gravimetric analysis, where the quantity of a metal ion in a sample is determined by the mass of its precipitate. The selectivity of Thionalide can be finely tuned by controlling the pH of the solution and through the use of masking agents, allowing for the separation and quantification of specific metals from a mixture.[1] The resulting metal-thionalide complexes are of stoichiometric composition and can be dried to a constant weight, a crucial characteristic for accurate gravimetric analysis.[1][2]

Comparative Performance: Thionalide vs. Alternatives

The performance of Thionalide as a precipitating agent is best understood in comparison to other reagents commonly used for metal ion analysis, such as thioacetamide and dithiocarbamates.

Table 1: Performance Comparison of Precipitating Agents

Performance Metric	Thionalide	Thioacetamide	Dithiocarbamates
Precipitation Mechanism	Forms insoluble metal-chelate complexes.[1]	In-situ generation of hydrogen sulfide (H₂S) which precipitates metal sulfides.[3]	Forms insoluble metal-dithiocarbamate complexes.[4]
Selectivity	Good; highly tunable by adjusting pH and using masking agents like tartrate and cyanide.[1]	Good; selective precipitation of different metal sulfides can be achieved by controlling pH.	Good for a range of heavy metals; selectivity is also pH-dependent.[2][5]
Nature of Precipitate	Generally crystalline and easy to filter.[2]	Can be colloidal and difficult to filter if not formed under controlled conditions.	Often forms fine precipitates that may require specific conditions for effective filtration.
Quantitative Recovery	Reported for a wide range of metals including Cu, Hg, Ag, Bi, and Tl.[1][6]	Effective for quantitative precipitation of metals in the hydrogen sulfide group.[7]	High removal efficiency reported for various heavy metals from aqueous solutions.[2]
pH Operating Range	Effective in acidic, neutral, and alkaline conditions, depending on the target metal and masking agents used.[1]	Primarily used in acidic to slightly alkaline solutions.	Effective over a wide pH range.[8]

Quantitative Data on Metal Precipitation

The selectivity of Thionalide is demonstrated by the different conditions required to precipitate various metal ions.

Table 2: Conditions for Quantitative Precipitation of Metal Ions with Thionalide

Metal Ion	Precipitation Conditions
Copper (Cu²⁺), Silver (Ag⁺), Mercury (Hg²⁺), Bismuth (Bi³⁺), Arsenic (As³⁺), Tin (Sn⁴⁺), Gold (Au⁺), Platinum (Pt⁴⁺), Palladium (Pd²⁺)	Precipitate from acidic solutions (mineral acids).[1][2]
Copper (Cu²⁺), Mercury (Hg²⁺), Cadmium (Cd²⁺), Thallium (Tl⁺), Gold (Au⁺)	Precipitate from alkaline solutions containing tartrate.[1][2]
Thallium (Tl⁺), Antimony (Sb³⁺), Bismuth (Bi³⁺)	Precipitate from solutions containing cyanide and tartrate.[1][2]
Thallium (Tl⁺)	Precipitates from alkaline (sodium hydroxide) solution containing cyanide and tartrate.[1][2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the gravimetric determination of a metal ion using Thionalide and a common alternative.

• Sample Preparation: Accurately weigh a sample containing bismuth and dissolve it in a minimal amount of dilute nitric acid.

• Masking and pH Adjustment: To the solution, add a sufficient amount of tartaric acid to prevent the precipitation of bismuth hydroxide in the subsequent alkaline conditions. Make the solution alkaline by adding an excess of ammonium hydroxide. Following this, introduce a solution of potassium cyanide to mask other potentially interfering metal ions.

• Precipitation: Heat the solution to boiling. While stirring continuously, add a solution of Thionalide in acetic acid drop by drop. A yellow precipitate of the bismuth-Thionalide complex will form.

• Digestion: Allow the precipitate to digest in the hot solution on a water bath for 15-20 minutes. This process encourages the formation of larger, more easily filterable crystals.

• Filtration and Washing: Filter the hot solution through a pre-weighed, fine-porosity sintered glass crucible. Wash the precipitate several times with hot water containing a small amount of tartaric acid and potassium cyanide to remove any co-precipitated impurities. Finally, wash with hot water to remove any remaining salts.

• Drying and Weighing: Dry the crucible containing the precipitate in an oven at 105-110°C until a constant weight is achieved.

• Calculation: The weight of the bismuth in the sample can be calculated from the weight of the precipitate using the appropriate gravimetric factor.

• Sample Preparation: Accurately weigh a sample containing copper and dissolve it in a suitable acid, such as a mixture of nitric and sulfuric acids.

• Reduction of Copper(II) to Copper(I): To the acidic solution, add a freshly prepared saturated solution of sulfurous acid (H₂SO₃) in slight excess to reduce Cu²⁺ to Cu⁺. The presence of excess sulfurous acid can be confirmed by its characteristic odor.

• Precipitation: Heat the solution to just boiling and add a 10% solution of ammonium thiocyanate (NH₄SCN) or potassium thiocyanate (KSCN) slowly and with constant stirring. A white precipitate of cuprous thiocyanate (CuSCN) will form. The supernatant liquid should be colorless, indicating complete precipitation.

• Digestion: Allow the precipitate to stand for several hours, or preferably overnight, to ensure complete precipitation and to allow the crystals to grow.

• Filtration and Washing: Filter the precipitate through a pre-weighed filtering crucible (e.g., a Gooch or sintered glass crucible). Wash the precipitate with a cold, dilute solution of ammonium thiocyanate containing a few drops of sulfurous acid. Follow this with a few washes with 20% ethanol to remove the excess thiocyanate.

• Drying and Weighing: Dry the crucible and precipitate in an oven at 110-120°C to a constant weight.[9]

• Calculation: Determine the mass of copper in the original sample from the mass of the CuSCN precipitate using the corresponding gravimetric factor.[10]

Visualizations of Key Concepts and Processes

Chelation reaction of Thionalide.

General steps in gravimetric analysis.

Control of selectivity via solution conditions.

References

• 1. Determination of some organic thio-compounds by precipitation of mercuric sulphide from mercury(II) ammine complexes-I Determination of thioacetamide and thioacetanilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Lu Le Laboratory: Preparation of Thioacetamide - Organosulfur Compounds - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. p2infohouse.org [p2infohouse.org]
• 9. Estimation of Copper as Copper (1) thiocyanate Gravimetry – Stan's Academy [stansacademy.com]
• 10. scribd.com [scribd.com]

A Comparative Guide to Heavy Metal Precipitation: Thionalide vs. Traditional Sulfide Methods

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Efficacy and Experimental Protocols

The removal of heavy metals from wastewater is a critical process across numerous industries, including pharmaceutical manufacturing, to prevent environmental contamination and comply with regulatory standards. Traditional sulfide precipitation has long been a cornerstone of this process. This guide provides a detailed comparison of the efficacy of a lesser-known but potent precipitating agent, thionalide, against conventional sulfide precipitation methods, supported by available experimental data and theoretical considerations.

Executive Summary

Traditional sulfide precipitation, utilizing reagents such as sodium sulfide (Na2S) and thioacetamide, is a well-established and effective method for removing a broad range of heavy metals to very low residual concentrations due to the low solubility of metal sulfides.[1][2] Thionalide (α-mercapto-N-2-naphthylacetamide), a high-affinity chelating agent, demonstrates exceptional efficacy in analytical applications for the quantitative precipitation of various metal ions.[3][4] While its application in industrial-scale wastewater treatment is not well-documented, its chemical properties suggest it could be a highly effective, albeit potentially more costly, alternative. This guide presents a comprehensive comparison based on existing data for traditional methods and a theoretical evaluation of thionalide's potential.

Data Presentation: A Comparative Overview

The following tables summarize the performance of traditional sulfide precipitation and the theoretical advantages of thionalide based on its known chemical behavior.

Table 1: Comparison of Metal Removal Efficacy

Feature	Traditional Sulfide Precipitation (Sodium Sulfide/Thioacetamide)	Thionalide (Theoretical)
Applicable Metals	Broad range including Cu, Cd, Zn, Ni, Pb, Hg, Ag, As[1][5]	Broad range including Cu, Ag, Hg, Bi, As, Sn, Au, Pt, Pd, Cd, Tl[3][6]
Removal Efficiency	High, often >99% under optimal conditions[7][8]	Potentially very high due to the formation of stable chelate complexes[3][6]
Optimal pH Range	Metal-dependent; generally in the acidic to neutral range (pH 2.5-7.5) for selective precipitation[9]	Can precipitate metals from both acidic and alkaline solutions, with selectivity achievable by pH control and masking agents[3][6]
Residual Metal Conc.	Can achieve very low levels due to low solubility products of metal sulfides[1][10]	Expected to be extremely low due to the high stability of the metal-thionalide complexes
Sludge Characteristics	Metal sulfide sludges are generally denser and more stable than hydroxide sludges[11]	Likely to form dense, stable sludge due to the high molecular weight and insolubility of the metal complexes[4]

Table 2: Operational Parameters

Parameter	Traditional Sulfide Precipitation	Thionalide (Theoretical)
Reagent	Sodium Sulfide (Na₂S), Thioacetamide (CH₃CSNH₂)	Thionalide (C₁₂H₁₁NOS)
Dosage	Stoichiometric or slight excess based on metal concentration[5]	Stoichiometric, based on the formation of specific metal-ligand ratios[3]
Reaction Time	Generally rapid, though can vary with reagent and conditions	Expected to be rapid due to high affinity
Selectivity	Achievable through careful pH control[12][9]	High selectivity possible through pH control and the use of masking agents[3][6]
Safety Concerns	Potential for toxic H₂S gas evolution, especially at low pH.[13] Thioacetamide is a suspected carcinogen.[14]	Thionalide is an irritant.[15] Detailed toxicology for industrial use is not available.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following sections outline typical experimental protocols for heavy metal precipitation using thioacetamide (as a representative of traditional sulfide precipitation) and a proposed protocol for thionalide based on its analytical applications.

Traditional Sulfide Precipitation using Thioacetamide

This protocol is based on established methods for selective sulfide precipitation.[12][9]

Objective: To selectively precipitate Copper (Cu²⁺), Cadmium (Cd²⁺), Zinc (Zn²⁺), and Nickel (Ni²⁺) from an aqueous solution.

Materials:

• Synthetic polymetallic aqueous solution containing known concentrations of Cu²⁺, Cd²⁺, Zn²⁺, and Ni²⁺.

• Thioacetamide (CH₃CSNH₂) solution (e.g., 1 M).

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment.

• pH meter.

• Stirring hotplate.

• Filtration apparatus.

• Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectrometry (AAS) for metal analysis.

Procedure:

• Take a known volume of the polymetallic solution in a beaker.

• Adjust the pH to < 2.5 using HCl for the selective precipitation of copper.

• Heat the solution to a specified temperature (e.g., 80-90°C) to promote the hydrolysis of thioacetamide.

• Add a stoichiometric amount of thioacetamide solution while stirring.

• Allow the reaction to proceed for a defined contact time (e.g., 30-60 minutes) to ensure complete precipitation of copper sulfide.

• Filter the precipitate and collect the filtrate for the next separation step.

• Analyze the filtrate for residual copper concentration using ICP-OES or AAS.

• Adjust the pH of the filtrate to 4.0 for cadmium precipitation and repeat steps 3-7.

• Subsequently, adjust the pH to 5.5 for zinc precipitation and 7.5 for nickel precipitation, repeating the process for each metal.[9]

Proposed Protocol for Thionalide Precipitation

This hypothetical protocol is adapted from analytical chemistry procedures for the use of thionalide.[3][6]

Objective: To precipitate heavy metals from an aqueous solution using thionalide.

Materials:

• Heavy metal-containing aqueous solution.

• Thionalide solution (dissolved in a suitable organic solvent like ethanol or acetic acid, as it is sparingly soluble in water).[3]

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment.

• Masking agents (e.g., tartrate, cyanide) if selective precipitation is desired.[3]

• pH meter.

• Magnetic stirrer.

• Filtration apparatus.

• Analytical instrumentation for metal analysis (ICP-OES or AAS).

Procedure:

• Place a known volume of the heavy metal solution in a beaker.

• Adjust the pH to the desired level for the target metal(s) using HCl or NaOH. For example, many metals can be precipitated from acidic media.[3]

• If selective precipitation is required, add an appropriate masking agent to complex with interfering ions.[3]

• Slowly add a stoichiometric amount of the thionalide solution while stirring continuously.

• Continue stirring for a sufficient reaction time to ensure complete formation of the metal-thionalide chelate precipitate.

• Filter the precipitate from the solution.

• Analyze the filtrate for residual metal concentrations to determine the precipitation efficiency.

Mandatory Visualizations

The following diagrams illustrate the chemical pathways and experimental workflows discussed.

Caption: Chemical pathway for traditional sulfide precipitation.

Caption: Workflow for selective precipitation with thioacetamide.

Caption: Proposed chemical pathway for thionalide precipitation.

Conclusion

Traditional sulfide precipitation remains a robust and cost-effective method for the removal of heavy metals from industrial effluents. Its effectiveness is well-documented, and the process can be optimized for selective metal removal. Thionalide, while a powerful chelating agent with theoretical potential for superior precipitation efficiency and selectivity, remains largely unexplored for industrial wastewater treatment. Its low water solubility and likely higher cost are significant barriers to its widespread adoption.[3]

For researchers and professionals in drug development, where stringent purity and low-level contaminant removal are paramount, exploring novel precipitation agents like thionalide could be a worthwhile endeavor for specialized, low-volume waste streams. However, for general industrial applications, traditional sulfide precipitation, when properly controlled, offers a reliable and economical solution. Further research is required to evaluate the practical efficacy, cost-benefit, and environmental impact of thionalide in a wastewater treatment context.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. THIONALIDE | 93-42-5 [chemicalbook.com]
• 4. Thionalide [drugfuture.com]
• 5. scholars.uky.edu [scholars.uky.edu]
• 6. THIONALIDE CAS#: 93-42-5 [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. research.wur.nl [research.wur.nl]
• 9. Selective Sulphide Precipitation of Heavy Metals from Acidic Polymetallic Aqueous Solution by Thioacetamide [agris.fao.org]
• 10. researchgate.net [researchgate.net]
• 11. p2infohouse.org [p2infohouse.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. nmfrc.org [nmfrc.org]
• 14. Thioacetamide - Wikipedia [en.wikipedia.org]
• 15. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Thionalide-Based Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for understanding and conducting an inter-laboratory comparison (ILC) of analytical methods based on Thionalide, a derivatizing agent used for the quantification of analytes, particularly those with thiol groups. While specific inter-laboratory studies on Thionalide methods are not extensively published, this document outlines the principles, protocols, and performance metrics that would form the basis of such a comparison, in line with established validation guidelines.[1][2][3]

The Role of Inter-Laboratory Comparison in Method Validation

An inter-laboratory comparison, also known as a proficiency test or round-robin test, is a crucial component of validating an analytical method.[1] Its primary purpose is to assess the reproducibility of a method, which is the precision of results obtained on the same sample by different laboratories under varied conditions (e.g., different analysts, equipment, and days).[2][4] Establishing reproducibility is a key requirement for standardizing an analytical procedure, such as for inclusion in pharmacopoeias.[2]

Successful participation in an ILC demonstrates the technical competence of a laboratory and is often a mandatory requirement for accreditation bodies.[4] The process involves a coordinating laboratory sending a homogeneous sample to multiple participating labs, who then analyze it using a specified method and report their results for statistical evaluation.

Thionalide as a Derivatization Agent

Thionalide (2-Mercapto-N-2-naphthylacetamide) is a chemical reagent used to modify an analyte to make it more suitable for analysis, typically by High-Performance Liquid Chromatography (HPLC). This process, known as derivatization, can enhance the detectability of a target compound, for example, by attaching a chromophore for UV detection or a fluorophore for fluorescence detection.

Thionalide is particularly relevant for the analysis of compounds containing thiol (-SH) groups. The derivatization reaction improves the chromatographic properties and detection sensitivity of these analytes.

Hypothetical Experimental Protocol for a Thionalide-Based HPLC Method

The following is a template protocol that could be used as a standard operating procedure (SOP) in an inter-laboratory comparison for the quantification of a thiol-containing analyte in a sample matrix.

Objective: To quantify Analyte X in a solution via HPLC with UV detection after pre-column derivatization with Thionalide.

Materials:

• Analyte X reference standard

• Thionalide reagent

• High-purity solvents (e.g., acetonitrile, methanol, water)

• Buffer solutions (e.g., phosphate buffer)

• Sample containing unknown concentration of Analyte X

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.[5]

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Procedure:

• Standard Solution Preparation:

  • Prepare a stock solution of Analyte X at 1 mg/mL in a suitable solvent.

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 0.1 µg/mL to 50 µg/mL.

• Sample Preparation:

  • Dilute the provided unknown sample to fall within the calibration range.

• Derivatization Reaction:

  • To 100 µL of each standard and sample solution, add 50 µL of Thionalide solution (e.g., 1 mg/mL in acetonitrile).

  • Add 50 µL of a catalyst or buffer solution to achieve optimal reaction pH.

  • Vortex the mixture and incubate at a specified temperature (e.g., 60°C) for a defined time (e.g., 30 minutes) to ensure complete reaction.

  • Stop the reaction by adding a quenching agent or by cooling.

• HPLC Analysis:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution: Start with 95% A, ramp to 100% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: Set to the absorbance maximum of the Analyte X-Thionalide derivative.

• Data Analysis:

  • Integrate the peak area of the derivative.

  • Construct a calibration curve by plotting peak area against concentration for the standards.

  • Determine the concentration of Analyte X in the unknown sample using the regression equation from the calibration curve.

Data Presentation: Performance Characteristics for Evaluation

In an inter-laboratory study, the following analytical performance characteristics would be evaluated to determine the method's reproducibility and overall suitability.[3][6]

Performance Characteristic	Description	Acceptance Criteria (Example)
Accuracy	The closeness of test results to the true value. Determined by analyzing a certified reference material or by spike recovery.[2]	98-102% recovery
Precision (Reproducibility)	The agreement between results from different laboratories. Assessed by calculating the standard deviation (SD) and relative standard deviation (RSD) of all results from the participating labs.[2][4]	RSD ≤ 5%
Specificity / Selectivity	The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, matrix components).[3]	Peak purity index > 0.99; No interference at the retention time of the analyte.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[2]	Correlation coefficient (r²) ≥ 0.999
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have suitable accuracy, precision, and linearity.[2]	e.g., 1 - 50 µg/mL
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio ≥ 3:1
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitated with suitable precision and accuracy.[6]	Signal-to-Noise ratio ≥ 10:1; RSD ≤ 10%
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH of mobile phase, column temperature).[4]	RSD of results should remain within acceptable limits after minor parameter changes.

Comparison with Alternative Derivatization Agents for Thiols

Thionalide is one of several reagents available for the derivatization of thiols for HPLC analysis. The choice of reagent depends on the specific analyte, the sample matrix, and the detector available.

Derivatizing Agent	Detection Method	Key Features
Thionalide	UV	Forms stable derivatives suitable for reversed-phase HPLC.
Ellman's Reagent (DTNB)	UV-Vis	Reacts with thiols to release TNB, which is quantified. Widely used in spectrophotometric assays and adapted for HPLC.[7][8][9]
Monobromobimane (MBB)	Fluorescence	A highly sensitive fluorescent labeling agent for thiols, enabling low detection limits.[10]
o-Phthalaldehyde (OPA)	Fluorescence	Reacts with primary amines and thiols to produce fluorescent isoindole derivatives.[10]
N-(1-pyrenyl)maleimide (NPM)	Fluorescence	A maleimide-based reagent that provides high sensitivity for thiol analysis.[10]

Mandatory Visualizations

The following diagrams illustrate the key workflows and chemical principles involved in a Thionalide-based method comparison.

Caption: Workflow for a typical inter-laboratory comparison study.

Caption: Chemical derivatization of a thiol with Thionalide.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. High-performance liquid chromatography - Wikipedia [en.wikipedia.org]
• 6. demarcheiso17025.com [demarcheiso17025.com]
• 7. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to N-Acylthioamides in Analytical Chemistry: A Focus on Thionalide

For researchers, scientists, and professionals in drug development, the precise quantification of metal ions is a critical aspect of analytical chemistry. Organic precipitating agents have long been employed for this purpose, offering selectivity and accuracy. Among these, N-acylthioamides, particularly Thionalide (2-Mercapto-N-2-naphthalenylacetamide), have demonstrated significant utility. This guide provides a comprehensive review of the analytical applications of Thionalide, comparing its performance with alternative organic precipitants, supported by quantitative data and detailed experimental protocols.

Thionalide: A Versatile Precipitating Agent

Thionalide is a sulfur-containing organic compound that acts as an excellent chelating agent for various metal ions. Its utility in analytical chemistry primarily lies in gravimetric and volumetric analyses, where it forms sparingly soluble, stoichiometric complexes with metals, allowing for their separation and quantification.

The selectivity of Thionalide is a key advantage, which can be finely tuned by controlling the pH of the solution and employing masking agents. In acidic media, it can precipitate a range of metal ions including copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), tin(IV), gold(I), platinum(IV), and palladium(II). By adjusting the conditions, for instance, using an alkaline solution containing tartrate, a different set of ions such as copper(II), mercury(II), cadmium(II), thallium(I), and gold(I) can be selectively precipitated. This versatility makes Thionalide a valuable tool for the analysis of complex samples.

Beyond gravimetric analysis, the metal-thionalide complexes can also be quantified volumetrically through iodometric titration.

Comparison of Thionalide with Alternative Organic Precipitants

While Thionalide is a potent analytical reagent, several other organic compounds are also widely used for the gravimetric determination of metal ions. This section compares Thionalide with prominent alternatives, highlighting their respective strengths and applications.

Reagent	Target Metal(s)	Optimal pH for Precipitation	Gravimetric Factor (Analyte/Precipitate)	Key Advantages	Limitations
Thionalide	Cu(II), Ag(I), Hg(II), Bi(III), Tl(I), etc.	Varies with metal and masking agents	e.g., Tl/Tl(C₁₂H₁₀ONS) = 0.4853	Versatile, good selectivity through pH control and masking.[1]	Limited data on detection limits in recent literature.
Thioacetamide	Cu(II), Zn(II), Ni(II), Cd(II), Hg(II), etc.	pH-dependent for selective precipitation (e.g., Cu(II) at pH 0.5-6.0, Zn(II) > pH 4.0, Ni(II) > pH 6.0).[2]	Varies with the precipitated metal sulfide.	Can be used for homogeneous precipitation.	Toxicity of thioacetamide and H₂S produced.[3][4]
Dimethylglyoxime (DMG)	Ni(II), Pd(II)	pH 5-9 for Ni(II).[5][6]	Ni/Ni(C₄H₇N₂O₂)₂ = 0.2032[7]	Highly selective for Nickel.	Bulky precipitate, reagent itself can precipitate in excess.[5]
8-Hydroxyquinoline (Oxine)	Al(III), Mg(II), Zn(II), Cu(II), Cd(II), etc.	pH-dependent (e.g., Cd(II) precipitation starts above pH 5.3).[8][9]	Varies with the metal oxinate formed.	Broad applicability for many metals.[10][11]	Poor selectivity without strict pH control and masking.[12]
Sodium Tetraphenylborate	K⁺, Rb⁺, Cs⁺, NH₄⁺, some organic cations.	Slightly acidic (acetic acid).[13]	e.g., K/K(C₆H₅)₄B = 0.1091	Good precipitant for large monovalent cations.[14][15]	Limited to specific large monovalent cations.
Quinaldic Acid	Cu(II), Zn(II), Cd(II)	pH 4.5 - 6.11 for Cu(II).[16]	Cu/Cu(C₁₀H₆NO₂)₂·H₂O = 0.1485[16]	Forms a stable, easily filterable precipitate with copper.[16]	Primarily used for a limited set of metals.

Experimental Protocols

To ensure reproducibility and accuracy, detailed experimental procedures are crucial. Below are representative protocols for the gravimetric determination of copper using Thionalide and Nickel using Dimethylglyoxime.

Gravimetric Determination of Copper(II) using Thionalide

Principle: Copper(II) ions are precipitated from a slightly acidic solution with an alcoholic solution of Thionalide. The resulting copper-thionalide complex is filtered, washed, dried, and weighed.

Reagents:

• Sample solution containing Copper(II) ions.

• Thionalide solution (2% w/v in ethanol).

• Dilute sulfuric acid (1 M).

• Ethanol (95%).

Procedure:

• Take a known volume of the sample solution in a beaker and dilute it with distilled water.

• Acidify the solution with a few drops of 1 M sulfuric acid.

• Heat the solution to about 60-70 °C.

• Slowly add the Thionalide solution with constant stirring until precipitation is complete. An excess of the reagent should be avoided.

• Digest the precipitate by keeping the solution hot for about 30 minutes to an hour to allow for complete precipitation and particle growth.

• Allow the solution to cool to room temperature.

• Filter the precipitate through a pre-weighed sintered glass crucible (G4).

• Wash the precipitate with hot water to remove any soluble impurities, followed by a final wash with a small amount of ethanol.

• Dry the crucible with the precipitate in an oven at 105-110 °C to a constant weight.

• Cool the crucible in a desiccator and weigh it accurately.

• Calculate the amount of copper in the sample from the weight of the precipitate using the appropriate gravimetric factor.

Gravimetric Determination of Nickel(II) using Dimethylglyoxime (DMG)

Principle: Nickel(II) ions are selectively precipitated by an alcoholic solution of dimethylglyoxime in a slightly alkaline medium (buffered with ammonia or citrate) to form a characteristic red precipitate of nickel(II) dimethylglyoximate.[5][6][17]

Reagents:

• Sample solution containing Nickel(II) ions.

• Dimethylglyoxime solution (1% w/v in 95% ethanol).

• Dilute ammonia solution (6 M).

• Tartaric or citric acid (for masking interfering ions like Fe³⁺).

• Dilute hydrochloric acid.

Procedure:

• Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable acid (e.g., HCl with a few drops of HNO₃ to oxidize any iron present).

• Add tartaric or citric acid to the solution to mask any interfering ions like iron(III).

• Dilute the solution with distilled water and heat it to 60-80 °C.

• Add the 1% ethanolic solution of dimethylglyoxime. The amount added should be in slight excess.

• Slowly add dilute ammonia solution dropwise with constant stirring until the solution is slightly ammoniacal, which will induce the precipitation of the red nickel(II) dimethylglyoximate complex.

• Digest the precipitate by keeping the solution on a steam bath for at least one hour.

• Allow the solution to cool to room temperature.

• Filter the precipitate through a pre-weighed filtering crucible.

• Wash the precipitate with hot water until it is free of chloride ions.

• Dry the precipitate in an oven at 110-120 °C to a constant weight.

• Cool the crucible in a desiccator and weigh it.

• The weight of nickel is calculated by multiplying the weight of the precipitate by the gravimetric factor of 0.2032.[7]

Visualizing Analytical Workflows and Reactions

Diagrams generated using Graphviz provide a clear visual representation of the experimental workflows and chemical reactions involved in these analytical methods.

General workflow for gravimetric analysis.

References

• 1. inis.iaea.org [inis.iaea.org]
• 2. researchgate.net [researchgate.net]
• 3. Molecular mechanisms in thioacetamide-induced acute and chronic liver injury models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism and Toxicity of Thioacetamide and Thioacetamide S-Oxide in Rat Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. people.bu.edu [people.bu.edu]
• 6. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 7. Determination of Nickel using Dimethylglyoxime - 911Metallurgist [911metallurgist.com]
• 8. nbinno.com [nbinno.com]
• 9. The precipitation of metals by means of 8-hydroxyquinoline (oxine). Part II. The effect of pH on the precipitation of cadmium, tungsten, and uranium from acetate solutions - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. Explain what organic precipitating agents are and provide examples. Also.. [askfilo.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. calpaclab.com [calpaclab.com]
• 15. Page loading... [guidechem.com]
• 16. benchchem.com [benchchem.com]
• 17. SSERC | Gravimetric analysis of Nickel [sserc.org.uk]

Safety & Regulatory Compliance

Proper Disposal Procedures for Thionalide: A Guide for Laboratory Professionals

Disclaimer: The information provided herein is intended for guidance and should be executed only by trained professionals familiar with chemical handling and waste management protocols. The toxicological and chemical properties of Thionalide have not been exhaustively investigated. Therefore, extreme caution is advised. Always consult your institution's Environmental Health and Safety (EHS) office before proceeding with any chemical waste treatment.

Thionalide (2-Mercapto-N-2-naphthylacetamide) is a reagent used in the analysis of various metals.[1] Proper management of its waste is crucial due to its hazardous nature, which includes causing skin irritation, serious eye damage, and potential respiratory irritation.[2] The primary and most recommended method of disposal is through a licensed hazardous waste management company. However, for small quantities, a chemical deactivation procedure, common for thiol-containing compounds, may be considered.

Primary Disposal Method: Professional Waste Management

The safest and universally recommended procedure for disposing of Thionalide is to treat it as hazardous waste.

• Containment: Keep waste Thionalide in its original container or a clearly labeled, compatible, and sealed waste container. Do not mix it with other waste streams.

• Labeling: Label the container clearly as "Hazardous Waste: Thionalide" and include any other relevant hazard information.

• Storage: Store the container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Contact EHS: Arrange for pickup and disposal by contacting your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Chemical Deactivation: Oxidation of Thiol Group (General Protocol)

Important: This procedure is a general method for the deactivation of thiols (mercaptans) and has not been specifically validated for Thionalide. This process should only be performed as a final step in an experimental protocol by trained personnel, on a small laboratory scale, and under strict safety controls.

The principle of this method is the oxidation of the foul-smelling and reactive thiol group (-SH) into a more stable and less hazardous sulfonic acid group (-SO₃H) using an excess of sodium hypochlorite (bleach).

• Preparation: In a certified chemical fume hood, place a three-necked round-bottomed flask of appropriate size (e.g., 500 mL for treating up to 0.05 mol of Thionalide) equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Reagent Addition: Pour the required volume of commercial sodium hypochlorite solution (laundry bleach) into the flask and begin stirring.

• Waste Addition: If the Thionalide waste is a solid, it can be added gradually to the flask. If it is in an organic solvent, the solution should be added dropwise from the dropping funnel to the stirred hypochlorite solution. The addition should be slow to control the exothermic reaction, maintaining the temperature below 50°C. Cooling the flask in an ice bath may be necessary.

• Reaction: After the addition is complete, continue stirring the mixture for at least 2 hours to ensure the reaction goes to completion.

• Verification of Excess Oxidant: To confirm that the thiol has been completely oxidized, test the solution for the presence of excess hypochlorite. Place a drop of the reaction mixture onto a strip of potassium iodide-starch test paper. An immediate blue-black color indicates that excess oxidant is present and the reaction is complete.

• Neutralization of Excess Oxidant: If excess hypochlorite is present, it must be neutralized before final disposal. Slowly add a solution of a reducing agent, such as sodium bisulfite or sodium thiosulfate, until the solution no longer gives a positive test on the KI-starch paper.

• Final pH Adjustment: Check the pH of the final solution. Neutralize it to a pH between 6.0 and 8.0 using either sodium hydroxide or hydrochloric acid as needed.

• Final Disposal: The resulting neutralized aqueous solution may be suitable for drain disposal, depending on local regulations. Copiously flush the drain with water. Always confirm with your local EHS office before disposing of any treated chemical waste down the drain.[3]

The following table provides reagent quantities for the deactivation of a representative amount of a thiol compound. These should be adjusted based on the specific amount of Thionalide waste.

Parameter	Value/Guideline	Notes
Thiol Amount	0.05 mol (approx. 10.9 g of Thionalide)	Scale the procedure appropriately for your quantity.
Oxidizing Agent	Commercial Sodium Hypochlorite (NaOCl)	Typically 5.25% w/v solution (laundry bleach).
Volume of Oxidant	~250 mL	Provides a 25% molar excess of NaOCl.
Reaction Temperature	Maintained below 50°C	The reaction is exothermic; use an ice bath if needed.
Reaction Time	Minimum 2 hours	Ensure complete oxidation of the thiol group.
Excess Oxidant Test	Potassium Iodide-Starch Paper	A blue-black color indicates excess NaOCl.
Neutralizing Agent	Sodium Bisulfite (NaHSO₃) or Sodium Thiosulfate (Na₂S₂O₃)	Added portion-wise until the KI-starch test is negative.
Final pH	6.0 - 8.0	Adjust with acid or base before final disposal.

Visualized Workflow and Logical Diagrams

The following diagrams illustrate the decision-making process and the experimental workflow for Thionalide disposal.

Caption: Decision workflow for the proper disposal of Thionalide waste.

Caption: Step-by-step workflow for the chemical deactivation of Thionalide.

References

• 1. Thionalide [drugfuture.com]
• 2. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nems.nih.gov [nems.nih.gov]

Personal protective equipment for handling Thionalide

Essential Safety and Handling Guide for Thionalide

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Thionalide. It is intended for researchers, scientists, and professionals in drug development to ensure the safe and effective use of this compound in a laboratory setting.

Chemical Identity:

Property	Value
Chemical Name	2-Mercapto-N-2-naphthylacetamide
Synonyms	Thionalid, Thiolanilide
CAS Number	93-42-5
Molecular Formula	C12H11NOS
Molecular Weight	217.29 g/mol
Appearance	White to ivory-colored solid/needles.[1][2]
Solubility	Insoluble in water; freely soluble in most organic solvents.[1]

Hazard Identification and GHS Classification

Thionalide is classified as a hazardous substance. All personnel must be fully aware of its potential dangers before handling.

Hazard Class	GHS Classification
Skin Corrosion/Irritation	Category 2 (H315: Causes skin irritation)[2]
Serious Eye Damage/Eye Irritation	Category 1 (H318: Causes serious eye damage)[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (H335: May cause respiratory irritation)[2]
Acute Toxicity	Harmful by ingestion, inhalation, and skin absorption.[2]

Pictograms:

Signal Word: Danger

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Thionalide to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Double-gloving is recommended.	Prevents skin contact, which can cause irritation and absorption.
Eye and Face Protection	Safety goggles and a face shield.	Protects against splashes and airborne particles, preventing serious eye damage.
Respiratory Protection	NIOSH-approved respirator with cartridges for organic vapors and particulates.	Prevents respiratory tract irritation from inhalation of dust or aerosols.
Body Protection	A chemical-resistant lab coat or apron worn over personal clothing.	Protects against spills and contamination of personal clothing.
Footwear	Closed-toe shoes made of a non-absorbent material.	Protects feet from spills.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical for the safe handling of Thionalide.

1. Pre-Operational Checks:

• Ensure all necessary PPE is available and in good condition.
• Verify that the chemical fume hood is functioning correctly.
• Locate the nearest safety shower and eyewash station.
• Have a chemical spill kit readily accessible.

2. Handling and Preparation:

• All handling of Thionalide powder must be conducted within a certified chemical fume hood.
• Avoid the generation of dust.
• Use dedicated spatulas and weighing boats for Thionalide.
• When preparing solutions, slowly add Thionalide to the solvent to prevent splashing.

3. Post-Handling Procedures:

• Decontaminate all surfaces and equipment that have come into contact with Thionalide using an appropriate solvent (e.g., 70% ethanol), followed by a soap and water wash.
• Dispose of all contaminated disposable materials as hazardous waste.
• Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). For large spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan

All waste containing Thionalide must be treated as hazardous waste.

1. Waste Collection:

• Collect all solid waste (e.g., contaminated gloves, weighing boats, paper towels) in a designated, labeled hazardous waste container.
• Collect all liquid waste containing Thionalide in a separate, labeled hazardous waste container. Do not mix with other solvent waste unless compatibility is confirmed.

2. Waste Disposal:

• Arrange for the disposal of hazardous waste through your institution's environmental health and safety office.
• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocol: Preparation of a Thionalide Stock Solution

This protocol outlines the steps for the safe preparation of a 10 mM stock solution of Thionalide in Dimethyl Sulfoxide (DMSO).

Materials:

• Thionalide powder

• Anhydrous DMSO

• Calibrated analytical balance

• Chemical fume hood

• Vortex mixer

• Appropriate glassware (e.g., volumetric flask)

• Micropipettes

Procedure:

• Preparation: Don all required PPE and perform pre-operational checks.

• Weighing: In a chemical fume hood, carefully weigh out the required amount of Thionalide using a tared weigh boat.

• Dissolution: Transfer the weighed Thionalide to a volumetric flask. Add a portion of the total required volume of DMSO and gently swirl to dissolve the solid.

• Final Volume: Once the Thionalide is completely dissolved, add DMSO to the final desired volume.

• Mixing: Cap the flask and mix the solution thoroughly using a vortex mixer.

• Storage: Store the stock solution in a tightly sealed, labeled container at the appropriate temperature, protected from light.

Visualizations

Caption: Workflow for the safe handling of Thionalide.

Caption: Experimental workflow for preparing a Thionalide stock solution.

References

• 1. Thionalide [drugfuture.com]
• 2. Thionalide | C12H11NOS | CID 66733 - PubChem [pubchem.ncbi.nlm.nih.gov]